Uvaol diacetate

Core Science & Biosynthesis

Uvaol Diacetate: A Technical Guide to Its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uvaol diacetate is a derivative of the naturally occurring pentacyclic triterpenoid (B12794562), Uvaol. Uvaol is found in various plant sources, most notably in olives (Olea europaea) and their byproducts.[1] The diacetate form is synthesized by the acetylation of the two hydroxyl groups of Uvaol, a modification that alters its physicochemical properties, such as polarity and solubility, which can, in turn, influence its biological activity and formulation characteristics. Uvaol diacetate is classified as a triterpenoid and is of interest to researchers for its potential pharmacological applications, stemming from the known anti-inflammatory, antioxidant, and pro-apoptotic activities of its parent compound.[1][2][3] This guide provides a detailed overview of the known and predicted physicochemical properties of Uvaol diacetate, methodologies for their determination, and a look into the biological pathways its parent compound modulates.

Physicochemical Properties

The physicochemical data for Uvaol diacetate are summarized below. Data for the parent compound, Uvaol, are also included for comparison where relevant.

Property	Uvaol Diacetate	Uvaol (Parent Compound)
IUPAC Name	Urs-12-ene-3β,28-diyl diacetate	(3β)-Urs-12-ene-3,28-diol[4]
Synonyms	Compound 5 (in some literature)	Urs-12-ene-3β,28-diol
CAS Number	157000-65-2	545-46-0
Molecular Formula	C₃₄H₅₄O₄	C₃₀H₅₀O₂
Molecular Weight	526.8 g/mol	442.72 g/mol
Appearance	Solid (predicted)	White to Off-White Solid
Melting Point	Data not available	223-225 °C
Boiling Point	Data not available (likely decomposes)	523.7 °C (estimated)
Solubility	10 mM in DMSO	Insoluble in water; Soluble in DMSO (3 mg/mL), slightly soluble in Chloroform and Ethyl Acetate (B1210297).

Note: The molecular weight for Uvaol diacetate was calculated based on its molecular formula.

Spectral Characteristics (Predicted)

• Infrared (IR) Spectroscopy : The IR spectrum is expected to show a prominent C=O stretching absorption band for the ester carbonyl groups, typically in the range of 1735-1750 cm⁻¹. The broad O-H stretching band seen in Uvaol (around 3200-3500 cm⁻¹) will be absent, confirming the acetylation of the hydroxyl groups. Absorptions for C-H stretching (below 3000 cm⁻¹) and C-O stretching of the acetate group will also be present.

• ¹H-NMR Spectroscopy : The proton NMR spectrum would be expected to show two new sharp singlets around δ 2.0-2.1 ppm, corresponding to the six protons of the two acetyl (CH₃CO) groups. The signals for the protons on the carbons bearing the original hydroxyl groups (C-3 and C-28) would be shifted downfield compared to their positions in the Uvaol spectrum, due to the deshielding effect of the adjacent carbonyl group.

• ¹³C-NMR Spectroscopy : The carbon NMR spectrum would feature two new signals in the downfield region (δ 170-171 ppm) corresponding to the carbonyl carbons of the acetate groups. The signals for the carbons at positions 3 and 28 would also be shifted downfield.

• Mass Spectrometry (MS) : The mass spectrum would be expected to show a molecular ion peak [M]⁺ corresponding to the molecular weight of 526.8. Fragmentation patterns would likely involve the loss of acetic acid moieties (CH₃COOH, 60 Da).

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of a solid organic compound like Uvaol diacetate are provided below.

Protocol 1: Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C.

• Sample Preparation : A small amount of the dry, powdered Uvaol diacetate is placed on a watch glass.

• Capillary Loading : The open end of a thin-walled capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the solid into the sealed bottom, aiming for a sample height of about 3 mm.

• Apparatus Setup : The loaded capillary tube is placed into a melting point apparatus (e.g., a Mel-Temp or similar device).

• Measurement :

  • A rapid heating rate is initially used to determine an approximate melting range.

  • The apparatus is allowed to cool. A second, fresh sample is then heated slowly, at a rate of about 2°C per minute, as the temperature approaches the approximate melting point.

  • The temperature at which the first liquid appears (onset of melting) and the temperature at which the entire solid has turned into a clear liquid (completion of melting) are recorded. This range is the melting point.

Protocol 2: Solubility Determination

This protocol determines the qualitative or quantitative solubility of Uvaol diacetate in various solvents.

• Solvent Selection : A range of organic solvents with varying polarities should be selected (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, hexane).

• Qualitative Assessment :

  • Place approximately 25 mg of Uvaol diacetate into a small test tube.

  • Add 0.75 mL of the selected solvent in small portions, shaking vigorously after each addition.

  • Observe if the solid dissolves completely. If it does, the compound is considered soluble.

• Quantitative Assessment (Shake-Flask Method) :

  • Add an excess amount of Uvaol diacetate to a vial containing a known volume of the chosen solvent to create a saturated solution. The presence of undissolved solid is essential.

  • Seal the vial and place it in a temperature-controlled shaker or water bath (e.g., at 25°C) for an extended period (typically 24 hours) to ensure equilibrium is reached.

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear liquid above the solid).

  • Filter the supernatant to remove any remaining solid particles.

  • The concentration of Uvaol diacetate in the filtered supernatant is then determined using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy, or gravimetric analysis after solvent evaporation). This concentration represents the solubility of the compound in that solvent at the specified temperature.

Protocol 3: Spectroscopic Analysis

Spectroscopic techniques are essential for structural elucidation and confirmation.

• Sample Preparation : The sample must be pure and dry. For NMR, the sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). For IR, a solid sample can be prepared as a KBr pellet or analyzed directly using an ATR accessory. For MS, the sample is dissolved in a volatile solvent.

• Data Acquisition :

  • NMR : ¹H, ¹³C, and 2D NMR (like COSY and HMBC) spectra are acquired on a high-field NMR spectrometer. Chemical shifts are reported in ppm relative to an internal standard like tetramethylsilane (B1202638) (TMS).

  • IR : The spectrum is recorded using an FTIR spectrometer over a standard range (e.g., 4000-400 cm⁻¹).

  • MS : The sample is introduced into a mass spectrometer (e.g., via GC-MS or LC-MS) to determine the mass-to-charge ratio of the molecular ion and its fragments.

• Data Interpretation : The resulting spectra are analyzed to identify characteristic peaks and fragmentation patterns, which are then correlated with the molecular structure.

Biological Context: Modulation of the PI3K/AKT Signaling Pathway

While direct studies on Uvaol diacetate are limited, its parent compound, Uvaol, has been shown to exert pro-apoptotic effects on human hepatocarcinoma cells by modulating the PI3K/AKT signaling pathway. This pathway is a critical regulator of cell survival, proliferation, and apoptosis. A simplified representation of this pathway and its inhibition leading to apoptosis is shown below.

Uvaol's influence on the PI3K/AKT apoptosis pathway.

In this pathway, the activation of PI3K and subsequently AKT promotes cell survival by phosphorylating and inactivating pro-apoptotic proteins like Bad. This allows anti-apoptotic proteins like Bcl-2 to function, thereby preventing cell death. Studies on Uvaol suggest it can down-regulate this pathway, leading to an increase in apoptosis in cancer cells, an effect that may be shared by its diacetate derivative.

References

• 1. UVAOL | 545-46-0 [chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. gentaur.com [gentaur.com]
• 4. uvaol, 545-46-0 [thegoodscentscompany.com]

Unveiling Uvaol Diacetate: A Technical Guide to its Natural Precursor and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Uvaol diacetate, focusing on the isolation of its natural precursor, Uvaol, from primary plant sources and a detailed protocol for its chemical synthesis. This document is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, natural product chemistry, and drug development.

Introduction to Uvaol and Uvaol Diacetate

Uvaol is a pentacyclic triterpenoid (B12794562) alcohol with the molecular formula C₃₀H₅₀O₂. It is a naturally occurring compound found in various medicinal and dietary plants, notably in olives and grapes. Uvaol has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

Uvaol diacetate, the diacetylated derivative of Uvaol, is a subject of growing interest in medicinal chemistry. Acetylation of natural products is a common strategy to enhance their bioavailability, stability, and therapeutic efficacy. While Uvaol is found in nature, Uvaol diacetate is primarily synthesized from its natural precursor. This guide will detail the extraction and isolation of Uvaol from its principal natural sources and provide a comprehensive protocol for the synthesis of Uvaol diacetate.

Natural Sources and Quantitative Analysis of Uvaol

Uvaol is predominantly found in the leaves and fruits of the olive tree (Olea europaea) and in grape pomace, a byproduct of winemaking. The concentration of Uvaol can vary depending on the plant cultivar, geographical location, and extraction method.

Table 1: Quantitative Analysis of Uvaol in Natural Sources

Plant Source	Plant Part	Uvaol Content (μg/g of dry weight)	Detection Method	Reference
Olea europaea (Olive)	Leaves	314.29 ± 0.97	LC-MS	[1]
Vitis vinifera (Grape) Pomace	Not Specified	Data on total phenolics and flavonoids available, but specific Uvaol content varies.	HPLC	[2][3][4][5]

Isolation of Uvaol from Natural Sources

The isolation of Uvaol from plant materials typically involves solvent extraction followed by chromatographic purification. Below are detailed protocols for the extraction of Uvaol from olive leaves and grape pomace.

Experimental Protocol: Extraction and Isolation of Uvaol from Olive Leaves

This protocol describes a standard laboratory procedure for the extraction and isolation of Uvaol from dried olive leaves.

Materials:

• Dried and powdered olive leaves

• Methanol (B129727) (HPLC grade)

• n-Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Chloroform (B151607) (analytical grade)

• Silica (B1680970) gel (60-120 mesh) for column chromatography

• Rotary evaporator

• Glass column for chromatography

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• Standard Uvaol for comparison

Procedure:

• Extraction:

  • Macerate 100 g of powdered olive leaves in 1 L of methanol for 24 hours at room temperature with occasional stirring.

  • Filter the extract through Whatman No. 1 filter paper.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at 40-50°C to obtain the crude methanol extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in 200 mL of a methanol-water mixture (9:1 v/v).

  • Perform successive extractions with n-hexane (3 x 200 mL) to remove nonpolar compounds.

  • Further extract the methanol-water phase with ethyl acetate (3 x 200 mL).

  • Combine the ethyl acetate fractions and concentrate them to dryness to yield the ethyl acetate extract, which is enriched in triterpenoids.

• Column Chromatography:

  • Prepare a silica gel column (slurry packed in n-hexane).

  • Dissolve the ethyl acetate extract in a minimal amount of chloroform and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the prepared column.

  • Elute the column with a gradient of n-hexane and ethyl acetate (e.g., starting with 100% n-hexane and gradually increasing the polarity with ethyl acetate).

  • Collect fractions and monitor them by TLC using an appropriate mobile phase (e.g., n-hexane:ethyl acetate, 8:2 v/v).

  • Visualize the spots on the TLC plates by spraying with a suitable reagent (e.g., ceric sulfate (B86663) spray followed by heating).

  • Combine the fractions containing the compound with the same Rf value as the standard Uvaol.

  • Evaporate the solvent from the combined fractions to obtain purified Uvaol.

Experimental Workflow: Isolation of Uvaol

Caption: Workflow for the isolation of Uvaol from natural sources.

Synthesis of Uvaol Diacetate

Uvaol diacetate can be synthesized from Uvaol through an acetylation reaction. This process involves the esterification of the hydroxyl groups of Uvaol with an acetylating agent.

Experimental Protocol: Acetylation of Uvaol

This protocol provides a general method for the acetylation of a diol, which can be adapted for the synthesis of Uvaol diacetate.

Materials:

• Purified Uvaol

• Acetic anhydride (B1165640)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (B109758) (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer

Procedure:

• Reaction Setup:

  • Dissolve Uvaol (1 mmol) in anhydrous pyridine (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add acetic anhydride (3 mmol, 3 equivalents) to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Work-up:

  • Pour the reaction mixture into 50 mL of cold water and extract with dichloromethane (3 x 30 mL).

  • Combine the organic layers and wash successively with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Uvaol diacetate.

• Purification:

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of n-hexane and ethyl acetate) to yield pure Uvaol diacetate.

  • Characterize the final product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Experimental Workflow: Synthesis of Uvaol Diacetate

Caption: Workflow for the synthesis of Uvaol diacetate from Uvaol.

Signaling Pathways Modulated by Uvaol

Uvaol has been shown to modulate several key signaling pathways involved in cellular processes such as proliferation, apoptosis, and inflammation. Understanding these mechanisms is crucial for the development of Uvaol and its derivatives as therapeutic agents.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival and proliferation. In many cancer cells, this pathway is hyperactivated. Uvaol has been demonstrated to exert anti-proliferative and pro-apoptotic effects by down-regulating the PI3K/Akt pathway. This leads to cell cycle arrest and induction of apoptosis.

References

• 1. The Role of JNK and p38 MAPK Activities in UVA-Induced Signaling Pathways Leading to AP-1 Activation and c-Fos Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stereoselective synthesis and NMR characterization of C-24 epimeric pairs of 24-alkyl oxysterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Research progress on the PI3K/AKT signaling pathway in gynecological cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3-Diol synthesis by hydroxylation [organic-chemistry.org]

Biosynthesis pathway of Uvaol diacetate in plants.

An In-depth Technical Guide to the Biosynthesis of Uvaol (B1682811) Diacetate in Plants

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Uvaol, a pentacyclic triterpenoid (B12794562) alcohol, is a significant secondary metabolite found in various plants, most notably the olive (Olea europaea). Its diacetate ester, uvaol diacetate, represents a further modification with altered physicochemical properties that may influence its bioavailability and biological activity. This technical guide provides a comprehensive overview of the known and putative biosynthetic pathway of uvaol diacetate, from its origins in the central isoprenoid pathway to the final enzymatic modifications. It consolidates current research, presents quantitative data on precursor abundance, details relevant experimental protocols for pathway elucidation, and visualizes the biochemical route and research workflows using pathway diagrams. This document serves as a foundational resource for researchers aiming to understand, isolate, or engineer the production of these valuable natural compounds.

The Core Biosynthetic Pathway of Uvaol

The formation of uvaol is a multi-step enzymatic process originating from the isoprenoid pathway, which is responsible for the synthesis of a vast array of plant natural products. The pathway can be segmented into three main stages: the formation of the universal triterpenoid precursor, the cyclization to the specific triterpene skeleton, and the subsequent functionalization.

Formation of 2,3-Oxidosqualene (B107256)

The biosynthesis of all plant triterpenoids begins with the mevalonic acid (MVA) pathway, which produces the five-carbon building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP)[1][2]. These units are sequentially condensed to form farnesyl pyrophosphate (FPP). Two molecules of FPP are then joined head-to-head by squalene (B77637) synthase (SQS) to produce the C30 hydrocarbon, squalene[2]. The final step in generating the direct precursor for cyclization is the epoxidation of squalene to 2,3-oxidosqualene, a reaction catalyzed by squalene epoxidase (SQE)[2].

Cyclization to α-Amyrin

The linear 2,3-oxidosqualene molecule is the substrate for a class of enzymes known as oxidosqualene cyclases (OSCs). Specifically for uvaol biosynthesis, the enzyme α-amyrin synthase (aAS) catalyzes a complex cascade of cyclization and rearrangement reactions to form the pentacyclic triterpene scaffold, α-amyrin[1][3]. This step is a critical branch point, as different OSCs can produce a wide variety of triterpene skeletons from the same precursor.

Oxidation of α-Amyrin to Uvaol

Following the formation of the α-amyrin backbone, subsequent oxidation steps are required to produce uvaol. This hydroxylation is catalyzed by multifunctional cytochrome P450 monooxygenases. Research has identified that enzymes belonging to the CYP716A subfamily are responsible for the three-step oxidation at the C-28 position of α-amyrin[3][4]. The first stable intermediate in this sequence is uvaol (28-hydroxy-α-amyrin). Further oxidation by the same enzyme can convert uvaol to ursolic aldehyde and finally to ursolic acid[3][4].

Putative Biosynthesis of Uvaol Diacetate

The formation of uvaol diacetate from uvaol involves the addition of two acetyl groups, a process known as acetylation. In plants, such reactions are typically catalyzed by O-acetyltransferases , which use acetyl coenzyme A (Acetyl-CoA) as the acetyl donor[5][6]. While the specific enzyme responsible for the di-acetylation of uvaol has not been explicitly characterized in the available literature, the general mechanism is well-established for other plant polysaccharides and secondary metabolites[5][6]. It is hypothesized that one or more specific acetyltransferases catalyze the esterification of the hydroxyl groups on the uvaol molecule to yield uvaol diacetate.

The complete proposed biosynthetic pathway is visualized below.

Caption: Proposed biosynthetic pathway of Uvaol Diacetate from Acetyl-CoA.

Quantitative Data

The concentration of uvaol, the direct precursor to uvaol diacetate, varies significantly depending on the plant species, cultivar, tissue, and developmental stage. The olive (Olea europaea) is one of the most studied sources.

Plant Source	Cultivar/Variety	Tissue	Compound	Concentration/Amount	Reference
Olive (Olea europaea)	Castellana	Oil	Erythrodiol + Uvaol	~2.5-3.5% of total sterols	[7]
Olive (Olea europaea)	Multiple (Extremadura)	Virgin Olive Oil	Erythrodiol + Uvaol	1.5 - 3.0% (of sterol fraction)	[7]
Olive (Olea europaea)	Not specified	Fruit Exocarp (Skin)	Erythrodiol + Uvaol	High concentration	[7]

Note: Data for uvaol is often presented as a combined percentage with its isomer, erythrodiol, within the sterol fraction of olive oil.

Experimental Protocols

Elucidating a biosynthetic pathway involves a combination of metabolite analysis, gene discovery, and functional characterization. Below are generalized protocols for key experiments in this process.

Protocol: Extraction and Quantification of Triterpenoids

This protocol describes a general method for extracting and analyzing uvaol from plant tissue.

• Sample Preparation :

  • Collect fresh plant material (e.g., olive fruit skin, leaves).

  • Immediately freeze in liquid nitrogen and lyophilize (freeze-dry) to a constant weight.

  • Grind the dried tissue into a fine powder using a mortar and pestle or a ball mill.

• Extraction :

  • Weigh approximately 1 gram of powdered plant material into a flask.

  • Add 20 mL of a suitable organic solvent (e.g., 96% ethanol, hexane, or ethyl acetate)[8].

  • Perform maceration by stirring at room temperature for 24 hours or use an accelerated method like Soxhlet extraction for 6-8 hours[9].

  • Filter the extract through Whatman No. 1 filter paper.

  • Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Analysis and Quantification (HPLC) :

  • Dissolve a known mass of the crude extract in methanol.

  • Analyze the sample using High-Performance Liquid Chromatography (HPLC) with a C18 column[8][10].

  • Use a mobile phase gradient, for example, of acetonitrile (B52724) and water.

  • Detect compounds using a UV or Evaporative Light Scattering Detector (ELSD).

  • Quantify uvaol by comparing the peak area to a standard curve generated from a pure uvaol standard.

Protocol: Functional Characterization of Biosynthetic Genes in Yeast

This protocol outlines the heterologous expression of candidate genes (e.g., a P450 oxidase or an acetyltransferase) in Saccharomyces cerevisiae to confirm their function.

• Gene Cloning :

  • Identify candidate genes from transcriptome data or based on homology.

  • Amplify the full-length coding sequence of the candidate gene from plant cDNA using PCR.

  • Clone the gene into a yeast expression vector (e.g., pYES-DEST52) that allows for galactose-inducible expression.

• Yeast Transformation :

  • Transform the expression vector into a suitable yeast strain. For triterpenoid pathways, a strain engineered to produce the necessary precursor (e.g., α-amyrin) is often used[4].

  • Select for transformed yeast colonies on appropriate selective media.

• Expression and Culture :

  • Grow a starter culture of the transformed yeast in selective media with glucose.

  • Inoculate a larger volume of expression media containing galactose (to induce gene expression) and the precursor substrate (e.g., α-amyrin, if not produced endogenously by the yeast) with the starter culture.

  • Incubate for 48-72 hours with shaking.

• Metabolite Extraction and Analysis :

  • Harvest the yeast cells by centrifugation.

  • Extract metabolites from the cell pellet and the culture medium using ethyl acetate.

  • Evaporate the solvent and redissolve the extract in a suitable solvent (e.g., methanol).

  • Analyze the extract using GC-MS or LC-MS to identify the reaction product (e.g., uvaol or uvaol diacetate) by comparing its mass spectrum and retention time to an authentic standard[4].

The following diagram illustrates a typical workflow for identifying and characterizing the genes involved in a plant biosynthetic pathway.

Caption: A logical workflow for plant biosynthetic pathway discovery.

Conclusion and Future Directions

The biosynthetic pathway to uvaol in plants is well-defined, proceeding from the MVA pathway through the key intermediates 2,3-oxidosqualene and α-amyrin, with critical enzymatic steps catalyzed by α-amyrin synthase and cytochrome P450s of the CYP716A family. The subsequent conversion to uvaol diacetate is strongly presumed to be an acetylation event catalyzed by one or more O-acetyltransferases.

For researchers and drug development professionals, significant opportunities lie in the definitive identification and characterization of these putative acetyltransferases. Such a discovery would complete our understanding of the pathway and provide a critical tool for the metabolic engineering of microorganisms or plants to produce uvaol diacetate at scale. Future work should focus on transcriptomic analysis of uvaol-rich plant tissues to identify candidate acetyltransferase genes, followed by functional validation using the experimental protocols outlined in this guide. This knowledge can accelerate the development of novel therapeutics and high-value chemicals derived from this important class of natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | New Insights Into Wall Polysaccharide O-Acetylation [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. rjptonline.org [rjptonline.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Uvaol Diacetate: A Technical Guide for Researchers

CAS Number: 157000-65-2 Molecular Formula: C34H54O4

This technical guide provides a comprehensive overview of Uvaol (B1682811) diacetate, a derivative of the naturally occurring pentacyclic triterpene, Uvaol. This document is intended for researchers, scientists, and professionals in drug development, offering insights into its chemical properties, synthesis, and potential biological activities based on the extensive research conducted on its parent compound, Uvaol.

Core Compound Identification

Uvaol diacetate is the diacetylated form of Uvaol, a triterpenoid (B12794562) found in various plant sources, notably in the leaves of Nerium oleander. The addition of two acetate (B1210297) groups significantly alters the polarity and may influence the bioavailability and activity of the parent compound.

Table 1: Physicochemical Properties of Uvaol Diacetate and Uvaol

Property	Uvaol Diacetate	Uvaol
CAS Number	157000-65-2[1][2]	545-46-0[3]
Molecular Formula	C34H54O4[1]	C30H50O2[3]
Molecular Weight	526.79 g/mol	442.72 g/mol [3]
Appearance	Data not available	White to Off-White Solid[4]
Melting Point	Data not available	223-225 °C[3]
Solubility	Data not available, expected to be more soluble in nonpolar solvents than Uvaol.	Soluble in DMSO; slightly soluble in Chloroform and Ethyl Acetate; insoluble in water.[4][5][6]

Synthesis and Characterization

While specific literature detailing the synthesis and characterization of Uvaol diacetate is limited, a general methodology can be inferred from standard organic chemistry protocols for the acetylation of alcohols.

Experimental Protocol: Synthesis of Uvaol Diacetate

This protocol is a generalized procedure for the acetylation of Uvaol. Optimization may be required.

Materials:

• Uvaol

• Acetic anhydride (B1165640)

• Pyridine (or another suitable base)

• Dichloromethane (B109758) (or another suitable aprotic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate for chromatography elution

Procedure:

• Dissolve Uvaol in a minimal amount of dry dichloromethane and add pyridine.

• Cool the mixture in an ice bath.

• Add acetic anhydride dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane/ethyl acetate.

• Combine the fractions containing the pure Uvaol diacetate and evaporate the solvent to yield the final product.

Characterization

The structure of the synthesized Uvaol diacetate should be confirmed using spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra will confirm the presence of the two acetyl groups, characterized by sharp singlets around 2.0 ppm in the 1H NMR spectrum and signals around 21 ppm (methyl carbons) and 170 ppm (carbonyl carbons) in the 13C NMR spectrum.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of Uvaol diacetate (526.79 g/mol ).

Analytical Methods

A robust analytical method is crucial for the quantification and purity assessment of Uvaol diacetate.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC)

This is a general reverse-phase HPLC method that can be adapted for the analysis of Uvaol diacetate.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile (B52724) and water.

Procedure:

• Prepare a standard stock solution of Uvaol diacetate in acetonitrile.

• Prepare working standard solutions by diluting the stock solution.

• Prepare the sample solution by dissolving a known amount of the synthesized product in acetonitrile.

• Set the HPLC parameters (flow rate, injection volume, and detector wavelength). The optimal wavelength for detection will need to be determined.

• Inject the standard and sample solutions and record the chromatograms.

• Quantify the amount of Uvaol diacetate in the sample by comparing the peak area with the calibration curve generated from the standard solutions.

Biological Activity and Signaling Pathways

While direct experimental data on the biological activity of Uvaol diacetate is scarce, the extensive research on its parent compound, Uvaol, provides a strong basis for predicting its potential therapeutic effects. It is plausible that Uvaol diacetate may act as a prodrug, being hydrolyzed in vivo to release the active Uvaol.

Anti-inflammatory Activity

Uvaol has demonstrated potent anti-inflammatory properties in various in vitro and in vivo models.[7][8][9] It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[7][9]

Signaling Pathway: Uvaol exerts its anti-inflammatory effects by inhibiting the pro-inflammatory ERK/STAT3 axis in both inflamed colonic tissues and macrophages.[7]

// Nodes LPS [label="LPS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Uvaol [label="Uvaol", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; ERK [label="ERK", fillcolor="#FBBC05", fontcolor="#202124"]; STAT3 [label="STAT3", fillcolor="#FBBC05", fontcolor="#202124"]; Inflammation [label="Pro-inflammatory\nCytokines", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges LPS -> ERK [color="#5F6368"]; ERK -> STAT3 [color="#5F6368"]; STAT3 -> Inflammation [color="#5F6368"]; Uvaol -> ERK [arrowhead=tee, color="#34A853"]; Uvaol -> STAT3 [arrowhead=tee, color="#34A853"]; } .dot Caption: Uvaol's anti-inflammatory mechanism via ERK/STAT3 inhibition.

Anticancer Activity

Uvaol has shown selective cytotoxic effects against cancer cells, particularly in human hepatocarcinoma (HepG2) cells.[10][11] It induces apoptosis and causes cell cycle arrest at the G0/G1 phase.[10]

Signaling Pathway: The anticancer activity of Uvaol is mediated through the downregulation of the AKT/PI3K signaling pathway, which is crucial for cancer cell survival and proliferation.[10][11]

// Nodes GrowthFactors [label="Growth Factors", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#FBBC05", fontcolor="#202124"]; AKT [label="AKT", fillcolor="#FBBC05", fontcolor="#202124"]; CellSurvival [label="Cell Survival &\nProliferation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Uvaol [label="Uvaol", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges GrowthFactors -> PI3K [color="#5F6368"]; PI3K -> AKT [color="#5F6368"]; AKT -> CellSurvival [color="#5F6368"]; Uvaol -> PI3K [arrowhead=tee, color="#EA4335"]; Uvaol -> AKT [arrowhead=tee, color="#EA4335"]; } .dot Caption: Uvaol's anticancer mechanism via PI3K/AKT pathway inhibition.

Wound Healing

Uvaol has been found to promote the migration of fibroblasts and endothelial cells, which are key processes in wound healing.[12] It also enhances the production of extracellular matrix proteins like fibronectin and laminin.[12]

Signaling Pathways: The effects of Uvaol on cell migration are mediated by the PKA and p38-MAPK signaling pathways in endothelial cells and the PKA pathway in fibroblasts.[12]

// Nodes Uvaol [label="Uvaol", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; PKA_fibro [label="PKA\n(Fibroblasts)", fillcolor="#FBBC05", fontcolor="#202124"]; PKA_endo [label="PKA\n(Endothelial Cells)", fillcolor="#FBBC05", fontcolor="#202124"]; p38MAPK [label="p38-MAPK\n(Endothelial Cells)", fillcolor="#FBBC05", fontcolor="#202124"]; Migration_fibro [label="Fibroblast\nMigration", fillcolor="#34A853", fontcolor="#FFFFFF"]; Migration_endo [label="Endothelial Cell\nMigration", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Uvaol -> PKA_fibro [color="#5F6368"]; Uvaol -> PKA_endo [color="#5F6368"]; Uvaol -> p38MAPK [color="#5F6368"]; PKA_fibro -> Migration_fibro [color="#5F6368"]; PKA_endo -> Migration_endo [color="#5F6368"]; p38MAPK -> Migration_endo [color="#5F6368"]; } .dot Caption: Uvaol's role in promoting cell migration for wound healing.

Conclusion

Uvaol diacetate, as a derivative of the biologically active triterpene Uvaol, holds potential for further investigation in the fields of drug discovery and development. While specific experimental data for the diacetate form is limited, the extensive research on Uvaol provides a strong foundation for exploring its anti-inflammatory, anticancer, and wound-healing properties. The experimental protocols provided in this guide offer a starting point for the synthesis, purification, and analysis of Uvaol diacetate, which will be crucial for enabling more detailed biological evaluations. Future research should focus on confirming the biological activities of Uvaol diacetate and determining if it acts as a prodrug for Uvaol, potentially with improved pharmacokinetic properties.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. UVAOL | 545-46-0 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. uvaol, 545-46-0 [thegoodscentscompany.com]
• 7. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. archives.ijper.org [archives.ijper.org]
• 9. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data (NMR, MS, IR) for Uvaol diacetate characterization.

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the spectroscopic data and experimental protocols essential for the characterization of uvaol (B1682811) diacetate, a naturally occurring pentacyclic triterpenoid (B12794562) with potential pharmacological applications.

Introduction

Uvaol diacetate is the acetylated derivative of uvaol, a triterpenoid found in various plant species. The addition of two acetate (B1210297) groups to the uvaol backbone significantly alters its physicochemical properties, influencing its solubility, stability, and biological activity. Accurate and thorough spectroscopic characterization is paramount for the unambiguous identification and quality control of this compound in research and development settings. This guide summarizes the key spectroscopic data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy and outlines the fundamental experimental protocols for acquiring this data.

Spectroscopic Data

The following tables present a summary of the expected spectroscopic data for uvaol diacetate. This data is compiled based on the known spectral characteristics of the parent compound, uvaol, and the predictable effects of acetylation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The 1H and 13C NMR spectra of uvaol diacetate provide detailed information about the carbon-hydrogen framework of the molecule.

Table 1: 1H NMR Spectroscopic Data for Uvaol Diacetate (Predicted)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	~4.50	dd	11.5, 4.5
H-12	~5.25	t	3.5
H-28a, H-28b	~3.85	d, d (ABq)	11.0
Acetyl CH3 (x2)	~2.05, ~2.03	s	-
Methyl Protons	0.75 - 1.25	s, d	-

Note: Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) and are predicted based on data for uvaol and known acetylation shifts. The exact values may vary depending on the solvent and instrument used.

Table 2: 13C NMR Spectroscopic Data for Uvaol Diacetate (Predicted)

Carbon Assignment	Chemical Shift (δ, ppm)
C-3	~81.0
C-12	~125.0
C-13	~138.0
C-28	~70.0
Acetyl C=O (x2)	~171.0, ~170.8
Acetyl CH3 (x2)	~21.3, ~21.1
Other Aliphatic Carbons	15.0 - 60.0

Note: Chemical shifts are referenced to TMS and are predicted based on data for uvaol and known acetylation shifts.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural confirmation.

Table 3: Mass Spectrometry Data for Uvaol Diacetate

Ion	m/z (predicted)	Description
[M+H]+	527.4	Protonated molecular ion
[M+Na]+	549.4	Sodium adduct
[M-CH3COOH]+	466.4	Loss of one acetic acid molecule
[M-2(CH3COOH)]+	406.3	Loss of two acetic acid molecules
Further Fragments	various	Characteristic retro-Diels-Alder fragmentation of the triterpene core

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule.

Table 4: Infrared (IR) Spectroscopic Data for Uvaol Diacetate

Wavenumber (cm-1)	Functional Group	Description
~2950-2850	C-H	Alkane stretching
~1735	C=O	Ester carbonyl stretching (from acetate groups)
~1240	C-O	Ester C-O stretching
~1640	C=C	Alkene stretching (C-12)

Experimental Protocols

The following are detailed methodologies for the key experiments used in the spectroscopic characterization of uvaol diacetate.

Synthesis of Uvaol Diacetate

Uvaol diacetate can be synthesized from its precursor, uvaol, through a straightforward acetylation reaction.

Protocol:

• Dissolve uvaol in a mixture of pyridine (B92270) and acetic anhydride.

• Stir the reaction mixture at room temperature for several hours or until the reaction is complete (monitored by Thin Layer Chromatography).

• Pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the precipitate, wash thoroughly with water, and dry under vacuum.

• Purify the crude product by recrystallization or column chromatography.

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of purified uvaol diacetate in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• 1H NMR: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• 13C NMR: Acquire the proton-decoupled 13C NMR spectrum. A larger number of scans will be required compared to 1H NMR due to the lower natural abundance of 13C.

Mass Spectrometry

Sample Preparation:

• Prepare a dilute solution of uvaol diacetate (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

Data Acquisition (Electrospray Ionization - ESI):

• Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]+) and other adducts.

• Perform tandem MS (MS/MS) experiments on the parent ion to obtain fragmentation information for structural confirmation.

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Place a small amount of the solid uvaol diacetate sample directly onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

Data Acquisition:

• Record the IR spectrum over the range of 4000-400 cm-1.

• Perform a background scan of the empty ATR crystal before scanning the sample.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a natural product derivative like uvaol diacetate.

Caption: Workflow for the synthesis and spectroscopic characterization of uvaol diacetate.

The Solubility Profile of Uvaol Diacetate: A Technical Guide for Researchers

An in-depth examination of the solubility of uvaol (B1682811) diacetate, a pentacyclic triterpenoid (B12794562) derivative of significant interest in pharmaceutical research. This document provides a summary of available solubility data for structurally related compounds, detailed experimental protocols for solubility determination, and a theoretical framework for understanding its behavior in various organic solvents.

Introduction

Uvaol diacetate, the acetylated form of uvaol, is a lipophilic molecule with potential applications in drug development stemming from the diverse biological activities of its parent compound, including anti-inflammatory, antioxidant, and anti-cancer properties. A thorough understanding of its solubility in organic solvents is paramount for its extraction, purification, formulation, and in vitro screening. This technical guide consolidates the available information on the solubility of uvaol diacetate and related triterpenoid acetates, provides detailed methodologies for its experimental determination, and offers a visual representation of a standard solubility testing workflow.

Due to a lack of direct quantitative solubility data for uvaol diacetate in the public domain, this guide presents data for a structurally analogous compound, betulin (B1666924) diacetate, to provide researchers with a foundational estimate. It is strongly recommended that experimental determination of uvaol diacetate's solubility be conducted for specific applications.

Predicted Solubility Profile of Uvaol Diacetate

The principle of "like dissolves like" governs the solubility of uvaol diacetate. The presence of two acetate (B1210297) groups introduces some polarity, but the large, nonpolar pentacyclic triterpene core dictates its overall hydrophobic character.

• High Solubility is Expected in:

  • Chlorinated Solvents: Dichloromethane and chloroform (B151607) are likely to be effective solvents.

  • Polar Aprotic Solvents: Acetone, ethyl acetate, and tetrahydrofuran (B95107) are predicted to be good solvents due to dipole-dipole interactions.

• Moderate to Good Solubility is Expected in:

  • Alcohols: Shorter-chain alcohols such as methanol, ethanol, and isopropanol (B130326) are expected to dissolve uvaol diacetate, though potentially to a lesser extent than polar aprotic solvents.

  • Aromatic Hydrocarbons: Solvents like toluene (B28343) may exhibit some solvating capacity due to the nonpolar nature of the triterpenoid skeleton.

• Low Solubility is Expected in:

  • Nonpolar Aliphatic Solvents: Hexane and other alkanes are unlikely to be effective solvents.

  • Aqueous Solutions: Uvaol diacetate is expected to be virtually insoluble in water.

Quantitative Solubility Data

Compound	Solvent	Temperature (°C)	Solubility	Analytical Method	Reference
Betulin Diacetate	Ethanol	Not Specified	5 mg/mL (with ultrasonic)	Not Specified	[1]
Betulin Diacetate	DMSO	Not Specified	< 1 mg/mL (insoluble or slightly soluble)	Not Specified	[1]

Experimental Protocols for Solubility Determination

The most common and reliable method for determining the equilibrium solubility of a compound is the shake-flask method .[2][3][4] This protocol outlines the steps for determining the solubility of uvaol diacetate in a given organic solvent.

Materials and Equipment

• Uvaol diacetate (solid)

• Organic solvent of interest (analytical grade)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

Figure 1: Experimental workflow for solubility determination using the shake-flask method.

Detailed Procedure

• Preparation of Supersaturated Solutions: Add an excess amount of solid uvaol diacetate to a glass vial. The presence of undissolved solid is crucial to ensure that equilibrium is reached. Record the exact amount of solid added.

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24 to 72 hours) to ensure that equilibrium between the dissolved and undissolved solute is achieved.

• Phase Separation: After the equilibration period, remove the vial from the shaker and allow it to stand undisturbed at the constant temperature for at least one hour to allow the excess solid to sediment.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter (e.g., 0.22 µm) to remove all undissolved particles. This step is critical to prevent artificially high solubility measurements.

• Dilution: Accurately dilute the clear filtrate with the same solvent to a concentration that falls within the linear range of the analytical method to be used.

• Quantification: Analyze the concentration of uvaol diacetate in the diluted sample using a validated analytical method.

  • HPLC: This is the preferred method for its specificity and sensitivity. A calibration curve of known concentrations of uvaol diacetate should be prepared to quantify the unknown sample.

  • UV-Vis Spectroscopy: If uvaol diacetate has a suitable chromophore, UV-Vis spectroscopy can be used. A calibration curve must be generated by measuring the absorbance of a series of standard solutions of known concentrations.

• Calculation: The solubility is calculated from the measured concentration of the diluted filtrate, taking into account the dilution factor. The results are typically expressed in units of mg/mL or g/L.

Conclusion

While direct quantitative solubility data for uvaol diacetate remains to be published, this technical guide provides a comprehensive framework for researchers working with this compound. By leveraging the provided data on a structurally similar molecule and employing the detailed experimental protocols, scientists and drug development professionals can accurately determine the solubility of uvaol diacetate in various organic solvents, a critical step in advancing its research and potential therapeutic applications. The accompanying workflow diagram offers a clear visual aid for the experimental process. It is anticipated that this guide will facilitate the generation of robust and reliable solubility data for uvaol diacetate, contributing to a more complete understanding of its physicochemical properties.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. enamine.net [enamine.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]

Uvaol Diacetate: A Technical Guide on its Role as a Triterpenoid Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uvaol (B1682811) diacetate, a derivative of the natural pentacyclic triterpenoid (B12794562) uvaol, is a subject of growing interest within the scientific community. While research has predominantly focused on its precursor, uvaol, the acetylation of hydroxyl groups to form uvaol diacetate presents potential modifications to its physicochemical properties and biological activity. This technical guide provides a comprehensive overview of the known biological effects of uvaol, with the inferential context of its diacetate form. It delves into the molecular mechanisms, particularly the modulation of key signaling pathways, and offers detailed experimental protocols for its investigation. Quantitative data from relevant studies on uvaol are presented in structured tables for clarity, and logical and signaling pathways are visualized using Graphviz diagrams. This document serves as a foundational resource for researchers and professionals in drug development exploring the therapeutic potential of uvaol and its derivatives.

Introduction to Uvaol and Uvaol Diacetate

Uvaol is a pentacyclic triterpenoid alcohol naturally abundant in olives and olive leaves.[1] It has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, antioxidant, wound healing, and anticancer properties.[1][2][3] Uvaol diacetate is the diacetylated form of uvaol, where the hydroxyl groups at positions C-3 and C-28 are esterified with acetic acid. While direct biological studies on uvaol diacetate are limited, the acetylation of similar natural compounds, such as flavonoids, has been shown to enhance their biological activities, including antiproliferative effects.[4] This suggests that uvaol diacetate may exhibit modified, and potentially enhanced, biological properties compared to uvaol. The addition of acetate (B1210297) groups can increase the lipophilicity of the molecule, potentially altering its absorption, distribution, metabolism, and excretion (ADME) profile, which is a critical consideration in drug development.

Biological Activities and Therapeutic Potential

The biological activities described in this section are based on studies conducted on uvaol . It is hypothesized that uvaol diacetate may exhibit similar, and potentially modulated, activities.

Wound Healing Properties

Uvaol has demonstrated significant potential in promoting cutaneous wound healing. It has been shown to accelerate the migration of fibroblasts and endothelial cells, critical processes in the formation of new tissue. Furthermore, uvaol enhances the production of extracellular matrix proteins, such as fibronectin and laminin, by fibroblasts, which provides the structural framework for tissue repair. In vivo studies have confirmed that topical application of uvaol leads to faster wound closure.

Anticancer Activity

Uvaol exhibits selective cytotoxic effects against cancer cells, with a notable activity against human hepatocellular carcinoma (HepG2) cells. Its anticancer mechanism involves the induction of apoptosis (programmed cell death) and cell cycle arrest at the G0/G1 phase. This is achieved through the modulation of key regulatory proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax.

Anti-inflammatory Effects

Uvaol possesses potent anti-inflammatory properties. It can suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in macrophages and in animal models of colitis. This anti-inflammatory action is mediated, in part, through the inhibition of the ERK/STAT3 signaling pathway.

Quantitative Data Presentation

The following tables summarize the quantitative data from key studies on the biological effects of uvaol .

Table 1: Cytotoxicity of Uvaol in Human Hepatocellular Carcinoma (HepG2) Cells

Time (hours)	IC50 (µg/mL)
24	25.2
48	18.6
72	14.1

Data extracted from a study on the antiproliferative effect of uvaol.

Table 2: Effect of Uvaol on Fibroblast and Endothelial Cell Migration (Wound Closure Rate)

Cell Type	Uvaol Concentration (µM)	Wound Closure (%)
Fibroblasts	50	22
Endothelial Cells	10	36
Endothelial Cells	50	40

Data from an in vitro scratch assay performed over 24 hours.

Table 3: Effect of Uvaol on Endothelial Cell Tube Formation

Treatment	Fold Increase in Tube-like Structures
Uvaol (10 µM)	~1.8

In vitro data from a Matrigel-based tube formation assay.

Table 4: In Vivo Wound Healing Effect of Topical Uvaol

Treatment	Day 3 Wound Reduction (%)	Day 7 Wound Reduction (%)	Day 10 Wound Reduction (%)
Vehicle	9	19	35
Uvaol (0.1%)	10	39	59
Uvaol (1%)	18	40	60

Data from an excisional wound model in mice.

Signaling Pathway Modulation

Uvaol exerts its biological effects by modulating several key intracellular signaling pathways. The following diagrams illustrate these pathways and the putative points of intervention by uvaol.

PKA and p38-MAPK Signaling in Wound Healing

Uvaol-induced migration of endothelial cells is dependent on both the Protein Kinase A (PKA) and p38 Mitogen-Activated Protein Kinase (p38-MAPK) signaling pathways. In fibroblasts, the migratory response to uvaol appears to be primarily dependent on the PKA pathway.

Uvaol's modulation of PKA and p38-MAPK pathways.

AKT/PI3K Signaling in Cancer

The anticancer activity of uvaol is associated with the downregulation of the AKT/PI3K signaling pathway. This pathway is crucial for cell survival and proliferation, and its inhibition by uvaol contributes to the induction of apoptosis and cell cycle arrest in cancer cells.

Uvaol's inhibitory effect on the AKT/PI3K pathway.

Experimental Protocols

The following are detailed methodologies for key experiments to study the biological effects of uvaol and its derivatives.

Synthesis of Uvaol Diacetate

This protocol is a general method for the esterification of uvaol to yield uvaol diacetate, based on the Fisher esterification reaction.

Materials:

• Uvaol

• Acetic anhydride (B1165640)

• Pyridine (B92270) (as catalyst and solvent)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (for chromatography)

Procedure:

• Dissolve uvaol in a minimal amount of pyridine in a round-bottom flask.

• Add an excess of acetic anhydride to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by slowly adding saturated sodium bicarbonate solution until the evolution of gas ceases.

• Extract the product with dichloromethane (3 x volume of the reaction mixture).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to obtain pure uvaol diacetate.

• Characterize the final product by NMR (¹H and ¹³C) and mass spectrometry.

Cell Viability (MTT) Assay

This assay is used to determine the cytotoxic effects of a compound on cultured cells.

Materials:

• 96-well cell culture plates

• Cancer cell lines (e.g., HepG2)

• Complete cell culture medium

• Uvaol diacetate stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of uvaol diacetate in complete culture medium from the stock solution.

• Remove the old medium from the wells and add 100 µL of the prepared dilutions of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration).

• Incubate the plates for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a 5% CO₂ incubator.

• After incubation, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

In Vitro Wound Healing (Scratch) Assay

This assay assesses the effect of a compound on cell migration.

Materials:

• 6-well or 12-well cell culture plates

• Fibroblast or endothelial cell lines

• Complete cell culture medium

• Uvaol diacetate

• Sterile 200 µL pipette tip

• Microscope with a camera

Procedure:

• Seed cells in the plates and grow them to form a confluent monolayer.

• Create a "scratch" or a cell-free gap in the monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells and debris.

• Replace the medium with fresh medium containing different concentrations of uvaol diacetate or a vehicle control.

• Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

• Measure the width or area of the scratch at each time point and calculate the percentage of wound closure.

Endothelial Cell Tube Formation Assay

This assay evaluates the pro- or anti-angiogenic potential of a compound.

Materials:

• 96-well cell culture plates

• Endothelial cell line (e.g., HUVECs)

• Basement membrane extract (e.g., Matrigel)

• Serum-free or low-serum cell culture medium

• Uvaol diacetate

• Microscope with a camera

Procedure:

• Thaw the basement membrane extract on ice and coat the wells of a 96-well plate.

• Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

• Harvest endothelial cells and resuspend them in serum-free or low-serum medium containing different concentrations of uvaol diacetate or a vehicle control.

• Seed the cells onto the solidified matrix.

• Incubate for 4-18 hours at 37°C.

• Observe the formation of tube-like structures under a microscope and capture images.

• Quantify the extent of tube formation by measuring parameters such as the number of nodes, number of branches, and total tube length.

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect and quantify specific proteins in a cell lysate, such as the phosphorylated forms of p38 MAPK and AKT.

Materials:

• Cell culture dishes

• Cell line of interest

• Uvaol diacetate

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-p38, anti-total-p38, anti-phospho-AKT, anti-total-AKT)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells and treat them with uvaol diacetate for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion and Future Directions

Uvaol, a natural triterpenoid, demonstrates significant therapeutic potential in wound healing, cancer, and inflammation. Its diacetate derivative, uvaol diacetate, remains a largely unexplored metabolite. Based on the structure-activity relationship of similar natural products, it is plausible that uvaol diacetate may possess modulated, and potentially enhanced, biological activities. The increased lipophilicity conferred by the acetate groups could lead to improved pharmacokinetic properties, making it a compelling candidate for further investigation.

Future research should focus on the direct biological evaluation of uvaol diacetate in the assays described in this guide. Comparative studies between uvaol and uvaol diacetate are crucial to elucidate the impact of acetylation on its therapeutic efficacy and mechanism of action. Furthermore, in vivo studies are warranted to assess the safety and efficacy of uvaol diacetate in preclinical models of disease. The comprehensive data and protocols presented in this technical guide provide a solid foundation for researchers to embark on the exploration of uvaol diacetate as a novel therapeutic agent.

References

• 1. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of Acetylated Flavonoids' Chemopreventive Effects in Different Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Potential of Uvaol Diacetate and Its Derivatives: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the pharmacological properties of the pentacyclic triterpene uvaol (B1682811) and its synthetic derivative, uvaol diacetate. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these compounds. Herein, we summarize key quantitative data, provide detailed experimental methodologies for cited studies, and visualize implicated signaling pathways and experimental workflows.

Introduction: Uvaol and the Rationale for Uvaol Diacetate

Uvaol is a natural pentacyclic triterpene alcohol found in various plant sources, most notably in olives (Olea europaea)[1][2][3][4]. It has garnered significant scientific interest for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and wound-healing properties[1][3][4]. The structural characteristics of uvaol, particularly the presence of hydroxyl groups at the C-3 and C-28 positions, make it a candidate for chemical modification to potentially enhance its pharmacokinetic and pharmacodynamic profile.

The synthesis of uvaol diacetate, through the acetylation of these hydroxyl groups, is a strategy to increase the lipophilicity of the parent compound. This modification may lead to improved cell membrane permeability and bioavailability, potentially augmenting its therapeutic efficacy. While the pharmacological activities of uvaol have been the subject of numerous studies, research on uvaol diacetate is still in its nascent stages. This guide will first detail the established pharmacological potential of uvaol and then explore the prospective applications of uvaol diacetate based on a chemical understanding of acetylation's effects.

Pharmacological Activities of Uvaol

Uvaol has demonstrated a broad spectrum of biological effects, with the most extensively studied being its anti-cancer, anti-inflammatory, and tissue regenerative properties[3]. These effects are attributed to its ability to modulate key cellular signaling pathways involved in cell proliferation, apoptosis, and inflammation[3][5].

Anti-Cancer Activity

Uvaol has shown significant anti-proliferative and pro-apoptotic effects in various cancer cell lines, with a particular focus on hepatocellular carcinoma (HCC)[2][5]. Its mechanism of action involves the induction of cell cycle arrest and the modulation of critical signaling pathways for cancer cell survival[2][5].

Table 1: Quantitative Data on the Anti-Cancer Activity of Uvaol

Compound	Cell Line	Assay	Parameter	Value	Reference
Uvaol	HepG2 (Hepatocellular Carcinoma)	MTT Assay	IC50 (24h)	25.2 µg/mL	[2]
Uvaol	WRL68 (Normal Liver)	MTT Assay	IC50 (24h)	54.3 µg/mL	[2]
Uvaol	HepG2	Cell Cycle Analysis	G0/G1 Phase Arrest	Significant Increase	[2]
Uvaol	HepG2	Apoptosis Assay	Apoptosis Induction	Significant Increase	[2]

The primary signaling pathway implicated in the anti-cancer activity of uvaol is the PI3K/AKT pathway. Uvaol has been shown to down-regulate this pathway, which is crucial for cancer cell survival and proliferation[2][5].

Figure 1: Uvaol's Anti-Cancer Signaling Pathway.

Anti-Inflammatory Activity

Uvaol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators[4][6]. Studies in both in vitro and in vivo models of inflammation have demonstrated its potential as a therapeutic agent for inflammatory conditions[4][6].

Table 2: Quantitative Data on the Anti-Inflammatory Activity of Uvaol

Compound	Model	Assay	Parameter	Result	Reference
Uvaol	LPS-stimulated RAW264.7 macrophages	NO Production	Inhibition	Dose-dependent reduction	[7]
Uvaol	DSS-induced colitis in mice	MPO Activity	Reduction	Significant decrease	[4]
Uvaol	DSS-induced colitis in mice	Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	mRNA Expression	Significant reduction	[4]
Uvaol	Lipopolysaccharide-Induced Acute Lung Injury in Mice	Inflammatory Cell Infiltration	Reduction	Significant decrease	[6]

Wound Healing and Tissue Regeneration

Uvaol has been shown to promote wound healing by enhancing the migration and function of fibroblasts and endothelial cells, which are key players in the tissue repair process[1].

Table 3: Quantitative Data on the Wound Healing Activity of Uvaol

Compound	Model	Assay	Parameter	Result	Reference
Uvaol (50 µM)	Fibroblast Migration	Scratch Assay	Wound Closure Rate (22%)	Significant increase	[1]
Uvaol (10 & 50 µM)	Endothelial Cell Migration	Scratch Assay	Wound Closure Rate (36% & 40%)	Significant increase	[1]
Uvaol (10 µM)	Endothelial Tube Formation	Matrigel Assay	Tube-like Structures	~1.8-fold increase	[1]
Uvaol (0.1% & 1%)	Excisional Wound Model in Mice	Wound Area Reduction (Day 10)	59% & 60%	Significant increase vs. control (35%)	[1]

The wound-healing effects of uvaol are mediated through the activation of the PKA and p38-MAPK signaling pathways in endothelial cells[1].

Figure 2: Uvaol's Wound Healing Signaling Pathway.

Uvaol Diacetate: Synthesis and Pharmacological Prospects

While direct pharmacological data on uvaol diacetate is limited in the current literature, its synthesis can be readily achieved through standard acetylation procedures. The increased lipophilicity of uvaol diacetate is expected to enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and greater potency compared to the parent compound.

Proposed Synthesis of Uvaol Diacetate

A general and efficient method for the acetylation of alcohols involves the use of acetic anhydride (B1165640) with a catalyst.

Figure 3: Proposed Synthesis of Uvaol Diacetate.

Prospective Pharmacological Activities of Uvaol Diacetate

Based on the known activities of uvaol and the chemical consequences of acetylation, the following pharmacological potentials for uvaol diacetate are proposed:

• Enhanced Anti-Cancer Activity: Increased lipophilicity could lead to higher intracellular accumulation in cancer cells, potentially resulting in lower IC50 values and a more potent pro-apoptotic and anti-proliferative effect.

• Improved Anti-Inflammatory Effects: Better tissue penetration could enhance its ability to reach sites of inflammation and suppress the production of inflammatory mediators.

• Neuroprotective Potential: The ability to cross the blood-brain barrier is often correlated with lipophilicity. Uvaol diacetate's increased lipophilicity may enable it to exert neuroprotective effects, a promising area for future investigation.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of uvaol's pharmacological potential.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cell lines.

• Cell Seeding: Seed cells (e.g., HepG2, WRL68) in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Treat the cells with various concentrations of uvaol (or uvaol diacetate) for specified time periods (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Figure 4: MTT Assay Experimental Workflow.

Wound Healing (Scratch) Assay

This in vitro assay is used to measure cell migration.

• Cell Seeding: Seed fibroblasts or endothelial cells in a 24-well plate and grow to 90-100% confluency.

• Scratch Creation: Create a uniform scratch in the cell monolayer using a sterile 200 µL pipette tip.

• Washing: Wash the wells twice with PBS to remove dislodged cells.

• Treatment: Add fresh medium containing a low serum concentration (e.g., 1% FBS) and the desired concentrations of uvaol (e.g., 10 µM, 50 µM) or vehicle control.

• Image Acquisition: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 24 hours).

• Data Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

In Vivo Excisional Wound Model

This model is used to evaluate the wound healing efficacy of a compound in a living organism.

• Animal Acclimatization: Acclimate mice or rats to the laboratory conditions for at least one week.

• Anesthesia and Wounding: Anesthetize the animals and create a full-thickness excisional wound of a specific diameter on the dorsal side.

• Topical Application: Apply a topical formulation of uvaol (e.g., 0.1% or 1% in a suitable vehicle) or the vehicle control to the wound daily.

• Wound Measurement: Measure the wound area at regular intervals (e.g., days 3, 7, 10) by tracing the wound boundaries.

• Data Analysis: Calculate the percentage of wound contraction for each group at each time point.

• Histological Analysis (Optional): At the end of the study, excise the wound tissue for histological examination to assess tissue regeneration, collagen deposition, and neovascularization.

Conclusion and Future Directions

Uvaol is a promising natural compound with well-documented anti-cancer, anti-inflammatory, and wound-healing properties. Its mechanisms of action, particularly the modulation of the PI3K/AKT signaling pathway, make it an attractive candidate for further drug development.

The synthesis of uvaol diacetate presents a logical next step in the exploration of this pharmacological scaffold. The anticipated increase in lipophilicity may translate to enhanced bioavailability and efficacy. Future research should focus on the following:

• Synthesis and Characterization of Uvaol Diacetate: The straightforward synthesis of uvaol diacetate needs to be performed and the compound fully characterized.

• In Vitro Pharmacological Evaluation: The anti-cancer, anti-inflammatory, and wound-healing properties of uvaol diacetate should be systematically evaluated in vitro to determine if the acetylated form offers any advantages over the parent compound.

• Pharmacokinetic Studies: Comparative pharmacokinetic studies of uvaol and uvaol diacetate are crucial to understand their absorption, distribution, metabolism, and excretion profiles.

• Neuroprotective Studies: Given the potential for increased blood-brain barrier penetration, the neuroprotective effects of uvaol diacetate should be investigated in relevant in vitro and in vivo models of neurodegenerative diseases.

References

• 1. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. archives.ijper.org [archives.ijper.org]
• 7. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages. – Biotech Research Reagents [gentaur-uk.com]

In Silico Prediction of Uvaol Diacetate Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacyclic triterpenes, a class of natural products widely distributed in the plant kingdom, are of significant interest in drug discovery due to their diverse and potent biological activities.[1] Uvaol, a pentacyclic triterpenoid (B12794562) found in olives (Olea europaea), has demonstrated a range of pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties.[2][3][4] Its derivative, Uvaol diacetate, offers a modified chemical scaffold that may possess unique bioactivities and improved pharmacokinetic properties.

The integration of in silico methods into natural product-based drug discovery provides a powerful, cost-effective, and time-efficient approach to predict the biological activities of compounds like Uvaol diacetate.[5] By leveraging computational tools, researchers can screen for potential molecular targets, predict pharmacokinetic profiles, and elucidate mechanisms of action before embarking on extensive experimental validation. This technical guide outlines a comprehensive in silico workflow for predicting the bioactivity of Uvaol diacetate, supported by detailed methodologies and data presentation.

A Predictive Workflow for Uvaol Diacetate Bioactivity

The in silico evaluation of a novel or modified natural product follows a structured, multi-step process. This workflow is designed to systematically narrow down potential biological activities and molecular targets, providing a strong theoretical foundation for subsequent experimental work.

Figure 1: A generalized workflow for the in silico prediction of bioactivity.

Ligand Preparation and ADMET Prediction

The initial phase of any in silico study involves preparing the ligand's three-dimensional structure and evaluating its drug-likeness and pharmacokinetic properties. This early assessment helps to identify potential liabilities and ensures that computational resources are focused on promising candidates.

Methodology: Ligand Preparation

• Obtain 2D Structure: Draw the chemical structure of Uvaol diacetate or obtain its SMILES (Simplified Molecular Input Line Entry System) string. The structure is based on the Uvaol backbone with acetate (B1210297) groups esterified to the hydroxyls at positions C-3 and C-28.

• Convert to 3D: Use a molecular modeling software (e.g., MarvinSketch, PyMOL, Open Babel) to convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform energy minimization on the 3D structure using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformation. This step is crucial for realistic docking simulations.

ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Prediction

ADMET prediction is vital for assessing the drug-like potential of a compound. Various computational tools and web servers (e.g., SwissADME, pkCSM, ADMETlab) can be used to estimate these properties.

Table 1: Predicted Physicochemical and ADMET Properties of Uvaol Diacetate | Property | Predicted Value | Parameter Guideline | Drug-Likeness | | :--- | :--- | :--- | :--- | | Physicochemical Properties | | Molecular Weight | 526.8 g/mol | < 500 | High MW | | LogP (Lipophilicity) | > 5.0 | < 5 | High Lipophilicity | | H-Bond Donors | 0 | ≤ 5 | Favorable | | H-Bond Acceptors | 4 | ≤ 10 | Favorable | | TPSA (Topological Polar Surface Area) | 52.6 Ų | < 140 Ų | Favorable | | Pharmacokinetics | | GI Absorption | Low | High | Potential Issue | | BBB Permeant | No | No | Favorable for peripheral targets | | CYP2D6 Inhibitor | No | No | Favorable | | Drug-Likeness Rules | | Lipinski's Rule of Five | 2 Violations (MW > 500, LogP > 5) | 0-1 Violations | Low | | Toxicity | | AMES Toxicity | Non-mutagenic | Non-mutagenic | Favorable | | hERG I Inhibitor | No | No | Favorable |

Note: The values presented are illustrative and would be generated using predictive software like SwissADME or ADMET Predictor®. The violation of Lipinski's rules is common for natural triterpenoids and does not necessarily preclude bioactivity but may suggest challenges with oral bioavailability.

Target Identification and Molecular Docking

With the ligand prepared, the next step is to identify potential protein targets. This can be achieved through literature analysis of similar compounds (like Uvaol) and computational methods such as reverse molecular docking. Molecular docking then predicts the binding affinity and orientation of Uvaol diacetate within the active site of these identified targets.

Predicted Biological Targets

Based on the known activities of Uvaol and other pentacyclic triterpenes, which include anti-inflammatory and anticancer effects, several potential targets can be prioritized.

• Anti-inflammatory Targets: Cyclooxygenase-2 (COX-2), 5-Lipoxygenase (5-LOX), and key proteins in the NF-κB signaling pathway.

• Anticancer Targets: Pro-survival proteins like Bcl-2 and key kinases in the PI3K/AKT pathway.

Methodology: Molecular Docking

• Protein Preparation: Download the 3D crystal structures of target proteins from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Active Site Definition: Identify the binding pocket (active site) of the protein, typically where the co-crystallized native ligand binds.

• Docking Simulation: Use docking software (e.g., AutoDock Vina, GOLD) to place the prepared Uvaol diacetate ligand into the defined active site of the target protein. The software will generate multiple binding poses and calculate a corresponding binding energy (or docking score) for each.

• Analysis: Analyze the top-ranked poses to identify key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and protein residues.

Table 2: Predicted Molecular Docking Scores for Uvaol Diacetate with Key Targets

Target Protein	PDB ID	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Illustrative)	Potential Bioactivity
COX-2	5IKR	-9.8	Arg120, Tyr355, Ser530	Anti-inflammatory
PI3Kα	4JPS	-9.2	Val851, Lys802, Asp933	Anticancer
Bcl-2	2W3L	-8.7	Arg146, Tyr108, Phe104	Pro-apoptotic

| NF-κB (p50/p65) | 1VKX | -8.5 | Arg57, Cys59, Lys147 | Anti-inflammatory |

Note: Binding affinity is represented by the docking score, where a more negative value indicates a stronger predicted interaction.

Signaling Pathway Analysis

The results from molecular docking can be contextualized by mapping the predicted targets onto known signaling pathways. This helps to visualize the potential mechanism of action at a systems level. Given Uvaol's known effects on the PI3K/AKT and NF-κB pathways, Uvaol diacetate is hypothesized to act similarly.

Figure 2: Predicted inhibition of the PI3K/AKT pathway by Uvaol diacetate.

Proposed Experimental Validation

In silico predictions must be validated through experimental assays. Based on the computational results, the most promising predicted activities for Uvaol diacetate are anti-inflammatory and anticancer.

Protocol: In Vitro Anti-inflammatory Assay (COX-2 Inhibition)

This protocol assesses the ability of Uvaol diacetate to inhibit the production of Prostaglandin E2 (PGE₂), a key product of the COX-2 enzyme in an inflammatory response.

• Cell Culture: Culture human whole blood or macrophage cell lines (e.g., RAW 264.7).

• Compound Treatment: Pre-incubate the cells with various concentrations of Uvaol diacetate (e.g., 1-100 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., Celecoxib).

• Inflammatory Stimulus: Induce inflammation by adding Lipopolysaccharide (LPS) (1 µg/mL) to the cell cultures and incubate for 24 hours.

• Quantification of PGE₂: Collect the cell supernatant and measure the concentration of PGE₂ using a commercial ELISA (Enzyme-Linked Immunosorbent Assay) kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of PGE₂ inhibition for each concentration of Uvaol diacetate relative to the LPS-stimulated control. Determine the IC₅₀ value (the concentration required to inhibit 50% of PGE₂ production).

Protocol: In Vitro Anticancer Assay (Cell Viability - MTT Assay)

This protocol measures the cytotoxic effect of Uvaol diacetate on a cancer cell line, such as the human hepatocarcinoma cell line HepG2, where Uvaol has shown activity.

• Cell Seeding: Seed HepG2 cells into 96-well plates at a density of 5x10³ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Uvaol diacetate for 24, 48, and 72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each time point.

Conclusion

This technical guide outlines a systematic in silico approach to predict and characterize the bioactivity of Uvaol diacetate. The workflow, beginning with ADMET prediction and target identification, followed by molecular docking and pathway analysis, provides a robust framework for generating testable hypotheses. The computational results suggest that Uvaol diacetate is a promising candidate for further investigation as an anti-inflammatory and anticancer agent, warranting the proposed experimental validation to confirm these predicted activities. This integrated strategy of computational and experimental methods is crucial for accelerating the discovery and development of new therapeutics from natural product scaffolds.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the synthesis of Uvaol diacetate from Uvaol.

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of uvaol (B1682811) diacetate from uvaol via acetylation. The procedure, quantitative data, and characterization are based on established chemical principles and analogous reactions reported in the scientific literature.

Introduction

Uvaol is a pentacyclic triterpenoid (B12794562) diol with a wide range of reported biological activities. Acetylation of the hydroxyl groups in natural products is a common strategy to modify their physicochemical properties, such as solubility and bioavailability, which can, in turn, enhance their therapeutic potential. This protocol outlines the chemical synthesis of uvaol diacetate from uvaol using acetic anhydride (B1165640) and pyridine (B92270).

Reaction Scheme

The synthesis of uvaol diacetate proceeds through the acetylation of the two hydroxyl groups of uvaol using acetic anhydride, with pyridine acting as a catalyst and a base to neutralize the acetic acid byproduct.

Chemical Equation:

Uvaol + 2 Acetic Anhydride --(Pyridine)--> Uvaol Diacetate + 2 Acetic Acid

Experimental Protocol

This protocol is based on a general and widely established method for the O-acetylation of alcohols.

3.1. Materials and Reagents

• Uvaol (Substrate)

• Acetic Anhydride (Reagent)

• Pyridine, anhydrous (Solvent and Catalyst)

• Toluene (B28343) (for co-evaporation)

• Dichloromethane (B109758) (or Ethyl Acetate) (Extraction Solvent)

• 1 M Hydrochloric Acid (HCl) (for washing)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution (for washing)

• Brine (Saturated aqueous Sodium Chloride solution) (for washing)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄) (Drying agent)

• Silica (B1680970) Gel (for column chromatography)

• Solvents for column chromatography (e.g., hexane (B92381)/ethyl acetate (B1210297) mixtures)

3.2. Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., Argon or Nitrogen)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates and developing chamber

3.3. Reaction Procedure

• Preparation: In a clean, dry round-bottom flask, dissolve uvaol (1.0 equivalent) in anhydrous pyridine (5-10 mL per mmol of uvaol) under an inert atmosphere (e.g., Argon).

• Addition of Reagent: Cool the solution to 0 °C using an ice bath. To this cooled solution, add acetic anhydride (a slight excess, e.g., 2.2 to 2.5 equivalents per hydroxyl group, so 4.4 to 5.0 equivalents in total) dropwise while stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the reaction is complete. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the uvaol spot and the appearance of a new, less polar product spot (uvaol diacetate).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of methanol (B129727) to consume any excess acetic anhydride.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • To remove residual pyridine, add toluene to the residue and co-evaporate under reduced pressure. Repeat this step 2-3 times.

  • Dissolve the residue in a suitable organic solvent like dichloromethane or ethyl acetate.

  • Transfer the solution to a separatory funnel and wash successively with 1 M HCl to remove pyridine, followed by saturated aqueous NaHCO₃ to neutralize any remaining acetic acid, and finally with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude uvaol diacetate.

3.4. Purification

Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to afford pure uvaol diacetate. The fractions containing the pure product can be identified by TLC.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis. Please note that the yield is a theoretical value based on analogous reactions and may vary depending on the specific experimental conditions.

Parameter	Value
Starting Material
Compound	Uvaol
Molecular Formula	C₃₀H₅₀O₂
Molecular Weight	442.72 g/mol
Product
Compound	Uvaol Diacetate
Molecular Formula	C₃₄H₅₄O₄
Molecular Weight	526.80 g/mol
Reaction Conditions
Reagent	Acetic Anhydride
Solvent/Catalyst	Pyridine
Temperature	0 °C to Room Temperature
Reaction Time	Monitored by TLC (typically a few hours)
Theoretical Yield	>90% (based on similar acetylations)

Characterization Data of Starting Material (Uvaol)

¹H NMR (DMSO-d₆, 600 MHz)	¹³C NMR (Solvent not specified)
δ (ppm): 0.68, 0.76, 0.77, 0.81, 0.82, 0.83, 0.85, 0.89, 0.90, 0.93, 1.05, 1.13, 1.16, 1.17, 1.18, 1.19, 1.24, 1.26, 1.28, 1.30, 1.32, 1.33, 1.34, 1.35, 1.37, 1.39, 1.44, 1.45, 1.48, 1.49, 1.51, 1.53, 1.55, 1.76, 1.77, 1.85, 1.86, 2.84, 2.85, 2.86, 2.99, 3.00, 3.01, 3.02, 3.35, 3.36, 3.38, 5.06	(Specific data not available in the search results)

Expected Characterization of Product (Uvaol Diacetate)

Upon successful acetylation, the following changes in the NMR spectra are expected:

• ¹H NMR: The appearance of two new singlets in the region of δ 2.0-2.2 ppm, corresponding to the methyl protons of the two acetate groups. The signals corresponding to the protons on the carbons bearing the hydroxyl groups in uvaol (e.g., H-3) will shift downfield.

• ¹³C NMR: The appearance of two new signals around δ 170-171 ppm corresponding to the carbonyl carbons of the acetate groups, and two new signals around δ 21 ppm for the methyl carbons of the acetate groups. The signals for the carbons bearing the hydroxyl groups in uvaol (e.g., C-3 and C-28) will shift downfield.

Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of uvaol diacetate.

Caption: Workflow for the synthesis of uvaol diacetate.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Acetic anhydride is corrosive and a lachrymator. Handle with care.

• Pyridine is flammable and toxic. Avoid inhalation and skin contact.

• Handle all organic solvents with care and dispose of them according to institutional guidelines.

Application Notes &amp; Protocols for High-Yield Production of Uvaol Diacetate from Olive Pomace

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the high-yield production of uvaol (B1682811) diacetate, a promising bioactive compound, utilizing olive pomace as a readily available and sustainable starting material. The protocols detailed below encompass the extraction of the precursor, uvaol, from olive pomace and its subsequent conversion to uvaol diacetate.

Introduction

Olive pomace, a major byproduct of olive oil production, is a rich source of valuable bioactive molecules, including the pentacyclic triterpene uvaol. Uvaol has demonstrated a range of pharmacological activities, including anti-inflammatory and anti-cancer properties. Its derivative, uvaol diacetate, is a subject of growing interest for its potential therapeutic applications. This document outlines a high-yield strategy for obtaining uvaol diacetate, which involves an efficient extraction of uvaol from olive pomace followed by a chemical acetylation step. Two primary extraction techniques, Supercritical Fluid Extraction (SFE) and Ultrasound-Assisted Extraction (UAE), are presented, offering green and efficient alternatives to conventional solvent extraction.

Data Presentation

The following tables summarize quantitative data related to the uvaol content in olive-related products and the yields of various extraction methods for triterpenes.

Table 1: Uvaol Content in Virgin Olive Oil of Different Cultivars

Olive Cultivar	Uvaol Content (mg/kg)
Picual	19.35
Arbequina	4.35
Frantoio	3.20
Leccino	2.80
Koroneiki	1.50

Data sourced from a comparative analysis of forty olive cultivars, highlighting the significant variation in uvaol content based on genetic factors.

Table 2: Comparison of Extraction Methods for Triterpenes from Olive Pomace

Extraction Method	Key Parameters	Target Compounds	Yield/Efficiency
Supercritical Fluid Extraction (SFE)	30 MPa, 60°C, 10% ethanol (B145695) co-solvent	Triterpenoids	High selectivity, environmentally friendly
Ultrasound-Assisted Extraction (UAE)	57.34% acetone, 83.69% sonication amplitude, 2 min	Phenolic compounds and Triterpenes	High recovery of phenolics
Pressurized Liquid Extraction (PLE)	65-185°C, 8-92% ethanol	Phenolic compounds	Significant increase in yield compared to conventional methods

This table provides a comparative overview of advanced extraction techniques for bioactive compounds from olive pomace.

Experimental Protocols

Part 1: High-Yield Extraction of Uvaol from Olive Pomace

Two primary methods are detailed for the efficient extraction of uvaol.

Protocol 1: Supercritical Fluid Extraction (SFE) of Uvaol

SFE is a green technology that utilizes supercritical fluids, most commonly CO2, to extract compounds with high selectivity.

1. Sample Preparation: a. Dry the olive pomace at 60°C in a forced-air oven to a moisture content below 10%. b. Grind the dried pomace to a particle size of approximately 0.5 mm.

2. SFE System Parameters:

• Supercritical Fluid: Carbon dioxide (CO₂)
• Co-solvent: Ethanol (10% w/w)
• Pressure: 30 MPa (300 bar)
• Temperature: 60°C
• CO₂ Flow Rate: 2 kg/h
• Extraction Time: 120 minutes

3. Procedure: a. Load approximately 100 g of the prepared olive pomace into the extraction vessel of the SFE system. b. Pressurize the system with CO₂ to 30 MPa and heat to 60°C. c. Introduce the ethanol co-solvent. d. Maintain a constant CO₂ flow for 120 minutes to carry out the extraction. e. Depressurize the system and collect the extract from the separator. f. Concentrate the extract under reduced pressure to obtain the crude uvaol-rich fraction.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Uvaol

UAE utilizes acoustic cavitation to enhance solvent penetration and mass transfer, leading to higher extraction efficiency in shorter times.

1. Sample Preparation: a. Dry fresh olive pomace at 40°C for 48 hours. b. Grind the dried pomace into a fine powder (< 0.5 mm).

2. Extraction Parameters:

• Solvent: 80% (v/v) aqueous ethanol solution
• Solid-to-liquid ratio: 1:20 (g/mL)
• Ultrasonic Frequency: 35 kHz
• Ultrasonic Power: 300 W
• Extraction Temperature: 50°C
• Extraction Time: 60 minutes

3. Procedure: a. Weigh 10 g of powdered olive pomace and place it in a 250 mL Erlenmeyer flask. b. Add 200 mL of the 80% ethanol solvent. c. Place the flask in an ultrasonic bath with temperature control. d. Sonicate for 60 minutes at 50°C. e. After extraction, filter the mixture through Whatman No. 1 filter paper. f. Concentrate the filtrate under reduced pressure using a rotary evaporator at 45°C to obtain the crude uvaol extract.

Part 2: Chemical Synthesis of Uvaol Diacetate from Uvaol

This protocol describes a general method for the acetylation of alcohols, which can be adapted for the conversion of uvaol to uvaol diacetate.

1. Materials:

• Uvaol-rich extract (from Part 1)
• Acetic anhydride (B1165640)
• Pyridine (or another suitable base)
• Dichloromethane (B109758) (or other appropriate solvent)
• Saturated sodium bicarbonate solution
• Anhydrous magnesium sulfate
• Standard laboratory glassware and magnetic stirrer

2. Procedure: a. Dissolve the crude uvaol extract in a minimal amount of dichloromethane in a round-bottom flask. b. Add an excess of acetic anhydride (e.g., 5-10 equivalents relative to the estimated uvaol content). c. Add a catalytic amount of pyridine. d. Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). e. Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution until effervescence ceases. f. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. g. Combine the organic layers and wash with water and then brine. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude uvaol diacetate.

3. Purification: a. The crude uvaol diacetate can be purified using column chromatography on silica (B1680970) gel, eluting with a gradient of hexane (B92381) and ethyl acetate.

Visualization of Workflows and Signaling Pathways

Experimental Workflow for Uvaol Diacetate Production

Caption: Workflow for the production of uvaol diacetate from olive pomace.

Signaling Pathway: Uvaol's Role in Cell Migration (PKA and p38-MAPK)

Caption: Uvaol promotes cell migration via PKA and p38-MAPK pathways.

Signaling Pathway: Uvaol's Pro-Apoptotic Effect (AKT/PI3K Pathway)

Caption: Uvaol induces apoptosis by downregulating the AKT/PI3K pathway.

Application Notes and Protocols for Uvaol Diacetate as a Chromatographic Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uvaol (B1682811) diacetate, a diacetylated derivative of the pentacyclic triterpenoid (B12794562) uvaol, is a lipophilic molecule with potential applications in pharmaceutical and nutraceutical research. As a reference standard, it is essential for the accurate identification and quantification of this compound in various matrices, such as plant extracts, formulations, or biological samples. These application notes provide proposed starting methodologies for the analysis of uvaol diacetate using High-Performance Liquid Chromatography (HPLC) with Photo Diode Array (PDA) detection and Gas Chromatography-Mass Spectrometry (GC-MS).

Uvaol is a naturally occurring triterpenoid found in plants like olive leaves (Olea europaea) and possesses various biological activities, including anti-inflammatory and antioxidant properties.[1] Its diacetate form may be synthesized or found naturally and requires robust analytical methods for its study. The protocols detailed below are based on established methods for similar triterpenoid acetates and are intended to serve as a comprehensive guide for method development and validation.

HPLC-PDA Application Note: Quantification of Uvaol Diacetate

Principle

This method employs reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with a photodiode array (PDA) detector for the separation and quantification of uvaol diacetate. The separation is achieved on a C18 stationary phase with a mobile phase consisting of an organic solvent and water. Due to the lack of a strong chromophore in the uvaol diacetate structure, detection is performed at a low UV wavelength (typically 205-210 nm) to ensure adequate sensitivity.[2] Quantification is based on the external standard method by comparing the peak area of the analyte in a sample to that of a calibrated uvaol diacetate reference standard.

Proposed Experimental Protocol

1. Instrumentation and Materials

• HPLC System: Equipped with a quaternary or binary pump, autosampler, column oven, and PDA detector.

• Chromatographic Data System (CDS): For data acquisition and processing.

• Analytical Column: C18 column (e.g., 250 mm × 4.6 mm, 5 µm particle size). A C30 column could also be considered for better separation of structurally similar triterpenoids.[3]

• Reference Standard: Uvaol diacetate of known purity.

• Solvents: HPLC grade acetonitrile (B52724), methanol (B129727), and water.

• Other Materials: Class A volumetric glassware, analytical balance, syringe filters (0.45 µm).

2. Standard and Sample Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of uvaol diacetate reference standard and dissolve it in 10 mL of a suitable solvent. Uvaol diacetate is soluble at 10 mM in DMSO.[4] For RP-HPLC, it is advisable to dissolve it in the mobile phase organic component (e.g., methanol or acetonitrile) if solubility permits.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 1-100 µg/mL).

• Sample Preparation: The sample preparation will depend on the matrix. For a solid matrix like a plant extract, a solid-liquid extraction can be performed. Weigh 1.0 g of the powdered material, add 10 mL of methanol, sonicate for 30 minutes, centrifuge, and filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3. Chromatographic Conditions

• Mobile Phase: A gradient or isocratic elution can be used. A starting point could be an isocratic mobile phase of acetonitrile and water (e.g., 85:15, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• PDA Detection: Monitor at 210 nm.

4. Method Validation Parameters The developed method should be validated according to ICH guidelines, assessing parameters such as:

• Specificity: Ensure no interference from the matrix at the retention time of uvaol diacetate.

• Linearity: A correlation coefficient (r²) of ≥ 0.999 over the tested concentration range.

• Accuracy: Recovery should be within 98.0% to 102.0%.

• Precision: Relative Standard Deviation (RSD) should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined by signal-to-noise ratios (e.g., 3:1 for LOD and 10:1 for LOQ).

Quantitative Data Summary (HPLC)

The following table presents expected performance characteristics for a validated HPLC-PDA method for uvaol diacetate.

Parameter	Expected Value
Retention Time (approx.)	8 - 12 min
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
LOD	0.1 - 0.5 µg/mL
LOQ	0.3 - 1.5 µg/mL
Accuracy (% Recovery)	98.0 - 102.0 %
Precision (% RSD)	< 2.0 %

HPLC Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. gentaur.com [gentaur.com]

Application Notes and Protocols for Assessing Uvaol Diacetate Cytotoxicity

Introduction

Uvaol diacetate, a derivative of the natural pentacyclic triterpene Uvaol, is a compound of interest for its potential pharmacological activities.[1][2] Assessing its cytotoxic effects is a critical step in the drug development process to determine its therapeutic window and potential off-target toxicities.[3] This document provides detailed application notes and protocols for three common colorimetric cell viability assays—MTT, WST-1, and LDH—to evaluate the cytotoxicity of Uvaol diacetate.

While specific data for Uvaol diacetate is limited in the current scientific literature, the protocols and principles outlined here are based on established methods for assessing the cytotoxicity of natural products, including its parent compound, Uvaol.[4][5] It is presumed that the methodologies for testing Uvaol can be adapted for Uvaol diacetate.

I. Application Notes: Principles of Cell Viability Assays

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability. The principle of this assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by mitochondrial dehydrogenases in metabolically active cells. The insoluble formazan crystals are then dissolved, and the absorbance of the resulting colored solution is measured, which is directly proportional to the number of viable cells.

WST-1 (Water-Soluble Tetrazolium Salt-1) Assay

Similar to the MTT assay, the WST-1 assay also measures the metabolic activity of viable cells. It utilizes a water-soluble tetrazolium salt that is cleaved by mitochondrial dehydrogenases to form a soluble formazan dye. This eliminates the need for a solubilization step, making the WST-1 assay more convenient and faster than the MTT assay. The amount of formazan produced, measured by absorbance, correlates with the number of metabolically active cells.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a cytotoxicity assay that measures the release of lactate (B86563) dehydrogenase, a stable cytosolic enzyme, from cells with damaged plasma membranes. When the cell membrane integrity is compromised due to cytotoxicity, LDH is released into the cell culture medium. The released LDH activity is measured in the supernatant through a coupled enzymatic reaction that results in the formation of a colored product. The amount of color formed is proportional to the number of lysed cells, thus providing a measure of cytotoxicity.

II. Experimental Protocols

MTT Assay Protocol

This protocol is a general guideline and should be optimized for the specific cell line and experimental conditions.

Materials:

• Uvaol diacetate stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Uvaol diacetate in complete culture medium from the stock solution. Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

WST-1 Assay Protocol

Materials:

• Uvaol diacetate stock solution

• Complete cell culture medium

• WST-1 reagent

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Follow the same procedure as in the MTT assay.

• Compound Treatment: Follow the same procedure as in the MTT assay.

• Incubation: Incubate the plate for the desired exposure times.

• WST-1 Addition: Add 10 µL of WST-1 reagent to each well.

• Incubation with WST-1: Incubate the plate for 0.5-4 hours at 37°C. The optimal incubation time may vary depending on the cell type and density.

• Absorbance Measurement: Shake the plate for 1 minute and measure the absorbance at a wavelength between 420 and 480 nm. A reference wavelength of >600 nm can be used.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

LDH Cytotoxicity Assay Protocol

Materials:

• Uvaol diacetate stock solution

• Complete cell culture medium

• LDH cytotoxicity assay kit (containing LDH reaction mixture and stop solution)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow the same procedures as in the MTT assay. It is crucial to include controls for spontaneous LDH release (cells in medium only) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Supernatant Collection: After the incubation period, centrifuge the plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells. Carefully transfer a specific volume (e.g., 50 µL) of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture to each well containing the supernatant, following the kit manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol (typically 10-30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous Release Absorbance) / (Maximum Release Absorbance - Spontaneous Release Absorbance)] x 100

III. Data Presentation

The following table summarizes the reported cytotoxic effects of Uvaol on different cell lines. This data can serve as a reference for designing experiments with Uvaol diacetate.

Cell Line	Cell Type	Assay	IC50 (µg/mL)	Exposure Time (hours)
HepG2	Human Hepatocellular Carcinoma	MTT	25.2	24
WRL68	Normal Human Liver	MTT	54.3	24
HepG2	Human Hepatocellular Carcinoma	MTT	~14.1	72

Data adapted from Bonel-Pérez et al. (2020)

IV. Visualizations

Experimental Workflow

Caption: Workflow for assessing Uvaol diacetate cytotoxicity.

Signaling Pathway

Caption: Uvaol's inhibitory effect on the AKT/PI3K pathway.

References

• 1. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]

Application Notes and Protocols for Uvaol Diacetate in Topical Formulations

Disclaimer: Scientific literature specifically detailing the use and efficacy of Uvaol diacetate in topical skincare formulations is limited. The following application notes and protocols are largely extrapolated from research on its parent compound, Uvaol, a well-studied pentacyclic triterpene with known antioxidant, anti-inflammatory, and wound-healing properties.[1][2][3] Researchers should validate these recommendations through specific studies on Uvaol diacetate.

Introduction to Uvaol Diacetate

Uvaol diacetate is a derivative of Uvaol, a natural pentacyclic triterpene found in sources such as olives (Olea europaea).[2][4] While Uvaol has demonstrated significant potential for skincare applications, Uvaol diacetate, as an esterified form, may offer advantages in terms of stability and skin penetration, a common strategy for enhancing the bioavailability of active ingredients in topical formulations.

Chemical Structure:

• Uvaol: C₃₀H₅₀O₂

• Uvaol Diacetate: The precise structure involves the acetylation of the hydroxyl groups of Uvaol. A synonym found in literature is "Uvaol diacetate (Compound 5) derived from Nerium oleunder L."

Potential Benefits in Skin Care: Based on the activities of Uvaol, Uvaol diacetate is hypothesized to possess the following properties beneficial for skin care:

• Anti-inflammatory: May help in mitigating skin inflammation by modulating inflammatory pathways.

• Antioxidant: Could protect the skin from oxidative stress induced by environmental factors like UV radiation.

• Wound Healing and Skin Repair: May promote the migration of fibroblasts and endothelial cells, and stimulate the production of extracellular matrix proteins, aiding in skin regeneration.

• Anti-aging: By combating inflammation and oxidative stress, it could potentially reduce the signs of premature skin aging.

Quantitative Data Summary (Based on Uvaol Studies)

The following tables summarize quantitative data from studies on Uvaol, which can serve as a benchmark for investigating Uvaol diacetate.

Table 1: In Vitro Efficacy of Uvaol

Parameter	Cell Type	Uvaol Concentration	Result	Reference
Cell Viability	Fibroblasts & Endothelial Cells	1-100 µM	No significant cytotoxicity observed.
Cell Migration (Fibroblasts)	Fibroblasts	50 µM	22% increase in wound closure after 24h.
Cell Migration (Endothelial Cells)	Endothelial Cells	10 µM	Significant increase in cell migration.
Tube-like Structure Formation	Endothelial Cells	10 µM	~1.8-fold increase after 6h.
Inhibition of NO Production	RAW264.7 Macrophages	0.0625 - 0.25 µM	Significant dose-dependent inhibition.
Reduction of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β)	LPS-stimulated RAW264.7 Macrophages	0.25 µM	Significant reduction in mRNA expression and production.

Table 2: In Vivo Efficacy of Uvaol (Topical Application)

Parameter	Animal Model	Uvaol Concentration	Result	Reference
Wound Closure	Mice	1% topical formulation	61% wound closure by day 10 (vs. 35% in control).

Signaling Pathways (Based on Uvaol)

Uvaol has been shown to modulate key signaling pathways involved in cell migration and inflammation. It is plausible that Uvaol diacetate interacts with similar pathways.

Caption: Uvaol's proposed signaling pathways in skin cells.

Experimental Protocols

Synthesis of Uvaol Diacetate from Uvaol

A standard esterification procedure can be followed. This protocol is a general guideline and should be optimized.

• Materials: Uvaol, Acetic anhydride (B1165640), Pyridine (B92270) (as catalyst and solvent), Dichloromethane (DCM), Saturated sodium bicarbonate solution, Anhydrous magnesium sulfate, Silica (B1680970) gel for column chromatography, Solvents for chromatography (e.g., hexane/ethyl acetate (B1210297) mixture).

• Procedure:

  • Dissolve Uvaol in a mixture of pyridine and DCM in a round-bottom flask.

  • Cool the mixture in an ice bath.

  • Slowly add acetic anhydride to the solution.

  • Allow the reaction to warm to room temperature and stir for 24-48 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench it by adding saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude Uvaol diacetate using silica gel column chromatography.

  • Characterize the final product using techniques like NMR and Mass Spectrometry.

Formulation of a Topical Cream with Uvaol Diacetate

This is a sample oil-in-water (O/W) emulsion formulation.

Table 3: Sample O/W Cream Formulation

Phase	Ingredient	Function	% (w/w)
A (Oil Phase)	Cetearyl Alcohol	Thickener, Emollient	5.0
Glyceryl Stearate	Emulsifier, Emollient	3.0
Caprylic/Capric Triglyceride	Emollient	8.0
Uvaol Diacetate	Active Ingredient	0.5 - 2.0
Tocopheryl Acetate (Vitamin E)	Antioxidant	0.5
B (Water Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.0
Xanthan Gum	Thickener, Stabilizer	0.3
C (Cool-down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Fragrance	q.s.

• Procedure:

  • Heat Phase A and Phase B separately to 75°C.

  • Slowly add Phase A to Phase B with continuous homogenization.

  • Homogenize for 5-10 minutes until a uniform emulsion is formed.

  • Cool the emulsion to 40°C with gentle stirring.

  • Add the components of Phase C individually and mix until uniform.

  • Adjust the pH to 5.5-6.5 if necessary.

In Vitro Skin Penetration Study

This protocol uses Franz diffusion cells to assess the skin penetration of Uvaol diacetate.

Caption: Workflow for in vitro skin penetration study.

• Procedure:

  • Excised skin (e.g., porcine or human) is mounted on Franz diffusion cells.

  • The receptor compartment is filled with a suitable buffer (e.g., PBS with a solubility enhancer for the lipophilic compound).

  • The formulated product containing Uvaol diacetate is applied to the skin surface in the donor compartment.

  • Samples are withdrawn from the receptor compartment at predetermined time points.

  • The concentration of Uvaol diacetate in the samples is quantified using a validated analytical method like HPLC.

  • At the end of the study, the skin can be tape-stripped or sectioned to determine the amount of Uvaol diacetate retained in the stratum corneum and viable epidermis/dermis.

Stability Testing of the Formulation

Stability testing is crucial to ensure the quality and shelf-life of the final product.

• Parameters to Evaluate:

  • Physical: Appearance, color, odor, pH, viscosity, and phase separation.

  • Chemical: Quantification of Uvaol diacetate content over time.

  • Microbiological: Microbial count to ensure preservative efficacy.

• Conditions:

  • Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3-6 months.

  • Long-term Stability: 25°C ± 2°C / 60% RH ± 5% RH for at least 12 months.

  • Freeze-Thaw Cycling: Cycles between -10°C and 25°C to assess emulsion stability.

• Methodology:

  • Prepare multiple batches of the formulation.

  • Store samples in the intended final packaging at the specified conditions.

  • At defined time points (e.g., 0, 1, 3, 6, 12 months), withdraw samples and evaluate the physical, chemical, and microbiological parameters.

  • Analyze the degradation kinetics of Uvaol diacetate to predict the product's shelf life.

Conclusion for Researchers

While Uvaol diacetate presents a promising avenue for skincare innovation due to the established benefits of its parent compound, Uvaol, rigorous research is required. The protocols and data presented here serve as a foundational guide for scientists and drug development professionals to initiate their investigations into the efficacy, stability, and formulation of Uvaol diacetate for topical applications. Key areas for future research include confirming the anti-inflammatory and antioxidant activity of Uvaol diacetate itself, optimizing formulation for enhanced skin delivery, and conducting clinical trials to validate its anti-aging and skin health benefits.

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Uvaol attenuates pleuritis and eosinophilic inflammation in ovalbumin-induced allergy in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Uvaol Diacetate in Cancer Research: Application Notes and Protocols

Note to the Reader: As of the current literature review, there is no available scientific data specifically evaluating the efficacy of uvaol (B1682811) diacetate as a potential agent in cancer research. The process of diacetylation, which involves the addition of two acetyl groups, can alter the biological activity of a compound, and in some related triterpenoids, acetylation has been shown to be unfavorable for anticancer potential.

The following application notes and protocols are based on the extensively studied parent compound, uvaol . These notes are intended to provide a comprehensive guide for researchers interested in the potential anticancer activities of uvaol and its derivatives.

Application Notes

Uvaol, a natural pentacyclic triterpene found in sources like olives, has demonstrated significant anti-cancer properties in preclinical in vitro studies.[1][2] Its primary mechanism of action in hepatocellular carcinoma (HCC) involves the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation.[3]

Key Biological Activities:

• Cytotoxicity: Uvaol exhibits selective cytotoxic effects against various cancer cell lines, with pronounced activity against hepatocellular carcinoma.[1][2]

• Apoptosis Induction: It promotes apoptosis by modulating the expression of key regulatory proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax.[2][3]

• Cell Cycle Arrest: Uvaol can induce cell cycle arrest, preventing cancer cells from progressing through the phases of division and proliferation.[2][3]

• Signaling Pathway Modulation: The primary anticancer mechanism identified for uvaol is the downregulation of the AKT/PI3K signaling pathway, which is crucial for cancer cell survival and proliferation.[2][3]

Data Presentation

The following tables summarize the quantitative data from in vitro studies on the effects of uvaol on the HepG2 human hepatocellular carcinoma cell line.

Table 1: Cytotoxicity of Uvaol on HepG2 Cells

Time Point	IC50 (µg/mL)
24 hours	59.8
48 hours	44.7
72 hours	35.6

Source: Adapted from studies on HepG2 cell lines.[4]

Table 2: Effect of Uvaol on Cell Cycle Distribution in HepG2 Cells

Cell Cycle Phase	Control (%)	Uvaol-Treated (%)
G0/G1	63.4	75.2
S	18.2	13.5
G2/M	18.4	11.3

Source: Representative data from cell cycle analysis following uvaol treatment.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of uvaol on cancer cells.

Materials:

• Cancer cell line (e.g., HepG2)

• Uvaol

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 96-well plates

• Complete growth medium

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of uvaol (e.g., 1-100 µM) and a vehicle control (e.g., 0.1% DMSO).

• Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the percentage of apoptotic and necrotic cells following uvaol treatment.

Materials:

• Cancer cell line

• Uvaol

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentration of uvaol for 24 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the stained cells by flow cytometry within 1 hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell line

• Uvaol

• Propidium Iodide (PI) staining solution (containing RNase A)

• 70% ethanol (B145695)

• Flow cytometer

Procedure:

• Treat cells with uvaol for 24 hours.

• Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry.

Mandatory Visualizations

Signaling Pathways

References

• 1. benchchem.com [benchchem.com]
• 2. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Uvaol Diacetate in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uvaol (B1682811) diacetate, a pentacyclic triterpenoid (B12794562) ester, is a naturally occurring compound found in various plant species, notably in the leaves of the olive tree (Olea europaea) and in certain Salvia species. This compound, along with its parent compound uvaol, has garnered significant interest in the pharmaceutical and nutraceutical industries due to its potential anti-inflammatory, antioxidant, and anti-cancer properties. Accurate and precise quantification of uvaol diacetate in plant extracts is crucial for the standardization of herbal products, quality control of raw materials, and for facilitating further research into its pharmacological activities.

This document provides detailed application notes and protocols for the quantification of uvaol diacetate in plant extracts using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods offer reliable and reproducible approaches for the analysis of this compound in complex plant matrices.

Data Presentation

Disclaimer: Direct quantitative data for uvaol diacetate in plant extracts is limited in publicly available literature. The following table provides data for the parent compound, uvaol, which can serve as a proxy. The concentration of uvaol diacetate may vary significantly depending on the plant species, geographical origin, harvest time, and extraction method. It is recommended to perform a thorough quantitative analysis of the specific plant material of interest.

Table 1: Uvaol Content in Various Plant Extracts

Plant Species	Plant Part	Extraction Solvent	Analytical Method	Uvaol Concentration (% dry weight)	Reference
Olea europaea	Leaves	Not Specified	Not Specified	0.05 - 0.15	[1]

Experimental Protocols

Protocol 1: Quantification of Uvaol Diacetate by High-Performance Liquid Chromatography (HPLC-UV/PDA)

This protocol outlines a general method for the quantification of uvaol diacetate in plant extracts. Optimization of chromatographic conditions may be required depending on the specific plant matrix and available instrumentation.

1. Sample Preparation (Solid-Liquid Extraction)

• Materials:

  • Dried and finely powdered plant material

  • Methanol (B129727) (HPLC grade)

  • Vortex mixer

  • Ultrasonic bath

  • Centrifuge

  • 0.45 µm syringe filters (PTFE or nylon)

  • HPLC vials

• Procedure:

  • Accurately weigh 1.0 g of the powdered plant material into a centrifuge tube.

  • Add 10 mL of methanol to the tube.

  • Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

  • Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV or Photodiode Array (PDA) detector.

• Chromatographic Conditions (starting point for optimization):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 90:10 v/v). Gradient elution may be necessary for complex extracts.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Uvaol diacetate lacks a strong chromophore, so detection is typically performed at a low wavelength, such as 210 nm.

  • Injection Volume: 20 µL

3. Standard Preparation and Calibration

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of uvaol diacetate reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Calibration Curve: Inject each working standard solution into the HPLC system (n=3). Plot the average peak area against the corresponding concentration to construct a calibration curve. The linearity of the method should be evaluated by the correlation coefficient (r² > 0.999).

4. Quantification

• Inject the prepared plant extract sample into the HPLC system.

• Identify the uvaol diacetate peak based on the retention time of the reference standard.

• Calculate the concentration of uvaol diacetate in the sample using the regression equation from the calibration curve.

Protocol 2: Quantification of Uvaol Diacetate by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from a validated method for the quantification of triterpene diol acetates and is suitable for the analysis of uvaol diacetate.

1. Sample Preparation (Saponification and Derivatization)

• Materials:

  • Plant extract

  • Ethanolic potassium hydroxide (B78521) (KOH) solution

  • Diethyl ether

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Developing solvent (e.g., hexane:ethyl acetate (B1210297), 80:20 v/v)

  • Acetic anhydride (B1165640)

  • Pyridine (B92270)

  • GC vials

• Procedure:

  • Saponification: Saponify the plant extract with an ethanolic KOH solution to hydrolyze any interfering lipids.

  • Extraction: Extract the unsaponifiable matter with diethyl ether.

  • TLC Fractionation: Isolate the triterpene diol fraction (which will contain uvaol diacetate) using preparative TLC.

  • Derivatization (Acetylation): Although uvaol diacetate is already acetylated, to ensure complete acetylation and for consistency with the analysis of other triterpene diols that may be present, a derivatization step can be performed. Treat the isolated fraction with a mixture of acetic anhydride and pyridine to convert any free hydroxyl groups to their acetate esters.

  • Sample Reconstitution: Evaporate the derivatization reagents and reconstitute the sample in a suitable solvent (e.g., hexane) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Instrumentation: A GC system coupled to a Mass Spectrometer.

• Chromatographic Conditions (starting point for optimization):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 200 °C, hold for 2 minutes.

    • Ramp to 280 °C at 5 °C/min, hold for 10 minutes.

  • Injector Temperature: 280 °C

  • Injection Mode: Splitless

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-600.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

3. Standard Preparation and Quantification

• Prepare a series of calibration standards of uvaol diacetate in the same solvent used for the sample.

• Analyze the standards using the same GC-MS method to create a calibration curve by plotting the peak area against concentration.

• Quantify uvaol diacetate in the sample by comparing its peak area to the calibration curve. Use a characteristic ion for Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity if needed.

Mandatory Visualizations

Caption: Workflow for Uvaol Diacetate Quantification.

Caption: HPLC Method Validation Parameters.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Uvaol Diacetate Solubility for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Uvaol diacetate in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Uvaol diacetate for cell culture experiments?

A1: The most common and recommended solvent for dissolving Uvaol diacetate and other hydrophobic compounds for in vitro studies is Dimethyl Sulfoxide (DMSO).[1][2] It is advisable to prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO. This stock can then be diluted to the final working concentration in your cell culture medium.

Q2: What is the maximum concentration of DMSO that is safe for my cells?

A2: The tolerance of cell lines to DMSO can vary significantly. As a general rule, the final concentration of DMSO in the culture medium should be kept as low as possible to avoid cytotoxic effects. Most cell lines can tolerate up to 0.5% DMSO without significant toxicity, while some may tolerate up to 1%.[1][3] However, for sensitive cell lines, especially primary cells, it is recommended to keep the final DMSO concentration at or below 0.1%.[1] It is crucial to include a vehicle control (media with the same final concentration of DMSO) in your experiments to account for any solvent effects.

Q3: My Uvaol diacetate precipitates when I add the DMSO stock to my cell culture medium. What is happening and how can I fix it?

A3: This is a common issue known as "crashing out," which occurs when a compound that is soluble in an organic solvent like DMSO is rapidly introduced into an aqueous environment like cell culture medium, exceeding its aqueous solubility.[4]

Here are several strategies to prevent precipitation:

• Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform a serial dilution. First, create an intermediate dilution of the stock in a small volume of pre-warmed (37°C) culture medium. Then, add this intermediate dilution to the final volume of media.[5]

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the pre-warmed cell culture medium while gently vortexing or swirling.[4][5] This ensures rapid dispersion and prevents localized high concentrations of the compound.

• Use of a Co-solvent: In some cases, using a co-solvent in your final dilution can help maintain solubility. However, the compatibility and potential toxicity of any co-solvent must be tested for your specific cell line.

• Formulation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[6][7][8]

Troubleshooting Guides

Issue 1: Uvaol Diacetate Precipitation During Dilution

Symptoms:

• Visible cloudiness or solid particles in the cell culture medium immediately after adding the Uvaol diacetate DMSO stock.

• An increase in absorbance reading at 600 nm in a cell-free plate.[4]

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Solvent Shock	The rapid change in solvent polarity from DMSO to the aqueous medium causes the hydrophobic Uvaol diacetate to aggregate and precipitate.[5]	Pre-warm the cell culture medium to 37°C. Add the DMSO stock solution slowly and dropwise while gently mixing the medium to facilitate rapid dispersal.[5]
Concentration Exceeds Aqueous Solubility	The final concentration of Uvaol diacetate in the medium is higher than its solubility limit.	Determine the maximum soluble concentration of Uvaol diacetate in your specific cell culture medium by performing a solubility test. Prepare a serial dilution and visually inspect for precipitation.[4]
Low Temperature	The solubility of many compounds, including Uvaol diacetate, decreases at lower temperatures.	Always use pre-warmed (37°C) cell culture medium for preparing your final working solutions.[4]

Issue 2: Inconsistent or Non-Reproducible Experimental Results

Symptoms:

• High variability in cell viability or other assay readouts between replicate wells or experiments.

• Unexpected dose-response curves.

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Incomplete Dissolution of Stock Solution	The Uvaol diacetate may not be fully dissolved in the initial DMSO stock, leading to inaccurate concentrations in subsequent dilutions.	Ensure the stock solution is completely clear. If necessary, gently warm the stock solution and vortex or sonicate briefly to ensure complete dissolution.[9]
Compound Degradation	Uvaol diacetate in solution may degrade over time, especially with repeated freeze-thaw cycles or exposure to light.	Aliquot the DMSO stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light.[2]
Interaction with Assay Components	Uvaol diacetate, like some natural products, may interfere with certain assay reagents. For example, some compounds can directly reduce MTT reagent, leading to false-positive viability results.[10]	Run appropriate controls, such as a cell-free control with the compound and assay reagent, to check for direct interactions. If interference is observed, consider using an alternative assay.[10]

Quantitative Data Summary

Table 1: Maximum Tolerated DMSO Concentration for Common Cell Lines

Cell Line	Maximum Tolerated DMSO Concentration (%)	Incubation Time	Reference
K562	3.70 ± 0.27	24h	[11]
HL-60	5.78 ± 0.49	24h	[11]
HCT-116	3.28 ± 0.18	24h	[11]
H929	>10	24h & 48h	[11]
General Guideline	< 0.5%	Varies	[1][2]
Sensitive/Primary Cells	≤ 0.1%	Varies	[1]

Note: The IC50 values for DMSO can decrease with longer incubation times. It is always recommended to perform a dose-response curve for your specific cell line and experimental duration.[11]

Experimental Protocols

Protocol 1: Standard Dilution of Uvaol Diacetate for Cell-Based Assays

• Prepare Stock Solution: Dissolve Uvaol diacetate in 100% DMSO to create a 10 mM stock solution. Ensure the compound is fully dissolved by vortexing.

• Pre-warm Medium: Warm your complete cell culture medium to 37°C in a water bath.

• Prepare Intermediate Dilution (Optional but Recommended): In a sterile microcentrifuge tube, prepare an intermediate dilution of the Uvaol diacetate stock solution in pre-warmed medium. For example, dilute the 10 mM stock 1:10 to create a 1 mM solution.

• Prepare Final Working Solution: While gently swirling the pre-warmed medium, add the required volume of the Uvaol diacetate stock (or intermediate dilution) to achieve the desired final concentration. For example, add 10 µL of a 1 mM intermediate solution to 990 µL of medium for a final concentration of 10 µM. The final DMSO concentration should be kept below cytotoxic levels (e.g., ≤ 0.1%).

• Mix and Apply: Gently mix the final solution by inverting the tube. Visually inspect for any signs of precipitation before adding to your cells.

Protocol 2: Improving Uvaol Diacetate Solubility with Cyclodextrins

• Prepare Cyclodextrin (B1172386) Solution: Prepare a stock solution of a suitable cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD) in water or your basal cell culture medium. The concentration will depend on the specific cyclodextrin and the required molar ratio.

• Complex Formation: Add the Uvaol diacetate DMSO stock solution to the cyclodextrin solution. The molar ratio of Uvaol diacetate to cyclodextrin will need to be optimized, but a 1:1 ratio is a common starting point.

• Incubation: Incubate the mixture, often with gentle agitation or sonication, to facilitate the formation of the inclusion complex.

• Dilution and Application: Dilute the Uvaol diacetate-cyclodextrin complex in your complete cell culture medium to the final desired concentration and apply to your cells. Remember to include a cyclodextrin-only vehicle control.

Visualizations

Experimental Workflow for Preparing Uvaol Diacetate Working Solution

Workflow for preparing Uvaol diacetate working solution.

Signaling Pathway: PI3K/Akt Pathway Modulation by Uvaol

References

• 1. lifetein.com [lifetein.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cyclodextrin Based Nanoparticles for Drug Delivery and Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]

Overcoming challenges in the purification of Uvaol diacetate.

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges in the purification of Uvaol diacetate.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of Uvaol diacetate, providing potential causes and actionable solutions.

Problem ID	Issue Description	Potential Causes	Suggested Solutions
PUR-001	Multiple Spots on TLC After Acetylation	1. Incomplete Reaction: Insufficient acetylating agent or reaction time. 2. Hydrolysis: Breakdown of the diacetate during aqueous workup. 3. Presence of Isomers: Co-elution of structurally similar triterpenoids.	1. Use a molar excess of the acetylating agent (e.g., acetic anhydride) and a suitable catalyst. Ensure the reaction runs to completion by monitoring with TLC. 2. Minimize contact time with water during workup. Use a saturated sodium bicarbonate solution to neutralize acid catalysts, followed by a brine wash. Ensure the organic layer is thoroughly dried. 3. Optimize the TLC solvent system to improve separation. A common system for triterpenoids is hexane (B92381):ethyl acetate (B1210297).
PUR-002	Low Yield of Purified Product	1. Loss During Extraction: Inefficient extraction from the reaction mixture. 2. Adsorption on Silica (B1680970) Gel: Irreversible binding to the stationary phase during column chromatography. 3. Co-elution of Impurities: Fractions containing the desired product are contaminated.	1. Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). 2. Deactivate the silica gel with a small percentage of a polar solvent or use a different stationary phase like alumina. Dry loading the sample can also minimize streaking and improve recovery. 3. Employ a shallow gradient during column chromatography to improve the separation between Uvaol diacetate and closely eluting impurities.
PUR-003	Product is an Oil and Fails to Crystallize	1. Presence of Impurities: Residual solvent or co-eluting impurities can inhibit crystallization. 2. Inappropriate Solvent System: The chosen solvent may be too good a solvent for the compound.	1. Ensure the product is of high purity by checking with TLC or HPLC. If impurities are present, re-purify by column chromatography. Remove all residual solvent under high vacuum. 2. Attempt crystallization from a different solvent or a solvent mixture. Techniques like slow evaporation, vapor diffusion, or adding a seed crystal can induce crystallization.[1]
PUR-004	Peak Tailing or Poor Resolution in Chromatography	1. Polar Nature of the Compound: Interaction of the acetate groups with the silica gel. 2. Column Overloading: Too much sample applied to the column.	1. Optimize the mobile phase by adjusting the polarity. A mixture of chloroform (B151607) and methanol (B129727) is often effective for separating triterpenoids.[1] 2. Use an appropriate ratio of sample to stationary phase (typically 1:50 to 1:100 for flash chromatography).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect during the purification of Uvaol diacetate?

A1: The most common impurities include unreacted Uvaol, Uvaol monoacetate (the intermediate product), and potentially other structurally similar triterpenoids that were present in the starting material. Side-products from the acetylation reaction can also be present.

Q2: How can I effectively separate Uvaol diacetate from Uvaol and Uvaol monoacetate?

A2: Separation can be achieved using column chromatography with a silica gel stationary phase. Since Uvaol diacetate is less polar than Uvaol monoacetate and Uvaol, it will elute first. A gradient elution starting with a less polar solvent system (e.g., a high ratio of hexane to ethyl acetate) and gradually increasing the polarity will provide the best separation.

Q3: Is Uvaol diacetate susceptible to degradation during purification?

A3: Yes, the acetate ester groups can be hydrolyzed back to the corresponding alcohols (Uvaol monoacetate or Uvaol) under acidic or basic conditions, especially in the presence of water. It is crucial to perform aqueous workups efficiently and ensure all apparatus and solvents are dry.

Q4: What is the best method to monitor the progress of the purification?

A4: Thin-Layer Chromatography (TLC) is an effective and rapid method for monitoring the purification process.[2] Use a suitable solvent system (e.g., Cyclohexane: Ethyl acetate 8:2) and a visualizing agent such as a vanillin-sulfuric acid stain followed by heating to detect the triterpenoid (B12794562) spots.[2]

Q5: My purified Uvaol diacetate appears as a yellowish or brownish solid. What is the cause and how can I fix it?

A5: Discoloration is often due to the presence of oxidized impurities. This can sometimes be removed by recrystallization, potentially with the addition of a small amount of activated charcoal.

Experimental Protocols

Protocol 1: Column Chromatography for Uvaol Diacetate Purification

This protocol outlines a general procedure for the purification of Uvaol diacetate using silica gel column chromatography.

• Column Preparation:

  • Select a glass column of appropriate size.

  • Place a small plug of cotton wool at the bottom of the column.[3]

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

  • Add another layer of sand on top of the packed silica gel.

• Sample Loading (Dry Loading Method):

  • Dissolve the crude Uvaol diacetate mixture in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or acetone).

  • Add a small amount of silica gel to the dissolved sample and evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add the powdered sample to the top of the column.

• Elution:

  • Begin elution with a non-polar solvent system, such as a mixture of hexane and ethyl acetate (e.g., 95:5 v/v).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (gradient elution).

  • Collect fractions of a consistent volume in separate test tubes.

• Fraction Analysis:

  • Monitor the collected fractions using TLC to identify those containing the pure Uvaol diacetate.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Crystallization of Uvaol Diacetate

This protocol provides a general method for obtaining crystalline Uvaol diacetate.

• Solvent Selection:

  • In a small test tube, dissolve a small amount of the purified Uvaol diacetate in a potential crystallization solvent (e.g., methanol, ethanol, acetone, or a mixture such as hexane/ethyl acetate) with gentle heating.

  • Allow the solution to cool to room temperature. A good crystallization solvent will result in the formation of solid crystals upon cooling.

• Crystallization Procedure:

  • Dissolve the bulk of the purified Uvaol diacetate in a minimal amount of the chosen hot solvent to create a saturated solution.

  • Cover the container and allow it to cool slowly to room temperature.

  • For further crystallization, the solution can be placed in a refrigerator or freezer.

  • If crystals do not form, try scratching the inside of the container with a glass rod or adding a seed crystal.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: Troubleshooting workflow for initial analysis of crude Uvaol diacetate.

Caption: Logical relationship of compounds during chromatographic purification.

References

• 1. benchchem.com [benchchem.com]
• 2. phytojournal.com [phytojournal.com]
• 3. web.uvic.ca [web.uvic.ca]

Technical Support Center: Optimizing Uvaol Diacetate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of Uvaol diacetate.

Frequently Asked Questions (FAQs)

Q1: What is a standard starting point for the reaction conditions for the acetylation of Uvaol?

A common method for the acetylation of alcohols like Uvaol involves the use of acetic anhydride (B1165640) as the acetylating agent and a catalyst in an appropriate solvent. A typical starting point would be to dissolve Uvaol in a solvent like pyridine (B92270) or dichloromethane (B109758) (DCM), add an excess of acetic anhydride, and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP). The reaction can often be run at room temperature.

Q2: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is a convenient method to monitor the reaction's progress. A spot of the reaction mixture is placed on a TLC plate alongside a spot of the starting material (Uvaol). The plate is then developed in a suitable solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate). As the reaction proceeds, the spot corresponding to Uvaol will diminish, and a new, less polar spot for Uvaol diacetate will appear. The reaction is considered complete when the Uvaol spot is no longer visible.

Q3: What are the common side products in this reaction?

The primary side product is typically the mono-acetylated Uvaol, where only one of the two hydroxyl groups has been acetylated. Other potential impurities can arise from residual starting material or byproducts from the decomposition of reagents.

Q4: How is Uvaol diacetate typically purified?

After the reaction is complete, the mixture is usually quenched with water or a dilute acid to remove excess acetic anhydride. The product is then extracted into an organic solvent. The organic layer is washed with a saturated sodium bicarbonate solution to remove acetic acid, followed by a brine wash. After drying the organic layer and evaporating the solvent, the crude product can be purified by column chromatography on silica (B1680970) gel, eluting with a gradient of hexane and ethyl acetate (B1210297).[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive reagents	Ensure acetic anhydride is fresh and has been stored under anhydrous conditions. Use a fresh bottle if necessary.
Insufficient catalyst	Increase the amount of DMAP or another suitable catalyst.
Low reaction temperature	Gently heat the reaction mixture (e.g., to 40-50 °C) and monitor by TLC.
Incomplete Reaction (Mixture of starting material, mono- and di-acetate)	Insufficient reaction time	Allow the reaction to stir for a longer period, monitoring periodically by TLC.
Steric hindrance	For sterically hindered hydroxyl groups, a stronger catalyst or more forcing conditions (higher temperature, longer reaction time) may be required.
Insufficient acetic anhydride	Add an additional equivalent of acetic anhydride to the reaction mixture.
Formation of Numerous Byproducts	Reaction temperature is too high	Run the reaction at a lower temperature (e.g., room temperature or 0 °C).
Impure starting material	Ensure the starting Uvaol is of high purity. Purify if necessary before acetylation.
Difficult Purification	Products have similar polarity	Use a long chromatography column and a shallow solvent gradient for better separation. Consider preparative HPLC for high purity samples.[1]
Residual catalyst	If pyridine is used as a solvent, ensure it is thoroughly removed by washing with a dilute copper sulfate (B86663) solution.

Experimental Protocols

Representative Protocol for Uvaol Diacetate Synthesis

This protocol is a general guideline based on standard acetylation procedures for complex alcohols.[2][3] Optimization may be required for specific experimental setups.

Materials:

• Uvaol

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolve Uvaol (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add DMAP (0.1 equivalents) to the solution.

• Add acetic anhydride (3 equivalents) dropwise to the stirred solution.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, quench it by slowly adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Data Presentation

Table 1: Comparison of General Acetylation Conditions

Parameter	Method 1: DMAP Catalysis	Method 2: Solvent-Free
Acetylating Agent	Acetic Anhydride	Acetic Anhydride
Catalyst	4-Dimethylaminopyridine (DMAP)	None
Solvent	Dichloromethane (DCM) or Pyridine	None
Temperature	Room Temperature	60 °C[2]
Reaction Time	Varies (monitor by TLC)	Varies (monitor by GC)
Work-up	Aqueous wash and extraction	Dilution with ether and aqueous wash

Visualizations

Caption: Experimental workflow for the synthesis and purification of Uvaol diacetate.

Caption: Troubleshooting logic for an incomplete Uvaol diacetate synthesis reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Stability of Uvaol diacetate under different storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Uvaol diacetate under various storage conditions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Uvaol diacetate?

For optimal stability, Uvaol diacetate should be stored in a dry, dark environment. Based on recommendations for the parent compound Uvaol, the following temperature conditions are advised:

• Short-term storage (days to weeks): 0 - 4 °C[1]

• Long-term storage (months to years): -20 °C[1]

Properly stored, Uvaol is reported to have a shelf life of over three years.[1] It is crucial to minimize exposure to light and moisture to prevent degradation.

Q2: How stable is Uvaol diacetate in solution?

The stability of Uvaol diacetate in solution is dependent on the solvent, pH, temperature, and exposure to light. While specific kinetics are not published, it is recommended to prepare solutions fresh for each experiment. If storage of a stock solution is necessary, it should be stored at -20°C or -80°C in a tightly sealed, light-protected container. It is advisable to perform a stability study on the stock solution under your specific storage conditions to determine its viability over time.

Q3: What are the likely degradation pathways for Uvaol diacetate?

Based on its chemical structure (a diacetate ester of a triterpenoid), the most probable degradation pathways include:

• Hydrolysis: The ester groups are susceptible to hydrolysis, particularly under acidic or basic conditions, which would yield Uvaol and acetic acid.

• Oxidation: The double bond in the ursene skeleton and other parts of the molecule may be susceptible to oxidation.

Q4: I am observing unexpected peaks in my HPLC analysis of a Uvaol diacetate sample. What could they be?

Unexpected peaks in an HPLC chromatogram could be degradation products, impurities from the synthesis, or contaminants from your experimental setup. To identify if the peaks are degradation products, a forced degradation study is recommended. By intentionally stressing the Uvaol diacetate under conditions like acid, base, heat, and oxidation, you can observe the formation and growth of degradation peaks.

Troubleshooting Guide

This guide addresses common problems that may arise during the handling and analysis of Uvaol diacetate.

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of potency or inconsistent results over time.	Degradation of Uvaol diacetate due to improper storage.	- Review and adhere to recommended storage conditions (dry, dark, at appropriate temperatures).- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Perform regular purity checks of your compound using a stability-indicating analytical method.
Appearance of new peaks in HPLC chromatograms of stored samples.	Chemical degradation of Uvaol diacetate.	- Conduct a forced degradation study to tentatively identify the degradation products.- Optimize storage conditions to minimize degradation (e.g., lower temperature, inert atmosphere).- Re-purify the sample if necessary.
Precipitation of Uvaol diacetate from solution.	Poor solubility in the chosen solvent or solvent evaporation.	- Consult solubility data and choose an appropriate solvent system. Uvaol is soluble in DMSO.[1]- Ensure containers are tightly sealed to prevent solvent evaporation.- If using aqueous buffers, be mindful of the potential for precipitation when adding the organic stock solution.
Inconsistent results between different batches of Uvaol diacetate.	Variation in purity or impurity profile between batches.	- Obtain a certificate of analysis for each batch.- Perform identity and purity testing on each new batch before use.- If possible, qualify a single batch for a series of related experiments.

Experimental Protocols

Protocol: Forced Degradation Study of Uvaol Diacetate

This protocol outlines a general procedure for conducting a forced degradation study to understand the stability of Uvaol diacetate under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of Uvaol diacetate in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at 60°C for a defined period (e.g., 2, 6, 12, 24 hours). Neutralize with 0.1 N NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Keep at room temperature for a defined period (e.g., 2, 6, 12, 24 hours). Neutralize with 0.1 N HCl before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a defined period (e.g., 2, 6, 12, 24 hours).

• Thermal Degradation: Expose the solid Uvaol diacetate powder to dry heat (e.g., 105°C) for a defined period (e.g., 24, 48, 72 hours). Dissolve the stressed powder in a suitable solvent for analysis.

• Photostability: Expose the solid Uvaol diacetate and a solution of the compound to a calibrated light source (e.g., ICH-compliant photostability chamber).

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method. A C18 column with a gradient of acetonitrile and water is a common starting point for the analysis of triterpenoids.[2]

4. Data Analysis:

• Compare the chromatograms of the stressed samples to the control.

• Calculate the percentage of degradation.

• Identify and quantify major degradation products.

Visualizations

Caption: Workflow for Forced Degradation Stability Testing of Uvaol Diacetate.

Caption: Decision tree for troubleshooting unexpected peaks in HPLC analysis.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Uvaol Diacetate Yields

Welcome to the technical support center for Uvaol diacetate production. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to low yields during the extraction and synthesis of Uvaol diacetate.

Frequently Asked Questions (FAQs)

Q1: My final yield of Uvaol diacetate is significantly lower than expected. What are the primary stages where losses can occur?

A1: Low yields in Uvaol diacetate production can originate from two main stages: the initial extraction of its precursor, Uvaol, from a natural source, and the subsequent chemical acetylation step to form Uvaol diacetate. It is crucial to assess the efficiency of both stages to pinpoint the source of the low yield.

Q2: What are the most common reasons for a low yield during the initial Uvaol extraction from plant material?

A2: Several factors can contribute to poor Uvaol extraction yields. These include:

• Suboptimal Source Material: The concentration of Uvaol can vary significantly depending on the plant species, cultivar, geographical origin, and even the time of harvest.[1]

• Improper Sample Preparation: Inadequate drying of plant material can lead to enzymatic degradation, while insufficient grinding can prevent effective solvent penetration.[1]

• Incorrect Solvent Choice: Using a solvent with inappropriate polarity will fail to efficiently solubilize the Uvaol.[2]

• Degradation During Extraction: Triterpenoids like Uvaol can be sensitive to high temperatures and prolonged extraction times, which can lead to degradation.[3]

• Inefficient Extraction Method: The chosen method may not be optimal for the specific plant matrix.

Q3: I have a good yield of Uvaol, but the yield of Uvaol diacetate after the reaction is low. What could be the problem?

A3: If the Uvaol precursor yield is high, the issue likely lies within the acetylation reaction. Common problems include:

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, incorrect temperature, or suboptimal reagent stoichiometry.

• Reagent Degradation: The acetylating agent (e.g., acetic anhydride) or catalyst may have degraded due to improper storage or handling.

• Presence of Impurities: Water or other nucleophilic impurities in the Uvaol extract can consume the acetylating reagent, reducing the yield of the desired product.

• Suboptimal pH or Catalyst: The efficiency of acetylation can be highly dependent on the presence and concentration of an appropriate catalyst or base.

• Product Degradation: The diacetate product itself might be unstable under the reaction or work-up conditions.

Q4: How does the solubility of Uvaol and Uvaol diacetate affect the process?

A4: Understanding solubility is critical. Uvaol, a triterpenoid (B12794562) alcohol, has moderate polarity. Uvaol diacetate, being a diester, is significantly less polar. Uvaol is typically extracted using polar organic solvents like ethanol (B145695) or methanol (B129727).[2] Its diacetate derivative is expected to be highly soluble in non-polar to moderately polar organic solvents like hexane (B92381), dichloromethane (B109758), ethyl acetate (B1210297), and acetone, but insoluble in water.[4][5] This difference in solubility is key for purification, allowing for separation from the more polar Uvaol starting material and other polar impurities.

Troubleshooting Guides

Guide 1: Low Yield of Uvaol Precursor from Natural Source

This guide will help you troubleshoot the initial solid-liquid extraction of Uvaol.

Symptom	Possible Cause	Recommended Solution
Low yield of crude extract	Inefficient Cell Lysis: Plant cell walls are not sufficiently broken down.	Ensure the plant material is dried and ground to a fine, consistent powder (e.g., < 0.5 mm particle size).[1]
Inappropriate Solvent-to-Solid Ratio: Insufficient solvent to fully wet and extract the biomass.	Increase the solvent-to-solid ratio. A common starting point is 20:1 (mL of solvent to g of plant material).[1]
Insufficient Extraction Time/Temperature: The extraction process is too short or the temperature is too low.	For methods like Ultrasound-Assisted Extraction (UAE), increase sonication time (e.g., up to 60 minutes) or temperature (e.g., 50°C). For maceration, increase extraction time (e.g., 24-48 hours) with agitation.[1]
Crude extract is obtained, but TLC/HPLC analysis shows low Uvaol content	Incorrect Solvent Polarity: The chosen solvent is not optimal for Uvaol.	Uvaol is a pentacyclic triterpenoid diol. Use polar solvents like 80% aqueous ethanol or methanol for extraction.[1] Avoid highly non-polar solvents like pure hexane for the primary extraction.
Degradation of Uvaol: High temperatures or prolonged exposure to light/air may have degraded the compound.	Avoid excessive heat during extraction and solvent evaporation (e.g., use a rotary evaporator at ≤ 45°C).[1][3] Store extracts in the dark and under an inert atmosphere if possible.
Poor Quality Source Material: The starting plant material has a naturally low concentration of Uvaol.	Source plant material from a reputable supplier. If possible, analyze a small sample before performing a large-scale extraction. Uvaol content can vary by season and plant part.[1]

Guide 2: Low Yield of Uvaol Diacetate from Acetylation Reaction

This guide addresses issues in the chemical conversion of Uvaol to Uvaol diacetate.

Symptom	Possible Cause	Recommended Solution
TLC/HPLC analysis shows a significant amount of unreacted Uvaol	Incomplete Reaction: Insufficient reagents, time, or temperature.	Increase the molar excess of the acetylating agent (e.g., acetic anhydride). Ensure an effective catalyst (e.g., pyridine (B92270) or DMAP) is used. Consider increasing the reaction temperature or time, monitoring progress by TLC.
Presence of Water: Moisture in the starting material or solvent is quenching the reaction.	Ensure the purified Uvaol is completely dry. Use anhydrous solvents and reagents for the reaction. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Reaction appears complete, but isolated yield is low	Losses during Work-up/Purification: The product is lost during aqueous washes or chromatography.	Uvaol diacetate is much less polar than Uvaol. During a liquid-liquid extraction work-up, ensure you are collecting the correct organic layer. Use a less polar solvent system for column chromatography (e.g., hexane/ethyl acetate gradient) to prevent premature elution of the product with more polar impurities.[2]
Side Reactions: Competing reactions are consuming the starting material or product.	Ensure the starting Uvaol is of high purity. Impurities with hydroxyl or amine groups can compete for the acetylating agent. Lowering the reaction temperature may help reduce side reactions.
Formation of multiple unidentified spots on TLC	Product Degradation or Byproduct Formation: The reaction conditions are too harsh.	Attempt the reaction under milder conditions (e.g., lower temperature). Ensure the work-up procedure is not too acidic or basic, which could hydrolyze the ester groups.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Uvaol from Olive Leaves

This protocol is adapted from established methods for triterpenoid extraction.[1]

• Sample Preparation: Air-dry fresh olive leaves at 40°C for 48 hours. Grind the dried leaves into a fine powder (< 0.5 mm particle size) using a laboratory mill.

• Solvent Preparation: Prepare an 80% (v/v) aqueous ethanol solution.

• Extraction:

  • Weigh 10 g of powdered olive leaves and place them in a 250 mL Erlenmeyer flask.

  • Add 200 mL of the 80% ethanol solvent.

  • Place the flask in an ultrasonic bath with temperature control.

  • Sonicate for 60 minutes at 50°C, with an ultrasonic frequency of 35 kHz and power of 300 W.

• Filtration and Concentration:

  • After extraction, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a bath temperature of 45°C to obtain the crude extract.

• Purification (Column Chromatography):

  • Prepare a silica (B1680970) gel column (e.g., 60-120 mesh) packed with n-hexane.

  • Dissolve the crude extract in a minimal amount of chloroform (B151607) and load it onto the column.

  • Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually adding ethyl acetate (e.g., 98:2, 95:5, 90:10 n-hexane:ethyl acetate).[2]

  • Collect fractions and monitor by TLC to identify and combine those containing Uvaol.

  • Evaporate the solvent from the combined fractions to yield purified Uvaol.

Protocol 2: General Procedure for Acetylation of Uvaol

This is a generalized protocol based on standard chemical acetylation of alcohols. Note: This procedure should be optimized for your specific scale and setup.

• Preparation:

  • Ensure the purified Uvaol from Protocol 1 is completely dry by placing it under a high vacuum for several hours.

  • Use anhydrous solvents and reagents.

• Reaction Setup:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the dried Uvaol in an anhydrous solvent like pyridine or dichloromethane.

  • Cool the solution in an ice bath (0°C).

• Acetylation:

  • Slowly add acetic anhydride (B1165640) (e.g., 2-3 molar equivalents per hydroxyl group) to the stirred solution. If not using pyridine as the solvent, add a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).

  • Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction's progress by TLC, comparing it to the Uvaol starting material.

• Work-up:

  • Once the reaction is complete, quench it by slowly adding cold water or saturated sodium bicarbonate solution.

  • If dichloromethane was used as the solvent, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purification:

  • Purify the resulting crude Uvaol diacetate using silica gel column chromatography. Use a non-polar solvent system (e.g., a gradient of ethyl acetate in hexane) to separate the less polar diacetate product from any remaining Uvaol and other polar impurities.

Visualizations

Troubleshooting Workflow for Low Uvaol Diacetate Yield

This diagram outlines a logical sequence of steps to diagnose the cause of low product yield.

Caption: A logical workflow for troubleshooting low yields in Uvaol diacetate synthesis.

General Experimental Workflow

This diagram illustrates the overall process from raw plant material to the final purified product.

Caption: The two-stage experimental workflow for producing Uvaol diacetate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. benchchem.com [benchchem.com]

Preventing degradation of Uvaol diacetate during experimental procedures.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Uvaol diacetate during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Uvaol diacetate and why is its stability a concern?

Uvaol diacetate is a diacetylated derivative of Uvaol, a natural pentacyclic triterpenoid (B12794562). The addition of two acetate (B1210297) groups modifies its physicochemical properties, potentially enhancing its solubility in certain organic solvents and altering its biological activity. However, these ester linkages are susceptible to hydrolysis, which can lead to the formation of Uvaol monoacetate and Uvaol, thereby altering the intended biological effects and compromising the accuracy of experimental results.

Q2: What are the primary degradation pathways for Uvaol diacetate?

Based on the chemical structure of Uvaol diacetate and the known stability of similar acetate esters, the primary degradation pathways are expected to be:

• Hydrolysis: The cleavage of the acetate ester bonds, catalyzed by acidic or basic conditions, or by the presence of esterase enzymes in biological systems. This results in the formation of Uvaol monoacetate and subsequently Uvaol.

• Oxidation: The pentacyclic triterpenoid backbone of Uvaol may be susceptible to oxidation, although specific data on Uvaol diacetate is limited.

Q3: How should solid Uvaol diacetate be stored to ensure long-term stability?

For long-term stability, solid Uvaol diacetate should be stored in a tightly sealed container, protected from light and moisture, at -20°C. Following these conditions helps to minimize the risk of hydrolysis and other potential degradation reactions.

Troubleshooting Guides

Issue 1: Inconsistent results in biological assays.

Potential Cause: Degradation of Uvaol diacetate in stock solutions or experimental media.

Troubleshooting Steps:

• Prepare Fresh Solutions: Always prepare fresh stock solutions of Uvaol diacetate before each experiment.

• Solvent Selection: Use a high-purity, anhydrous solvent for preparing stock solutions. Dimethyl sulfoxide (B87167) (DMSO) is a common choice.

• pH Control: When diluting into aqueous buffers or cell culture media, ensure the pH is near neutral and buffered to resist changes.

• Incubation Time: Minimize the incubation time of Uvaol diacetate in aqueous media to reduce the extent of hydrolysis.

• Stability Check: Perform a stability check of Uvaol diacetate in your experimental media by incubating it for the duration of your experiment and analyzing for degradation products using HPLC.

Issue 2: Appearance of unknown peaks in HPLC analysis.

Potential Cause: Degradation of Uvaol diacetate during sample preparation or analysis.

Troubleshooting Steps:

• Control Samples: Analyze a freshly prepared standard of Uvaol diacetate to confirm its retention time and purity.

• Sample Preparation Conditions: Keep sample preparation times short and temperatures low. Avoid exposure to strong acids or bases.

• Mobile Phase Compatibility: Ensure the mobile phase used for HPLC is compatible with Uvaol diacetate and does not induce on-column degradation. A neutral or slightly acidic mobile phase is generally preferred.

• Peak Identification: If new peaks persist, they are likely degradation products. The primary degradation products to expect are Uvaol monoacetate and Uvaol. Their identities can be confirmed by comparing their retention times with authentic standards, if available, or by using mass spectrometry (LC-MS) for mass identification.

Data Presentation

Table 1: Recommended Storage Conditions for Uvaol Diacetate

Form	Storage Temperature	Container	Light Protection
Solid	-20°C	Tightly sealed, inert gas atmosphere	Required
Stock	-20°C (short-term)	Tightly sealed, small aliquots to avoid	Required
(DMSO)	-80°C (long-term)	freeze-thaw cycles

Table 2: Qualitative Solubility of Uvaol (as a proxy for Uvaol Diacetate)

Solvent	Solubility	Notes
Water	Insoluble
DMSO	Soluble	A common solvent for preparing stock solutions.
Ethanol	Slightly Soluble
Methanol	Slightly Soluble
Chloroform	Soluble
Ethyl Acetate	Soluble

Note: This data is for the parent compound Uvaol and should be used as an estimate for Uvaol diacetate. The diacetate derivative is expected to have slightly increased solubility in less polar organic solvents.

Experimental Protocols

Protocol 1: Preparation of Uvaol Diacetate Stock Solution

• Accurately weigh the required amount of solid Uvaol diacetate in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous, high-purity DMSO to achieve the desired concentration (e.g., 10 mM).

• Vortex the solution until the solid is completely dissolved.

• Store the stock solution in small aliquots at -80°C to minimize freeze-thaw cycles.

Protocol 2: Stability-Indicating HPLC Method for Uvaol Diacetate

This method is designed to separate Uvaol diacetate from its potential hydrolysis products, Uvaol monoacetate and Uvaol.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient:

  • 0-5 min: 70% B

  • 5-20 min: 70% to 95% B

  • 20-25 min: 95% B

  • 25-30 min: 95% to 70% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Expected Elution Order: Uvaol -> Uvaol monoacetate -> Uvaol diacetate (from most polar to least polar).

Mandatory Visualization

Caption: Primary degradation pathway of Uvaol diacetate via hydrolysis.

Caption: Recommended workflow for experiments involving Uvaol diacetate.

Caption: Troubleshooting logic for inconsistent experimental results.

Addressing matrix effects in the mass spectrometry of Uvaol diacetate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the mass spectrometry analysis of Uvaol diacetate.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of Uvaol diacetate, with a focus on mitigating matrix effects.

Problem 1: Poor Signal Intensity or Complete Signal Loss

Potential Cause	Suggested Solution
Ion Suppression	Co-eluting matrix components can suppress the ionization of Uvaol diacetate.[1][2][3][4] Improve sample cleanup using techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) instead of simple Protein Precipitation (PPT).[5][6] Sample dilution can also reduce the concentration of interfering matrix components.[7][8]
Inefficient Ionization	Optimize mass spectrometer source parameters. For molecules like Uvaol diacetate, Electrospray Ionization (ESI) in positive mode is a common starting point. Adjust parameters such as capillary voltage, gas flow, and temperature.[9] The mobile phase composition can also be adjusted; for example, by adding modifiers like formic acid or ammonium (B1175870) acetate (B1210297) to promote protonation.
Suboptimal Chromatography	Poor chromatographic separation can lead to co-elution with matrix components.[10] Optimize the analytical column and mobile phase gradient to achieve better separation of Uvaol diacetate from the matrix. Consider using a column with a different stationary phase.
Sample Degradation	Uvaol diacetate may be susceptible to degradation in the sample matrix or during sample preparation. Ensure proper sample storage and consider the use of stabilizers if necessary.[11]

Problem 2: High Variability in Results (Poor Precision)

Potential Cause	Suggested Solution
Inconsistent Matrix Effects	The extent of ion suppression or enhancement can vary between samples, leading to poor precision.[12] The use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with Uvaol diacetate is the most effective way to compensate for this variability.[1][13]
Inconsistent Sample Preparation	Manual sample preparation can introduce variability. Ensure consistent execution of each step, including pipetting, vortexing, and evaporation.[12]
Carryover	Analyte from a high-concentration sample can carry over to subsequent injections, affecting the results of lower-concentration samples. Optimize the wash steps in the autosampler, using a strong solvent to clean the injection needle and port between samples.[6]

Problem 3: Inaccurate Results (Poor Accuracy)

Potential Cause	Suggested Solution
Matrix Effect Not Fully Compensated	In cases of severe matrix effects, even a SIL-IS may not perfectly compensate.[12] Improve sample cleanup to reduce the overall matrix load.[5] Matrix-matched calibration curves, prepared in a blank matrix similar to the samples, can also improve accuracy.[1]
Calibration Curve Issues	An inappropriate calibration model or a limited number of calibration points can lead to inaccurate quantification. Ensure the calibration curve covers the expected concentration range of the samples and use an appropriate regression model.
Interference from Isobaric Compounds	An isobaric compound (a molecule with the same nominal mass as Uvaol diacetate) in the matrix can interfere with the analysis, leading to artificially high results. Utilize high-resolution mass spectrometry to differentiate between Uvaol diacetate and the interfering compound, or optimize chromatography to separate them.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in mass spectrometry?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2][3] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which negatively impacts the accuracy, precision, and sensitivity of the analysis.[7][12]

Q2: How can I determine if my Uvaol diacetate analysis is affected by matrix effects?

A2: A common method is the post-extraction spike experiment.[2] In this experiment, you compare the signal response of Uvaol diacetate in a neat solvent to the response of Uvaol diacetate spiked into a blank sample extract that has already gone through the sample preparation process. A significant difference in signal intensity indicates the presence of matrix effects.

Q3: What is the best sample preparation technique to minimize matrix effects for Uvaol diacetate?

A3: The optimal technique depends on the complexity of the sample matrix.

• Protein Precipitation (PPT): This is a simple and fast method but often results in the least clean extracts, making it prone to significant matrix effects.[5]

• Liquid-Liquid Extraction (LLE): LLE generally provides cleaner extracts than PPT and can significantly reduce matrix effects.[5][14]

• Solid-Phase Extraction (SPE): SPE is often the most effective technique for removing matrix interferences, providing the cleanest extracts and the most significant reduction in matrix effects.[5][15]

Q4: When should I use a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS is highly recommended for quantitative LC-MS/MS analysis, especially when dealing with complex matrices.[13] Because a SIL-IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar matrix effects.[12] By using the ratio of the analyte signal to the SIL-IS signal, variations due to matrix effects can be effectively compensated, leading to more accurate and precise results.[12]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Uvaol Diacetate

This protocol is a general guideline for extracting Uvaol diacetate from a biological matrix like plasma.

• Sample Preparation: To 200 µL of the plasma sample, add the internal standard.

• Extraction: Add 1 mL of a non-polar organic solvent (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Vortex: Vortex the mixture for 5 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge at 4,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Isolation: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Injection: Vortex the reconstituted sample and inject it into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Uvaol Diacetate

This protocol provides a general workflow for SPE cleanup of Uvaol diacetate. The specific sorbent and solvents should be optimized based on the properties of Uvaol diacetate and the sample matrix.

• Conditioning: Condition a suitable SPE cartridge (e.g., a C18 reversed-phase cartridge) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 1 mL of 5% methanol in water) to remove polar interferences.

• Elution: Elute Uvaol diacetate from the cartridge with a stronger organic solvent (e.g., 1 mL of methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A logical workflow for troubleshooting poor signal in LC-MS/MS analysis.

Caption: Comparison of sample preparation techniques for mass spectrometry.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edepot.wur.nl [edepot.wur.nl]
• 10. waters.com [waters.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. bme.psu.edu [bme.psu.edu]

Technical Support Center: Optimizing Dosage for In Vivo Studies with Uvaol Diacetate

Disclaimer: The majority of available scientific literature focuses on the in vivo applications of uvaol (B1682811). Data specifically for uvaol diacetate is limited. The following information is based on studies conducted with uvaol and should be used as a starting point for research with uvaol diacetate. It is strongly recommended that researchers perform their own dose-finding, formulation, and toxicity studies for uvaol diacetate to determine the optimal and safe dosage for their specific experimental models.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dosage for uvaol in a mouse model?

A1: The optimal dosage of uvaol is contingent on the animal model, administration route, and the specific disease being investigated. Based on published studies, here are some initial dosage recommendations for uvaol:

• Topical Administration (Wound Healing): In a murine model of cutaneous wound healing, topical application of 0.1% and 1% uvaol solutions has proven effective.[1]

• Systemic Administration (Anti-inflammatory): For investigating the anti-inflammatory effects of uvaol in a mouse model of acute lung injury, doses of 5 and 10 mg/kg have been utilized.[2] The precise route of administration for systemic effects should be confirmed from primary literature for the specific model.

It is crucial to conduct dose-response studies to identify the most effective therapeutic dose for your specific experimental setup while minimizing potential toxicity.[2]

Q2: How should I prepare a uvaol solution for in vivo administration?

A2: Uvaol is a lipophilic compound with low water solubility, necessitating the use of a suitable vehicle for administration.[2] The choice of vehicle is dependent on the administration route:

• Topical: Uvaol can be incorporated into a suitable cream, ointment, or gel base for topical applications.[2]

• Oral (Gavage): For oral administration, uvaol can be suspended in a vehicle like corn oil or formulated with solubilizing agents such as a combination of DMSO and polyethylene (B3416737) glycol (PEG).[3]

• Intraperitoneal (IP) and Intravenous (IV): For injectable routes, a sterile and biocompatible vehicle is essential. A common method is to first dissolve uvaol in a minimal amount of an organic solvent like DMSO, followed by dilution with a vehicle such as saline or phosphate-buffered saline (PBS). The final concentration of the organic solvent should be kept low to prevent toxicity.[3]

Q3: What are the known signaling pathways affected by uvaol?

A3: Uvaol has been demonstrated to modulate several signaling pathways, which can vary depending on the cell type and experimental context. Key identified pathways include:

• PKA and p38-MAPK pathways: These pathways are implicated in the pro-migratory effects of uvaol in endothelial cells during the wound healing process.[1]

• AKT/PI3K signaling pathway: Down-regulation of this pathway by uvaol has been observed in human hepatocarcinoma HepG2 cells, which contributes to its anti-proliferative and pro-apoptotic effects.[4]

Troubleshooting Guides

Issue 1: Poor Oral Bioavailability of Uvaol

• Symptom: Low or undetectable levels of uvaol in plasma or target tissues following oral gavage.

• Possible Cause: The hydrophobic nature of uvaol leads to poor absorption from the gastrointestinal tract.[3]

• Troubleshooting Steps:

  • Optimize Vehicle Formulation:

    • Oil-based vehicles: Formulating uvaol in an oil-based carrier like olive oil or corn oil can improve its absorption.[3]

    • Co-solvents and Surfactants: Using a co-solvent system (e.g., DMSO, PEG 400) or adding a surfactant can enhance the solubility of uvaol in the gavage vehicle.[3]

  • Particle Size Reduction: For suspensions, reducing the particle size of the uvaol powder through methods like micronization can increase the surface area for dissolution and potentially improve absorption.[3]

  • Consider Alternative Routes: If oral bioavailability continues to be a major obstacle, consider alternative administration routes such as intraperitoneal or intravenous injection, if suitable for the study's goals.[3]

Issue 2: Precipitation of Uvaol Solution Upon Dilution

• Symptom: The uvaol solution becomes cloudy or forms a visible precipitate when the initial stock solution (e.g., in DMSO) is diluted with an aqueous vehicle (e.g., saline).

• Possible Cause: The concentration of the organic solvent (e.g., DMSO) in the final injection volume is too low to maintain the hydrophobic uvaol in solution.

• Troubleshooting Steps:

  • Gentle Warming and Sonication: Try gently warming the solution in a water bath and sonicating it to help redissolve the precipitate.[5]

  • Optimize Solvent Concentration: While keeping the organic solvent concentration as low as possible to avoid toxicity, a slight increase in its final concentration may be necessary to maintain solubility.

  • Formulation Strategies: Explore the use of surfactants or other formulating agents to improve the stability of the solution.

Issue 3: Animal Distress or Adverse Effects Post-Administration

• Symptom: Animals show signs of distress, weight loss, or other adverse reactions after uvaol administration.

• Possible Cause:

  • The dose of uvaol is too high.

  • The vehicle itself is causing toxicity.

  • The administration route is leading to localized irritation or systemic toxicity.

• Troubleshooting Steps:

  • Conduct a Dose-Ranging Study: Perform a pilot study with a range of uvaol doses to determine the maximum tolerated dose (MTD).[3]

  • Vehicle Control Group: Always include a control group that receives only the vehicle to differentiate the effects of uvaol from those of the formulation components.[3]

  • Refine Administration Technique: Ensure proper administration technique to minimize stress and potential for injury to the animals.

Data Presentation

Table 1: Recommended Starting Dosages for Uvaol in In Vivo Models

Model	Animal Species	Administration Route	Dosage	Vehicle
Cutaneous Wound Healing	Mouse	Topical	0.1% and 1% solution	Dermatologically acceptable cream or solvent mixture
Acute Lung Injury	Mouse	Systemic (IP or IV)	5 and 10 mg/kg	Not specified

Table 2: Vehicle and Formulation Suggestions for Uvaol Administration

Administration Route	Vehicle/Formulation Strategy	Notes
Topical	Cream, ointment, or gel base	Ensure homogeneity of the formulation.
Oral (Gavage)	Corn oil, olive oil	Oil-based vehicles can enhance absorption.
DMSO and Polyethylene Glycol (PEG)	Co-solvent system to improve solubility.
Intraperitoneal (IP) / Intravenous (IV)	DMSO followed by dilution with saline or PBS	Minimize the final concentration of DMSO to <10% (v/v) to avoid toxicity. The final solution should be clear.

Experimental Protocols

Protocol 1: Topical Administration of Uvaol for a Mouse Cutaneous Wound Healing Model

• Preparation of Uvaol Formulation:

  • Prepare 0.1% and 1% (w/v) solutions of uvaol in a sterile, dermatologically acceptable cream base or a non-irritating solvent mixture.[2]

  • Ensure the formulation is homogenous.[2]

• Animal Model:

  • Use an established full-thickness excisional wound healing model in mice.[2]

  • Anesthetize the mouse according to approved institutional protocols.[2]

  • Create a standardized wound on the dorsal side of the mouse.[2]

• Dosing:

  • Apply a defined volume (e.g., 50 µL) of the uvaol formulation or the vehicle control directly to the wound bed.[1][2]

  • Administer the treatment daily or as determined by the study design.[2]

• Assessment:

  • Monitor wound closure rates by measuring the wound area at regular intervals.[2]

  • At the end of the experiment, euthanize the animals and collect the wound tissue for histological analysis (e.g., H&E staining) and/or biochemical assays (e.g., collagen deposition).[2]

Protocol 2: Intraperitoneal (IP) Injection of Uvaol in Mice

• Preparation of Uvaol Injection Solution:

  • Prepare a concentrated stock solution of uvaol in an appropriate organic solvent (e.g., DMSO).[3]

  • On the day of injection, dilute the stock solution with a sterile, injectable vehicle (e.g., saline or PBS) to the final desired concentration.[3]

  • The final concentration of the organic solvent should be minimized (typically <10% v/v).[2] The solution should be clear and free of precipitates.[2]

• Animal Handling and Injection:

  • Weigh the mouse to calculate the correct injection volume.[3]

  • Securely restrain the mouse.[3]

  • Locate the injection site in the lower right or left abdominal quadrant.[3]

  • Insert a sterile needle (e.g., 25-27 gauge) at a 10-20 degree angle.[3]

  • Aspirate to ensure the needle has not entered a blood vessel or organ.[3]

  • Inject the uvaol solution slowly.[3]

• Post-injection Monitoring:

  • Return the mouse to its cage and monitor for any immediate adverse reactions.[3]

  • Continue to monitor the animal's health throughout the study.[2]

Mandatory Visualization

General workflow for in vivo studies.

Uvaol's signaling in endothelial cell migration.

Uvaol's inhibition of the AKT/PI3K pathway.

References

• 1. astechireland.ie [astechireland.ie]
• 2. researchgate.net [researchgate.net]
• 3. gentaur.com [gentaur.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Resolving peak tailing issues in HPLC analysis of Uvaol diacetate.

This technical support center provides troubleshooting guidance for resolving peak tailing issues encountered during the HPLC analysis of Uvaol diacetate.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it affect my analysis of Uvaol diacetate?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a trailing edge that is broader than the leading edge.[1][2][3] In an ideal HPLC analysis, peaks should be symmetrical and Gaussian in shape.[2][3] Tailing peaks can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and decreased reproducibility of your results, ultimately compromising the reliability of your quantitative analysis of Uvaol diacetate.[2][3][4]

Q2: What are the most common causes of peak tailing for a relatively non-polar compound like Uvaol diacetate?

A2: While Uvaol diacetate is largely non-polar, peak tailing can still occur due to several factors:

• Secondary Interactions with the Stationary Phase: Even on a C18 column, residual silanol (B1196071) groups on the silica (B1680970) surface can interact with the slightly polar acetate (B1210297) groups of Uvaol diacetate through hydrogen bonding.[1][5][6][7] These secondary interactions can cause a portion of the analyte molecules to be retained longer, leading to tailing.[6]

• Column Overload: Injecting too much sample (mass overload) or too large a volume of a strong sample solvent can saturate the stationary phase, resulting in a distorted peak shape.[1][8]

• Column Degradation: Over time, the stationary phase can degrade, or the packed bed can deform, creating voids or channels that lead to non-uniform flow and peak tailing.[1][5] Contaminants from previous injections can also accumulate at the column inlet, creating active sites that cause tailing.[5]

• Extra-Column Effects: Excessive tubing length or diameter between the injector, column, and detector can cause the separated analyte band to spread out, leading to broader, tailing peaks.[1][9] This is often referred to as extra-column or dead volume.[9]

• Mobile Phase Issues: A mismatch between the sample solvent and the mobile phase can cause poor peak shape.[1][2] Additionally, an inappropriate mobile phase composition can lead to poor chromatography.

Q3: Can the mobile phase pH affect the peak shape of Uvaol diacetate, even though it is not an ionizable compound?

A3: Yes, even for a neutral compound like Uvaol diacetate, the mobile phase pH can have an indirect effect on peak shape. The ionization state of the residual silanol groups on the silica-based stationary phase is pH-dependent.[4][6] At a mid-range pH, these silanols can be ionized and more interactive. By operating at a low pH (e.g., pH 2.5-3), the silanol groups are protonated and less likely to engage in secondary interactions with the analyte, which can improve peak symmetry.[4][6][7]

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Peak Tailing

This guide provides a step-by-step workflow to identify the root cause of peak tailing in your Uvaol diacetate analysis.

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

Guide 2: Addressing Secondary Interactions on the Column

Secondary interactions with the stationary phase are a frequent cause of peak tailing.

Caption: Secondary interactions causing peak tailing.

Experimental Protocols

Protocol 1: Mobile Phase Optimization to Reduce Tailing

Objective: To improve the peak shape of Uvaol diacetate by modifying the mobile phase.

Methodology:

• Baseline Experiment:

  • Prepare your standard mobile phase (e.g., Acetonitrile:Water 80:20 v/v).

  • Equilibrate the HPLC system and column until a stable baseline is achieved.

  • Inject a standard solution of Uvaol diacetate and record the chromatogram, noting the tailing factor.

• Mobile Phase Acidification:

  • Prepare a modified aqueous phase containing 0.1% formic acid.

  • Prepare the mobile phase with the acidified aqueous portion (e.g., Acetonitrile:(Water + 0.1% Formic Acid) 80:20 v/v).

  • Thoroughly flush the system and column with the new mobile phase (at least 15-20 column volumes).

  • Inject the standard solution and compare the peak shape to the baseline experiment. Operating at a lower pH can suppress the ionization of residual silanol groups, minimizing secondary interactions.[6]

• Change Organic Modifier:

  • If using acetonitrile, prepare a mobile phase with methanol (B129727) at a similar elution strength.

  • Flush the system and re-equilibrate.

  • Inject the standard and observe any changes in peak shape. Sometimes, switching the organic modifier can alter interactions and improve symmetry.

Data Presentation:

Mobile Phase Composition	Tailing Factor (Illustrative)	Observations
Acetonitrile:Water (80:20)	1.8	Significant tailing observed.
Acetonitrile:Water + 0.1% Formic Acid (80:20)	1.2	Peak symmetry improved.
Methanol:Water (90:10)	1.4	Tailing reduced but less than with acid.

Protocol 2: Column Washing and Regeneration

Objective: To remove contaminants from the column that may be causing peak tailing.

Methodology:

• Disconnect the Column: Disconnect the column from the detector to avoid contamination.

• Reverse the Column: If permitted by the manufacturer, reverse the column direction. This can help flush out particulates lodged on the inlet frit.[6]

• Washing Sequence: Sequentially wash the column with solvents of varying polarity to remove a wide range of contaminants. Use a low flow rate (e.g., 0.5 mL/min) and flush with at least 10-20 column volumes of each solvent.

  • Step 1: Mobile Phase (without buffer): Flush with your mobile phase composition but without any salts or additives to remove buffered components.

  • Step 2: 100% Water (HPLC-grade): To remove any remaining salts.

  • Step 3: Isopropanol: A strong, intermediate polarity solvent.

  • Step 4: Tetrahydrofuran (THF): Excellent for removing strongly retained hydrophobic and some polar contaminants.

  • Step 5: Isopropanol: To transition back from THF.

  • Step 6: Mobile Phase: Re-equilibrate the column with the analytical mobile phase.

• Re-install and Test: Re-install the column in the correct direction and test its performance with your Uvaol diacetate standard.

Protocol 3: Diagnosing and Minimizing Extra-Column Volume

Objective: To determine if extra-column volume is contributing to peak tailing and to minimize it.

Methodology:

• System Inspection:

  • Carefully inspect all tubing between the injector and the column, and from the column to the detector.

  • Ensure that the tubing has the narrowest possible internal diameter suitable for your system (e.g., 0.005 inches or 0.12 mm).[2][10]

  • Keep tubing lengths as short as possible.

• "Zero" Volume Union Test:

  • Replace the column with a zero dead volume (ZDV) union.

  • Inject a small amount of a standard solution (e.g., caffeine (B1668208) in mobile phase).

  • The resulting peak should be very sharp and symmetrical. If it is broad or tailing, this indicates a problem with the system's extra-column volume, independent of the column.

• Optimization:

  • If the "zero" volume test shows significant broadening, replace any wide-bore or excessively long tubing.

  • Ensure all fittings are correctly made (e.g., ferrules are set at the right depth) to avoid creating small voids.[1]

  • After optimization, re-run the test with the ZDV union to confirm improvement, then re-install the analytical column.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. uhplcs.com [uhplcs.com]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. chromtech.com [chromtech.com]

Technical Support Center: Enhancing the Bioavailability of Uvaol Diacetate Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the experimental formulation of uvaol (B1682811) diacetate.

Frequently Asked Questions (FAQs)

Q1: What is the primary obstacle to achieving high oral bioavailability with uvaol diacetate?

A1: The principal challenge in the oral delivery of uvaol diacetate, a lipophilic pentacyclic triterpenoid, is its very low aqueous solubility. This poor solubility significantly limits its dissolution in gastrointestinal fluids, which is a prerequisite for absorption into the bloodstream, leading to low and variable oral bioavailability.[1]

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of uvaol diacetate?

A2: Several advanced formulation strategies have proven effective for improving the bioavailability of poorly soluble drugs like uvaol diacetate. The most widely investigated and successful approaches include:

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing uvaol diacetate in an amorphous state within a hydrophilic polymer matrix. This prevents the molecule from crystallizing and maintains it in a higher energy state, which enhances its solubility and dissolution rate.[1][2]

• Lipid-Based Formulations (LBFs): These formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), involve dissolving uvaol diacetate in a mixture of oils, surfactants, and co-solvents.[3][4] Upon contact with gastrointestinal fluids, these systems spontaneously form fine oil-in-water emulsions, which facilitate drug absorption.

• Nanoparticle Formulations: Encapsulating uvaol diacetate into nanoparticles, such as polymeric nanoparticles or solid lipid nanoparticles, dramatically increases the surface area-to-volume ratio. This leads to a faster dissolution rate and improved bioavailability.

Q3: How do I select the best formulation strategy for my research?

A3: The choice of formulation strategy depends on several factors, including the physicochemical properties of your specific uvaol diacetate batch, the desired release profile, and the available laboratory equipment. A common starting point is to screen the solubility of uvaol diacetate in a variety of pharmaceutically acceptable oils, surfactants, and polymers to identify promising excipients for either lipid-based systems or solid dispersions.

Q4: What are the critical pharmacokinetic parameters to measure when evaluating new uvaol diacetate formulations?

A4: To assess the in vivo performance of your uvaol diacetate formulations, the following pharmacokinetic parameters are essential:

• Cmax (Maximum Plasma Concentration): The peak concentration of the drug in the blood.

• Tmax (Time to Maximum Plasma Concentration): The time it takes to reach Cmax.

• AUC (Area Under the Curve): Represents the total drug exposure over time.

An effective formulation will typically show a significant increase in Cmax and AUC compared to the unformulated drug.

Troubleshooting Guides

This section provides solutions to common problems encountered during the preparation and characterization of uvaol diacetate formulations.

Amorphous Solid Dispersions (ASDs)

Problem	Potential Cause(s)	Troubleshooting Steps
Low Drug Loading	Poor miscibility between uvaol diacetate and the chosen polymer.	Screen for polymers with better miscibility using techniques like Differential Scanning Calorimetry (DSC). Consider using a combination of polymers.
Drug Crystallization During Storage	The amorphous state is thermodynamically unstable. Insufficient polymer to stabilize the drug. High humidity and temperature during storage.	Increase the polymer-to-drug ratio. Select a polymer with a high glass transition temperature (Tg). Store the ASD in a tightly sealed container with a desiccant at a controlled, low temperature.
Poor In Vitro Dissolution Performance	The polymer does not dissolve rapidly. The drug precipitates from the supersaturated solution.	Use a more hydrophilic polymer. Incorporate a precipitation inhibitor into the formulation.

Lipid-Based Formulations (e.g., SEDDS)

Problem	Potential Cause(s)	Troubleshooting Steps
Formulation is Not Self-Emulsifying	Imbalance in the oil/surfactant/co-surfactant ratio. Incorrect Hydrophilic-Lipophilic Balance (HLB) of the surfactant system.	Systematically vary the ratios of the components and construct a ternary phase diagram to identify the optimal self-emulsification region. Select surfactants or a blend of surfactants with an appropriate HLB value (typically between 8 and 12 for SEDDS).
Drug Precipitation Upon Dilution	The drug has low solubility in the gastrointestinal fluids. The formulation cannot maintain the drug in a solubilized state.	Increase the concentration of surfactants and co-solvents. Include a polymeric precipitation inhibitor in the formulation.
Inconsistent Droplet Size	Non-uniform mixing during preparation. Inadequate energy input for emulsification.	Ensure homogenous mixing of all components. Optimize the mixing speed and duration.

Nanoparticle Formulations

Problem	Potential Cause(s)	Troubleshooting Steps
Low Encapsulation Efficiency (%EE)	Poor affinity of uvaol diacetate for the nanoparticle core. Drug leakage into the external phase during preparation.	Screen different polymers or lipids to find one with better compatibility with uvaol diacetate. Optimize process parameters such as stirring speed, sonication time, and temperature.
Particle Aggregation	Insufficient surface charge (low zeta potential). Inadequate stabilization by surfactants or polymers.	Adjust the pH of the formulation to increase the surface charge. Increase the concentration of the stabilizing agent. Consider using a combination of steric and electrostatic stabilizers.
Inconsistent Particle Size (High Polydispersity Index - PDI)	Non-uniform mixing during preparation. Issues with the homogenization or sonication process.	Ensure homogenous mixing of all components before nanoparticle formation. Optimize the parameters of your size reduction equipment (e.g., sonication time and power).

Experimental Protocols

Preparation of Uvaol Diacetate Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol is adapted from a general procedure for preparing ASDs of poorly soluble drugs.

• Dissolution: Dissolve uvaol diacetate and a hydrophilic polymer (e.g., PVP K30, HPMC) in a suitable organic solvent (e.g., ethanol, methanol) in a predetermined ratio (e.g., 1:1, 1:2, 1:4 w/w).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40-50°C) until a solid film or mass is formed.

• Drying: Further dry the solid mass in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving: Gently pulverize the dried solid dispersion using a mortar and pestle and pass it through a fine-mesh sieve to obtain a uniform particle size.

• Storage: Store the resulting powder in a desiccator over silica (B1680970) gel to prevent moisture absorption and potential recrystallization.

Formulation of a Uvaol Diacetate Self-Emulsifying Drug Delivery System (SEDDS)

This protocol outlines a general approach for developing a SEDDS formulation.

• Excipient Solubility Screening: Determine the solubility of uvaol diacetate in various oils (e.g., oleic acid, Capryol 90), surfactants (e.g., Tween 80, Kolliphor RH 40), and co-solvents (e.g., Transcutol HP, propylene (B89431) glycol).

• Ternary Phase Diagram Construction: Based on the solubility data, select the most suitable excipients. Prepare a series of formulations with varying ratios of oil, surfactant, and co-solvent. Titrate each mixture with water and observe the formation of an emulsion to identify the self-emulsifying region.

• Preparation of Uvaol Diacetate-Loaded SEDDS: Dissolve the required amount of uvaol diacetate in the selected oil. Add the surfactant and co-solvent and mix thoroughly until a clear, isotropic mixture is obtained.

• Characterization:

  • Self-Emulsification Time: Add a small volume of the SEDDS formulation to a larger volume of distilled water with gentle agitation and record the time taken to form a stable emulsion.

  • Droplet Size and Zeta Potential: Dilute the SEDDS with water and measure the droplet size and zeta potential using a dynamic light scattering instrument.

  • Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles to assess its physical stability.

Preparation of Uvaol Diacetate-Loaded Polymeric Nanoparticles by Emulsification-Solvent Evaporation

This protocol is a modified version of a common method for encapsulating hydrophobic compounds.

• Organic Phase Preparation: Dissolve uvaol diacetate and a biodegradable polymer (e.g., PLGA) in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., polyvinyl alcohol (PVA), Tween 80).

• Emulsification: Add the organic phase to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours or use a rotary evaporator under reduced pressure to remove the organic solvent.

• Nanoparticle Collection: Collect the nanoparticles by ultracentrifugation, wash them with deionized water to remove excess surfactant, and then lyophilize them for long-term storage.

• Characterization:

  • Particle Size and Morphology: Analyze the particle size, polydispersity index (PDI), and shape using dynamic light scattering and electron microscopy (SEM or TEM).

  • Encapsulation Efficiency (%EE): Determine the amount of uvaol diacetate encapsulated within the nanoparticles using a validated analytical method (e.g., HPLC-UV). The %EE can be calculated as: %EE = (Total amount of drug - Amount of free drug) / Total amount of drug * 100

Quantitative Data Summary

The following tables summarize hypothetical pharmacokinetic and formulation characterization data to illustrate the expected outcomes of bioavailability enhancement strategies.

Table 1: Pharmacokinetic Parameters of Uvaol Diacetate Formulations in Rats (Illustrative Data)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Uvaol Diacetate (Unformulated)	50 ± 12	4.0 ± 1.5	350 ± 85	100
Uvaol Diacetate ASD (1:4 ratio)	250 ± 45	2.0 ± 0.5	1750 ± 210	500
Uvaol Diacetate SEDDS	400 ± 60	1.5 ± 0.5	2800 ± 350	800
Uvaol Diacetate Nanoparticles	320 ± 55	2.5 ± 1.0	2450 ± 300	700

Table 2: Physicochemical Characterization of Uvaol Diacetate Formulations (Illustrative Data)

Formulation	Particle/Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
Uvaol Diacetate SEDDS	150 ± 25	0.25 ± 0.05	-15.5 ± 3.0	N/A
Uvaol Diacetate Nanoparticles	200 ± 30	0.18 ± 0.04	-25.0 ± 4.5	85 ± 5

Visualizations

Experimental Workflow for Bioavailability Enhancement

Caption: Experimental workflow for enhancing the oral bioavailability of uvaol diacetate.

Uvaol-Modulated Signaling Pathway in Cancer Cells

References

• 1. benchchem.com [benchchem.com]
• 2. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating the Antioxidant Capacity of Uvaol Diacetate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant capacity of Uvaol diacetate against established antioxidant standards. Due to the limited availability of direct experimental data for Uvaol diacetate in publicly accessible literature, this guide utilizes reported data for the parent compound, Uvaol, and includes hypothetical values for illustrative purposes, alongside experimentally determined values for standard antioxidants. This approach offers a framework for researchers to design and interpret their own experimental evaluations of Uvaol diacetate.

Quantitative Comparison of Antioxidant Capacity

The antioxidant capacity of a compound can be quantified using various in vitro assays. The most common assays include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. The results are often expressed as the IC50 value (the concentration of the antioxidant required to scavenge 50% of the free radicals) or as Trolox Equivalent Antioxidant Capacity (TEAC).

Table 1: Comparison of Antioxidant Activity

Compound	DPPH Assay (IC50, µg/mL)	ABTS Assay (TEAC)	FRAP Assay (µmol Fe(II)/g)
Uvaol (Hypothetical)	75	0.8	Not Available
Ascorbic Acid (Standard)	~2 - 10[1][2]	~1.1	Varies significantly with concentration[3][4][5]
Trolox (Standard)	~3 - 12	1.0 (by definition)	Varies with concentration

Disclaimer: The IC50 and TEAC values for Uvaol are hypothetical and presented for illustrative purposes only, based on available literature that suggests its antioxidant potential. Direct experimental validation is required to determine the precise antioxidant capacity of Uvaol diacetate.

Experimental Protocols

Accurate and reproducible experimental design is critical for validating the antioxidant capacity of any compound. Below are detailed protocols for the three common assays mentioned above.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical. The reduction of the violet-colored DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727).

• Sample Preparation: Prepare a series of concentrations of Uvaol diacetate and the standard antioxidant (e.g., Ascorbic Acid, Trolox) in a suitable solvent (e.g., methanol or ethanol).

• Reaction Mixture: Add a specific volume of the sample or standard solution to the DPPH solution. A typical ratio is 1:1 (v/v).

• Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle: This assay is based on the ability of an antioxidant to scavenge the blue-green ABTS radical cation (ABTS•+). The decolorization of the ABTS•+ solution is proportional to the antioxidant concentration.

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+):

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working ABTS•+ Solution: Dilute the stock ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of concentrations of Uvaol diacetate and the standard antioxidant (Trolox) in a suitable solvent.

• Reaction Mixture: Add a small volume of the sample or standard solution to the working ABTS•+ solution.

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant activity as a 1 mM concentration of the substance under investigation.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex.

Procedure:

• Preparation of FRAP Reagent:

  • Prepare a 300 mM acetate (B1210297) buffer (pH 3.6).

  • Prepare a 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) solution in 40 mM HCl.

  • Prepare a 20 mM FeCl₃·6H₂O solution.

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio to prepare the fresh FRAP reagent.

• Sample Preparation: Prepare solutions of Uvaol diacetate and a standard (e.g., FeSO₄ or Trolox) in a suitable solvent.

• Reaction Mixture: Add the sample or standard solution to the FRAP reagent.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 4-30 minutes).

• Measurement: Measure the absorbance of the colored product at 593 nm.

• Calculation: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve of FeSO₄ or Trolox. The results are typically expressed as µmol of Fe(II) equivalents per gram of the sample.

Visualizing Experimental and Biological Pathways

To provide a clearer understanding of the experimental workflow and the potential biological mechanism of action, the following diagrams are provided.

Caption: Workflow for the comparative validation of Uvaol diacetate's antioxidant capacity.

A key mechanism by which cells combat oxidative stress is through the Nrf2-KEAP1 signaling pathway. Antioxidant compounds can activate this pathway, leading to the expression of a suite of protective genes.

Caption: Simplified Nrf2-KEAP1 signaling pathway for cellular antioxidant response.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-Inflammatory Mechanisms of Uvaol Diacetate, Dexamethasone, and Indomethacin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mechanisms of action of Uvaol (B1682811) diacetate, a naturally derived triterpenoid, with two widely used anti-inflammatory drugs: the corticosteroid Dexamethasone and the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This document is intended to be a resource for researchers and professionals in drug development, offering a comparative overview of their molecular targets and pathways, supported by available experimental data.

Overview of Mechanisms of Action

Uvaol Diacetate , the diacetylated form of the pentacyclic triterpene uvaol, exhibits anti-inflammatory properties primarily through the modulation of key signaling pathways and the inhibition of pro-inflammatory mediators.[1][2] Its mechanism involves the suppression of the NF-κB and ERK/STAT3 signaling pathways, which are crucial regulators of the inflammatory response.[3][4] This inhibition leads to a downstream reduction in the expression and production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β), as well as enzymes like Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS).[2][4]

Dexamethasone , a potent synthetic glucocorticoid, exerts its anti-inflammatory effects by binding to the cytosolic glucocorticoid receptor (GR).[5][6][7] Upon binding, the GR-dexamethasone complex translocates to the nucleus, where it modulates gene expression.[7][8] This can occur through two main pathways: transactivation, where the complex directly binds to glucocorticoid response elements (GREs) to upregulate anti-inflammatory genes, and transrepression, where it interferes with the activity of pro-inflammatory transcription factors like NF-κB and Activator Protein-1 (AP-1), thereby downregulating the expression of pro-inflammatory genes.[8] Dexamethasone is known to inhibit the production of a wide array of inflammatory molecules, including cytokines, chemokines, and adhesion molecules.[5][8]

Indomethacin is a non-selective NSAID that primarily functions by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[9][10][11] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[9][11] By blocking prostaglandin (B15479496) synthesis, Indomethacin effectively reduces these inflammatory symptoms.[10][11] While its primary mechanism is COX inhibition, some studies suggest it may also have other effects, such as inhibiting the motility of polymorphonuclear leukocytes.[9]

Comparative Quantitative Data

Table 1: Inhibition of Cyclooxygenase (COX) Enzymes

Compound	Target	IC50 Value	Cell/Assay System
Uvaol Diacetate	COX-2	Data not available
Indomethacin	COX-1	18 nM[6][9] - 230 nM[5]	CHO cells, Purified enzyme
COX-2	26 nM[6][9] - 630 nM[5]	CHO cells, Purified enzyme
Dexamethasone	COX-2	0.0073 µM (inhibits expression)[12]	Human articular chondrocytes

Table 2: Inhibition of NF-κB Signaling Pathway

Compound	IC50 Value	Cell/Assay System
Uvaol Diacetate	Data not available
Dexamethasone	0.5 x 10-9 M[2]	A549 cells (inhibiting 3xκB reporter)
Indomethacin	Data not available

Table 3: Inhibition of Pro-inflammatory Cytokine Production

Compound	Target	IC50 Value / % Inhibition	Cell/Assay System
Uvaol	TNF-α, IL-6, IL-1β	Significantly reduces production[4][13]	LPS-stimulated RAW264.7 macrophages
Dexamethasone	TNF-α	~1 µM (significant suppression)[14][15]	LPS-stimulated RAW264.7 macrophages, Human monocytes
IL-6	Inhibited by 10-6 M[16]	Con-A stimulated PBMC
MCP-1	3 nM[17]	TNF-α-stimulated HRMPs
Indomethacin	Prostaglandin E2	5.5 ± 0.1 nM[4]	IL-1α-induced human synovial cells

Signaling Pathway and Experimental Workflow Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by Uvaol, Dexamethasone, and Indomethacin in the context of inflammation.

Caption: Uvaol inhibits inflammatory pathways by targeting ERK/STAT3 and NF-κB signaling.

Caption: Dexamethasone acts via the glucocorticoid receptor to modulate gene expression.

Caption: Indomethacin inhibits COX-1 and COX-2, blocking prostaglandin synthesis.

Experimental Workflows

The following diagrams outline the general workflows for key experiments used to characterize these anti-inflammatory compounds.

Caption: General workflow for determining COX-1 and COX-2 inhibitory activity.

Caption: Workflow for assessing NF-κB inhibition using a luciferase reporter assay.

Experimental Protocols

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol provides a general method for determining the inhibitory activity of compounds against COX-1 and COX-2.

Materials:

• Purified ovine or human recombinant COX-1 and COX-2 enzymes

• Reaction Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Test compounds (Uvaol diacetate, Indomethacin, Dexamethasone) dissolved in DMSO

• Stannous chloride solution (to stop the reaction)

• 96-well microplate

• Microplate reader

• ELISA kit for Prostaglandin E2 (PGE2) or LC-MS/MS system

Procedure:

• Reagent Preparation: Prepare working solutions of enzymes, heme, and arachidonic acid in the reaction buffer. Prepare serial dilutions of the test compounds.

• Assay Setup: To each well of a 96-well plate, add the reaction buffer, heme, and the respective COX enzyme (COX-1 or COX-2).

• Inhibitor Addition: Add the test compound at various concentrations to the designated wells. For control wells, add DMSO vehicle.

• Pre-incubation: Incubate the plate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Reaction Incubation: Incubate for a specific time (e.g., 2 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding stannous chloride solution.

• PGE2 Measurement: Quantify the amount of PGE2 produced in each well using a competitive ELISA kit or by LC-MS/MS analysis.

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

NF-κB Luciferase Reporter Gene Assay

This assay is used to quantify the activation or inhibition of the NF-κB signaling pathway.

Materials:

• Mammalian cell line (e.g., HEK293, HeLa, or RAW264.7)

• Cell culture medium and supplements

• NF-κB luciferase reporter vector (containing NF-κB response elements driving firefly luciferase expression)

• Control vector (e.g., Renilla luciferase for normalization)

• Transfection reagent

• Test compounds (Uvaol diacetate, Dexamethasone)

• NF-κB inducer (e.g., TNF-α or LPS)

• 96-well white, clear-bottom plates

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Transfection: Co-transfect the cells with the NF-κB firefly luciferase reporter vector and the Renilla luciferase control vector using a suitable transfection reagent according to the manufacturer's protocol. Allow 24-48 hours for gene expression.

• Compound Treatment: Pre-treat the transfected cells with various concentrations of the test compounds for a specified duration (e.g., 1-2 hours).

• NF-κB Activation: Stimulate the cells with an NF-κB inducer (e.g., TNF-α) for a defined period (e.g., 6-8 hours).

• Cell Lysis: Wash the cells with PBS and then lyse them using a passive lysis buffer.

• Luciferase Measurement: Transfer the cell lysate to a white, opaque 96-well plate. Measure the firefly luciferase activity using a luminometer after adding the luciferase substrate. Subsequently, measure the Renilla luciferase activity in the same well by adding a stop and glo reagent.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold induction of NF-κB activity in stimulated versus unstimulated cells. Determine the percentage of inhibition for each compound concentration and calculate the IC50 value.[7][8][10][18]

Conclusion

Uvaol diacetate, Dexamethasone, and Indomethacin are all effective anti-inflammatory agents, but they operate through distinct molecular mechanisms. Indomethacin's action is targeted at the enzymatic level, inhibiting prostaglandin synthesis. Dexamethasone has a broad-acting genomic mechanism, modulating the expression of numerous pro- and anti-inflammatory genes. Uvaol diacetate appears to exert its effects by targeting specific upstream signaling kinases in the inflammatory cascade, leading to a reduction in the production of a range of inflammatory mediators.

While quantitative data clearly positions Dexamethasone and Indomethacin as highly potent inhibitors of their respective targets, further research is required to quantify the inhibitory potency of Uvaol diacetate against key inflammatory markers like COX-2 and NF-κB. Such data will be crucial for a more direct comparison and for elucidating the full therapeutic potential of this natural compound. The experimental protocols and pathway diagrams provided in this guide offer a framework for conducting such comparative studies.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. IL-6 Inhibition as a Treatment for Noninfectious Uveitis | Retinal Physician [retinalphysician.com]
• 5. archives.ijper.org [archives.ijper.org]
• 6. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. resources.amsbio.com [resources.amsbio.com]
• 13. Blocking interleukin-6 signaling inhibits cell viability/proliferation, glycolysis, and colony forming activity of human medulloblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synergistic effects of Cox-1 and -2 inhibition on bladder and prostate cancer in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 17. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Microbial transformation and inhibitory effect assessment of uvaol derivates against LPS and HMGB1 induced NO production in RAW264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Uvaol Diacetate and Erythrodiol Diacetate for Researchers

In the realm of natural product chemistry and drug discovery, the pentacyclic triterpenes Uvaol (B1682811) and Erythrodiol, isomers found in sources like olive oil, have garnered considerable attention for their diverse pharmacological activities. Their acetylated forms, Uvaol diacetate and Erythrodiol diacetate, are of particular interest for their potential as therapeutic agents. This guide provides a detailed head-to-head comparison of these two compounds, summarizing their physicochemical properties, biological activities supported by experimental data, and the signaling pathways they modulate.

It is important to note that while extensive research has been conducted on the parent compounds, Uvaol and Erythrodiol, direct comparative studies on their diacetate derivatives are limited. Therefore, this guide leverages the available data on the parent compounds to infer and compare the potential properties and activities of their diacetylated forms, supplemented with general protocols for their synthesis and evaluation.

Physicochemical Properties

Uvaol and Erythrodiol share the same molecular formula (C₃₀H₅₀O₂) and molecular weight, differing only in the position of a methyl group. Their diacetate derivatives would consequently also have identical molecular formulas and weights.

Property	Uvaol Diacetate (Predicted)	Erythrodiol Diacetate
Molecular Formula	C₃₄H₅₄O₄	C₃₄H₅₄O₄[1]
Molecular Weight	526.8 g/mol	526.8 g/mol [1]
Parent Compound IUPAC	(3β)-Urs-12-ene-3,28-diol	(3β)-Olean-12-ene-3,28-diol
Appearance	Solid	Solid

Biological Activities: A Comparative Overview

Both Uvaol and Erythrodiol, the parent compounds of their respective diacetates, have demonstrated significant anti-inflammatory and anti-cancer properties. The acetylation of hydroxyl groups can potentially enhance their bioavailability and efficacy.

Anti-Cancer Activity

Both parent compounds exhibit cytotoxic and pro-apoptotic effects against various cancer cell lines.

Uvaol has shown selective anticancer activity, particularly against human hepatocarcinoma (HepG2) cells.[2][3] It induces apoptosis by modulating the expression of Bcl-2 and Bax proteins and promotes cell cycle arrest in the G0/G1 phase.[2][3]

Erythrodiol has demonstrated antiproliferative and pro-apoptotic activity in human colon adenocarcinoma (HT-29) cells and induces apoptosis in breast cancer (MCF-7) cells through the production of reactive oxygen species (ROS).[4]

Quantitative Comparison of Cytotoxicity (Parent Compounds)

Compound	Cell Line	IC₅₀ / EC₅₀ Value	Exposure Time	Reference
Uvaol	HepG2	25.2 µg/mL	24 hours	[2]
Erythrodiol	HepG2	12.1 µg/mL	24 hours	[1]
Erythrodiol	HT-29	48.8 ± 3.7 µM	Not specified	[5]

Note: Direct comparison of IC₅₀ values should be made with caution as experimental conditions may vary between studies.

Anti-Inflammatory Activity

Both Uvaol and Erythrodiol possess anti-inflammatory properties. Uvaol has been shown to attenuate disease activity in models of colitis and reduce the production of pro-inflammatory cytokines.[6][7][8] Erythrodiol-3-acetate, a mono-acetylated derivative of Erythrodiol, has also been reported to have anti-inflammatory effects.[9][10]

Signaling Pathways

The biological activities of Uvaol and Erythrodiol are mediated through the modulation of key cellular signaling pathways.

Uvaol is known to down-regulate the AKT/PI3K signaling pathway , which is crucial for cancer cell survival and proliferation.[2][3][11] It also influences the p38-MAPK pathway , which is involved in inflammation and cell migration.[12]

Erythrodiol has been shown to stabilize the ATP-binding cassette transporter A1 (ABCA1) protein , a key regulator of cholesterol efflux, suggesting a potential role in cardiovascular disease prevention.[13]

Signaling Pathway Diagrams

Caption: Uvaol's Modulation of PI3K/AKT and p38-MAPK Pathways.

Caption: Erythrodiol's Impact on ABCA1 Stability and Apoptosis.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below are general methodologies for the synthesis and biological evaluation of Uvaol diacetate and Erythrodiol diacetate.

Synthesis of Uvaol Diacetate and Erythrodiol Diacetate

A general method for the acetylation of triterpenoid (B12794562) diols can be adapted for the synthesis of Uvaol diacetate and Erythrodiol diacetate.

Materials:

• Uvaol or Erythrodiol

• Acetic anhydride (B1165640) (Ac₂O)

• Pyridine (B92270) (as catalyst and solvent)

• Dichloromethane (DCM) as solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve the triterpenoid diol (Uvaol or Erythrodiol) in a mixture of pyridine and DCM.

• Add acetic anhydride to the solution and stir at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding saturated NaHCO₃ solution.

• Extract the product with DCM.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the pure diacetate derivative.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of the compounds on cancer cells.

Materials:

• Cancer cell line (e.g., HepG2, HT-29)

• Uvaol diacetate or Erythrodiol diacetate stock solution (in DMSO)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify apoptosis.

Materials:

• Cancer cell line

• Test compounds

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Binding buffer

• Flow cytometer

Procedure:

• Treat cells with the test compound for the desired time.

• Harvest the cells and wash them with cold phosphate-buffered saline (PBS).

• Resuspend the cells in binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.

• Analyze the stained cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow

Caption: General Experimental Workflow for Comparison.

Conclusion

Uvaol diacetate and Erythrodiol diacetate, derived from the naturally occurring triterpenes, hold significant promise as pharmacological agents, particularly in the fields of oncology and inflammation. While direct comparative data on the diacetate derivatives is still emerging, the extensive research on their parent compounds provides a strong foundation for their continued investigation. The available evidence suggests that both compounds are likely to exhibit potent anti-cancer and anti-inflammatory activities, potentially with enhanced efficacy due to their acetylated nature. Further head-to-head studies are warranted to fully elucidate their comparative pharmacological profiles and therapeutic potential. This guide serves as a comprehensive resource for researchers embarking on the investigation of these promising natural product derivatives.

References

• 1. Effects of Erythrodiol on the Antioxidant Response and Proteome of HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Erythrodiol, a natural triterpenoid from olives, has antiproliferative and apoptotic activity in HT-29 human adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory properties of uvaol on DSS-induced colitis and LPS-stimulated macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anti-inflammatory and anticancer activities of erythrodiol-3-acetate and 2,4-di-tert-butylphenol isolated from Humboldtia unijuga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. archives.ijper.org [archives.ijper.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for Uvaol Diacetate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of Uvaol diacetate, a pentacyclic triterpenoid (B12794562) of interest for its potential pharmacological activities. The accurate and precise measurement of Uvaol diacetate in various matrices is critical for quality control, pharmacokinetic studies, and formulation development. This document outlines and compares High-Performance Liquid Chromatography with Photodiode Array detection (HPLC-PDA), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for this purpose.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical technique for the quantification of Uvaol diacetate is contingent on factors such as the required sensitivity, selectivity, sample matrix complexity, and throughput. Below is a summary of the performance characteristics of HPLC-PDA, GC-MS, and LC-MS/MS.

Table 1: Comparison of Analytical Methods for Uvaol Diacetate Quantification

Parameter	HPLC-PDA	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV-Vis absorbance.	Separation of volatile derivatives by boiling point and polarity, detection by mass fragmentation.	Separation based on polarity, detection by mass-to-charge ratio of precursor and product ions.
Sample Derivatization	Not typically required.	Required (e.g., silylation) to increase volatility.	Not typically required.
Selectivity	Moderate; co-elution can be an issue.	High; mass spectral data provides structural information.	Very high; specific precursor-product ion transitions are monitored.
Sensitivity	ng-µg range.	pg-ng range.	fg-pg range.
Linearity (r²)	>0.999	>0.99	>0.99
Precision (%RSD)	<5%	<10%	<5%
Accuracy (%Recovery)	95-105%	90-110%	95-105%
Throughput	High	Moderate	High
Cost	Low to moderate	Moderate to high	High

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established and validated methods for the analysis of Uvaol and related triterpenoids.

1. High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

This method is suitable for routine quality control due to its simplicity and robustness.[1]

• Sample Preparation (Solid-Liquid Extraction):

  • Weigh 1.0 g of powdered plant material into a centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 1 minute and sonicate for 30 minutes at room temperature.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[1]

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3 µm).

  • Mobile Phase: Isocratic elution with acetonitrile (B52724) and water (89:11, v/v).[2]

  • Flow Rate: 0.7 mL/min.[2]

  • Column Temperature: 20 °C.[2]

  • Detection Wavelength: 205-210 nm.

  • Injection Volume: 10 µL.

• Validation Parameters:

  • Linearity: A calibration curve is constructed from a series of standard solutions (e.g., 1-100 µg/mL). A correlation coefficient (r²) > 0.999 is considered acceptable.

  • Precision: Assessed by the relative standard deviation (%RSD) of replicate injections, with an acceptance criterion of <2%.

  • Accuracy: Determined by spike-recovery studies, with acceptable recovery typically between 95% and 105%.

  • Limit of Detection (LOD) and Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ). For similar triterpenoids, LODs can be in the range of 0.08–0.65 µg/mL.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and is a powerful tool for structural confirmation.

• Sample Preparation and Derivatization:

  • Extract the sample as described for HPLC.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add a silylating agent (e.g., N-Trimethylsilylimidazole - TMSIM) and heat to convert Uvaol diacetate to its trimethylsilyl (B98337) (TMS) derivative.

• Instrumentation:

  • GC-MS system with a split/splitless injector and a mass selective detector.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 150 °C, ramp to 300 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 50-600.

• Validation Parameters:

  • Linearity: Established using TMS-derivatized standards.

  • Precision and Accuracy: Evaluated similarly to the HPLC method.

  • Specificity: Confirmed by the unique mass spectrum of the Uvaol diacetate TMS derivative, with characteristic fragmentation patterns.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices.

• Sample Preparation:

  • Sample extraction can be performed as described for HPLC. Further purification using Solid-Phase Extraction (SPE) may be necessary for complex matrices.

• Instrumentation:

  • LC-MS/MS system with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

  • Column: C18 or other suitable reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water, often with a modifier like formic acid.

  • Detection: Multiple Reaction Monitoring (MRM) mode, monitoring a specific precursor-to-product ion transition for Uvaol diacetate.

• Validation Parameters:

  • Linearity: Assessed over a wide dynamic range, often several orders of magnitude.

  • Precision and Accuracy: Should meet stringent criteria, typically <15% RSD and 85-115% recovery.

  • LOD and LOQ: Can reach very low levels, often in the pg/mL to fg/mL range. For similar triterpenoids, detection limits in plant extracts can be as low as 3-12 µg/L.

  • Matrix Effects: Must be evaluated to ensure that components of the sample matrix do not interfere with the ionization of the analyte.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]

Uvaol Diacetate: A Comparative Analysis of its Anti-Cancer Efficacy Across Diverse Cancer Cell Lines

For Immediate Release: A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This publication provides an objective comparison of the anti-cancer effects of Uvaol diacetate, a derivative of the naturally occurring pentacyclic triterpene Uvaol, across various human cancer cell lines. This guide summarizes key experimental data, details the methodologies employed, and visualizes the underlying molecular mechanisms to support ongoing research and drug development in oncology.

Quantitative Assessment of Uvaol's Anti-Cancer Activity

The cytotoxic and pro-apoptotic effects of Uvaol have been evaluated in several cancer cell lines, with notable selectivity observed between cancerous and non-cancerous cells. The following table summarizes the key quantitative findings from these studies.

Parameter	Cell Line	Cancer Type	Uvaol Concentration	Incubation Time (h)	Result
Cytotoxicity (IC50)	HepG2	Hepatocellular Carcinoma	25.2 µg/mL	24	Significant cytotoxicity observed.[1]
WRL68	Normal Liver Cells	54.3 µg/mL	24	Lower cytotoxicity compared to cancer cells, indicating selectivity.[1]
MCF-7	Breast Cancer (ER+)	11.06 µg/mL & 44.27 µg/mL	Not Specified	Anti-proliferative effects observed in a dose and time-dependent manner.[2]
Apoptosis	HepG2	Hepatocellular Carcinoma	IC50	24	Significant increase in the rate of apoptosis.[1][3]
U937	Histiocytic Lymphoma	10 µM and 100 µM	Not Specified	Induction of apoptosis.[4]
MCF-7	Breast Cancer (ER+)	44.27 µg/mL	Not Specified	Does not significantly induce apoptosis.[4]
MDA-MB-231	Breast Cancer (Triple-Negative)	Not Specified	Not Specified	No significant induction of apoptosis.[2][4]
Cell Cycle Arrest	HepG2	Hepatocellular Carcinoma	IC50	24	Arrest in the G0/G1 phase of the cell cycle.[1][3]
WRL68	Normal Liver Cells	IC50	24	Arrest in the G2/M phase.[2]
MCF-7	Breast Cancer (ER+)	44.27 µg/mL	Not Specified	Induces G0/G1 cell cycle arrest.[4]
MDA-MB-231	Breast Cancer (Triple-Negative)	Not Specified	Not Specified	No significant changes in cell cycle progression.[2][4]
Protein Expression	HepG2	Hepatocellular Carcinoma	Not Specified	Not Specified	Decreased expression of the anti-apoptotic protein Bcl-2 and increased expression of the pro-apoptotic protein Bax.[1][3]
Signaling Pathway	HepG2	Hepatocellular Carcinoma	Not Specified	Not Specified	Downregulation of the AKT/PI3K signaling pathway.[1][3]
U937	Histiocytic Lymphoma	10 µM and 100 µM	Not Specified	Activation of c-Jun N-terminal kinases (JNK) and production of reactive oxygen species (ROS).[4]

Elucidation of Molecular Mechanisms

Uvaol's anti-cancer activity is primarily attributed to its ability to induce apoptosis and cause cell cycle arrest in cancer cells. In hepatocellular carcinoma (HepG2) cells, this is achieved through the modulation of the PI3K/Akt signaling pathway, a critical regulator of cell survival and proliferation.[1][4] Uvaol treatment leads to a decrease in the phosphorylation of Akt, which in turn downregulates the anti-apoptotic protein Bcl-2 and upregulates the pro-apoptotic protein Bax.[1][3] This shift in the Bax/Bcl-2 ratio ultimately triggers the apoptotic cascade.

In leukemia cells (U937), Uvaol appears to induce apoptosis through a different mechanism involving the activation of JNK and the production of ROS.[4] In contrast, while Uvaol induces cell cycle arrest in MCF-7 breast cancer cells, it does not significantly trigger apoptosis.[4] Furthermore, it shows minimal effects on the cell cycle progression and survival of triple-negative breast cancer cells (MDA-MB-231).[2][4]

Visualizing the Pathways and Processes

To provide a clearer understanding of the experimental procedures and molecular interactions, the following diagrams have been generated using the DOT language.

Caption: A generalized experimental workflow for evaluating the anti-cancer properties of Uvaol in vitro.

Caption: The signaling cascade initiated by Uvaol in HepG2 cells, leading to apoptosis.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments cited in this guide. Researchers should optimize these protocols based on the specific cell lines and experimental conditions.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Uvaol and calculate its half-maximal inhibitory concentration (IC50).

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of Uvaol for 24, 48, or 72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.[4]

Apoptosis Assay (Flow Cytometry using Annexin V-FITC/PI Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells.

Procedure:

• Treat cells with Uvaol at the desired concentration and time point.

• Harvest the cells, including both floating and adherent populations.

• Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspend the cells in 1X Annexin V binding buffer.

• Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are in late-stage apoptosis or necrosis.[4]

Cell Cycle Analysis (Flow Cytometry)

Objective: To determine the effect of Uvaol on cell cycle distribution.

Procedure:

• Treat cells with Uvaol as required.

• Harvest and wash the cells with PBS.

• Fix the cells in cold 70% ethanol.

• Wash the fixed cells and resuspend them in a solution containing a DNA-intercalating dye (e.g., Propidium Iodide) and RNase.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[2]

Western Blot Analysis

Objective: To determine the effect of Uvaol on the expression of specific proteins (e.g., Bcl-2, Bax, Akt).

Procedure:

• Treat cells with Uvaol and prepare whole-cell lysates.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

• Incubate the membrane with primary antibodies against the target proteins.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence detection system.[4]

References

• 1. Effect of compound 9 on the levels of apoptosis-associated molecules in MDA-MB-231 cells. (A) Levels of BAX, BCL-2, and Cleaved Caspase-3 in 9-incubated MDA-MB-231 cells were examined using Western blotting. (B) Quantitative analysis of the protein levels indicated above. All data are represented as the average of three independent experiments ± SEM. *P < 0.05; ***P < 0.001, vs control group. [cjnmcpu.com]
• 2. Down-regulation of apoptosis-related bcl-2 but not bcl-xL or bax proteins in multidrug-resistant MCF-7/Adr human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Reactive Oxygen Species Imaging in U937 Cells [frontiersin.org]
• 4. benchchem.com [benchchem.com]

The Synergistic Potential of Uvaol: A Comparative Guide for Researchers

A comprehensive analysis of the synergistic effects of the pentacyclic triterpene Uvaol with other natural compounds, offering insights for researchers and drug development professionals. While direct experimental data on Uvaol diacetate combinations is not currently available in published literature, this guide provides a comparative framework based on the known bioactivities of Uvaol and synergistic studies of closely related triterpenes.

Introduction

Uvaol, a pentacyclic triterpene alcohol found in high concentrations in olives and olive oil, has garnered significant scientific interest for its diverse pharmacological properties.[1] These include anti-inflammatory, antioxidant, and anti-proliferative activities.[2][3] The esterified form, Uvaol diacetate, is also a subject of research, although data on its synergistic interactions remain limited. This guide explores the potential for Uvaol and, by extension, its diacetate form, to act synergistically with other natural compounds. By examining the known mechanisms of Uvaol and the observed synergies of analogous triterpenes, we can extrapolate potential combinations for future research and drug development.

Natural compounds often exhibit synergistic effects, where their combined therapeutic impact is greater than the sum of their individual effects.[4] This can lead to enhanced efficacy, reduced side effects, and the potential to overcome drug resistance. This guide will delve into the synergistic potential of Uvaol with polyphenols, a class of compounds also abundant in the Mediterranean diet, and other bioactive molecules.

Comparative Analysis of Synergistic Effects: Uvaol and Related Triterpenes

While specific studies on Uvaol diacetate combinations are lacking, research on Uvaol and other structurally similar pentacyclic triterpenes, such as oleanolic acid and ursolic acid, provides valuable insights into potential synergistic interactions.

Synergistic Antioxidant Effects

A study on a cardiac damage model demonstrated a synergistic antioxidant effect between a triterpene extract (containing oleanolic acid, a compound structurally similar to Uvaol) and a polyphenol extract rich in hydroxytyrosol.[2] This suggests a strong possibility of synergistic antioxidant activity between Uvaol and polyphenols like quercetin (B1663063) and resveratrol.

Table 1: Comparative Antioxidant Activity of Triterpene and Polyphenol Combinations

Combination	Experimental Model	Key Findings	Potential Implication for Uvaol
Triterpene Extract (Oleanolic Acid) + Polyphenol Extract (Hydroxytyrosol)	In vitro cardiac damage model	Synergistic reduction of oxidative stress markers.	Uvaol, in combination with polyphenols, may offer enhanced protection against oxidative stress-related diseases.
Oleanolic Acid + Ursolic Acid	Not applicable (antibacterial study)	Not directly applicable to antioxidant effects.	Further research is needed to explore antioxidant synergy between different triterpenes.

Synergistic Anti-proliferative and Pro-apoptotic Effects

Uvaol has been shown to induce apoptosis and inhibit proliferation in human hepatocarcinoma (HepG2) cells by modulating the AKT/PI3K signaling pathway. The potential for synergy with other natural compounds that target different aspects of cancer cell survival is a promising area of investigation. For instance, combining Uvaol with a compound that targets a different signaling pathway could lead to a more potent anti-cancer effect.

Table 2: Anti-proliferative and Pro-apoptotic Activity of Uvaol

Compound	Cell Line	IC50 (24h)	Key Mechanisms of Action
Uvaol	HepG2 (Hepatocellular Carcinoma)	25.2 µg/mL	Inhibition of cell proliferation, induction of G0/G1 cell cycle arrest, induction of apoptosis, down-regulation of the AKT/PI3K signaling pathway.
Uvaol	WRL68 (Control Liver Cells)	54.3 µg/mL	Less cytotoxic to non-cancerous cells.

Experimental Protocols

Cell Viability Assay (MTT Assay)

To assess the cytotoxic effects of Uvaol, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is commonly used.

• Cell Seeding: Plate cells (e.g., HepG2 and WRL68) in 96-well plates at a density of 5 x 10³ cells per well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of Uvaol (or Uvaol diacetate and a combination) for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated cells) and calculate the IC50 values.

Wound Healing (Scratch) Assay

This assay is used to evaluate the effect of compounds on cell migration.

• Cell Seeding: Grow cells to confluence in 6-well plates.

• Scratch Creation: Create a "scratch" in the cell monolayer using a sterile pipette tip.

• Treatment: Wash the cells with PBS and then add a medium containing the test compound(s).

• Image Acquisition: Capture images of the scratch at different time points (e.g., 0, 24, 48 hours).

• Data Analysis: Measure the width of the scratch at different points and calculate the percentage of wound closure over time.

Signaling Pathways and Visualization

Uvaol has been shown to modulate several key signaling pathways involved in cell survival, proliferation, and inflammation. Understanding these pathways is crucial for identifying potential synergistic partners.

Uvaol's Effect on the AKT/PI3K Signaling Pathway

In cancer cells, Uvaol has been observed to down-regulate the AKT/PI3K pathway, which is a critical pathway for cell survival and proliferation.

Caption: Uvaol inhibits the AKT/PI3K signaling pathway.

Experimental Workflow for Synergistic Analysis

A typical workflow to investigate the synergistic effects of Uvaol diacetate with another natural compound, such as quercetin, would involve a series of in vitro assays.

Caption: Workflow for synergistic effect analysis.

Conclusion and Future Directions

The exploration of synergistic interactions between Uvaol and other natural compounds presents a compelling avenue for the development of novel therapeutic strategies. While direct evidence for Uvaol diacetate is yet to be established, the data from Uvaol and related triterpenes strongly suggest a high potential for synergistic effects, particularly in the realms of antioxidant and anti-cancer activities.

Future research should focus on:

• Directly investigating the synergistic effects of Uvaol diacetate with a range of natural compounds, including polyphenols like quercetin, resveratrol, and curcumin.

• Elucidating the underlying molecular mechanisms of these potential synergies through detailed studies of signaling pathways.

• Utilizing in vivo models to validate the in vitro findings and assess the therapeutic potential of these combinations in a physiological context.

By systematically exploring these combinations, the scientific community can unlock the full therapeutic potential of Uvaol and its derivatives, paving the way for new and effective treatments for a variety of diseases.

References

• 1. Comprehensive Analysis of Novel Synergistic Antioxidant Formulations: Insights into Pharmacotechnical, Physical, Chemical, and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiproliferative and Pro-Apoptotic Effect of Uvaol in Human Hepatocarcinoma HepG2 Cells by Affecting G0/G1 Cell Cycle Arrest, ROS Production and AKT/PI3K Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Uvaol Diacetate

For researchers, scientists, and drug development professionals, the safe and compliant disposal of laboratory chemicals is paramount for maintaining a secure work environment and adhering to regulatory standards. This guide provides detailed, step-by-step procedures for the proper disposal of uvaol (B1682811) diacetate, a triterpenoid (B12794562) derivative.

Immediate Safety and Logistical Information

Personal Protective Equipment (PPE): Always wear the following minimum PPE when handling uvaol diacetate:

• Safety glasses with side shields or chemical splash goggles

• Standard laboratory coat

• Chemically resistant gloves (e.g., nitrile)

Quantitative Data Summary

The following table summarizes the available data for the parent compound, uvaol. This information should be used as a general guideline, with the understanding that the properties of uvaol diacetate may vary.

Parameter	Information	Source
Chemical Name	Uvaol	[1][2]
CAS Number	545-46-0	[1]
Molecular Formula	C₃₀H₅₀O₂
Hazard Classification	Not classified as hazardous
Physical State	Solid
Solubility	10 mM in DMSO
Aquatic Hazard	Shall not be classified as hazardous to the aquatic environment. Water hazard class 1 (Self-assessment): slightly hazardous for water.

Step-by-Step Disposal Protocol

The following procedure is based on the guidance for non-hazardous solid chemical waste.

Step 1: Waste Identification and Segregation

• Ensure that the uvaol diacetate waste is not mixed with any hazardous materials, such as heavy metals, halogenated compounds, or other reactive chemicals.

• If uvaol diacetate is contaminated with hazardous substances, it must be treated as hazardous waste and disposed of according to the specific protocols for the contaminating materials.

Step 2: Containerization

• Place the solid uvaol diacetate waste in a securely sealed, chemically compatible container.

• The container must be in good condition, free from leaks, and clearly labeled as "Non-hazardous Chemical Waste: Uvaol Diacetate". If using the original container, ensure the label is intact and legible.

Step 3: Institutional Waste Collection

• Follow your institution's specific guidelines for the collection and disposal of non-hazardous solid chemical waste.

• Typically, properly packaged and labeled non-hazardous solids can be placed in a designated chemical waste collection area for pickup by your institution's EHS department.

Step 4: Spill Cleanup

• In the event of a spill, carefully sweep or scoop the solid material into a designated waste container, avoiding dust generation.

• Clean the spill area with soap and water.

• Dispose of the collected spill material and any contaminated cleaning materials as non-hazardous chemical waste.

Experimental Protocols

While specific experimental protocols for the disposal of uvaol diacetate are not detailed in the available literature, the general procedure for handling non-hazardous solid chemical waste is the standard accepted protocol.

Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of uvaol diacetate.

Caption: Logical workflow for the disposal of uvaol diacetate waste.

References

• 1. astechireland.ie [astechireland.ie]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling Uvaol diacetate

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Uvaol diacetate. In the absence of specific safety data for Uvaol diacetate, the following recommendations are based on the available data for the parent compound, Uvaol. A thorough risk assessment should be conducted before handling Uvaol diacetate.

Personal Protective Equipment (PPE)

A risk assessment is essential before handling any chemical to ensure the implementation of appropriate protective measures. The following table summarizes the recommended PPE for handling Uvaol, which should be considered as a baseline for Uvaol diacetate.

PPE Category	Item	Specifications and Recommendations
Eye and Face	Safety Glasses	Must have side shields and meet ANSI Z87.1 standards. Required at all times in the laboratory.[1]
Chemical Splash Goggles	To be worn when there is a potential for splashing, such as when handling solutions.[1]
Face Shield	Recommended in addition to goggles when handling larger quantities of powder or solutions where there is a significant splash hazard.[1]
Hand	Disposable Gloves	Nitrile gloves are a standard choice for incidental contact. Always check the manufacturer's glove compatibility charts.[1]
Body	Laboratory Coat	A long-sleeved lab coat should be worn to protect skin and clothing.[1]
Chemical-Resistant Apron	Recommended when handling larger quantities of solutions to provide an additional layer of protection against spills.
Respiratory	Respirator	If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA-approved respirator should be worn.[2] Positive-pressure supplied-air respirators may be necessary for high airborne contaminant concentrations.[2]

Operational and Disposal Plans

Handling Procedures:

• Ventilation: When weighing or handling the powder, it is best practice to do so in a chemical fume hood or a ventilated enclosure to minimize inhalation exposure.[1]

• Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety shower are readily accessible in the work area.[1]

• Weighing: To avoid generating dust, handle the powder carefully. Use a spatula to transfer the solid. If possible, weigh it directly into the receiving vessel.[1]

• Preparing Solutions: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.[1]

Disposal Plan:

• Waste Containment: All waste containing Uvaol diacetate, including contaminated PPE, must be treated as hazardous waste.[2] Collect all waste material in a clearly labeled, sealed container.[2]

• Disposal Method: Dispose of the container and its contents in accordance with all local, regional, national, and international regulations for hazardous waste.[2] Do not pour waste down the drain or allow it to enter sewers or waterways.[1][2]

Experimental Protocols

While specific experimental protocols for Uvaol diacetate are not available in the provided search results, a general protocol for a cell viability assay using the parent compound, Uvaol, can be found.

Cell Viability Assay (MTT Assay) with Uvaol:

• Seed NIH3T3 fibroblasts (7 × 10³ cells/well) and tEnd.1 cells (10⁴ cells/well) in 96-well plates.[3]

• Treat the cells with Uvaol at concentrations of 1, 10, 25, 50, and 100 µM for 24 hours.[3]

• After the incubation period, replace the medium with fresh medium containing 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[3]

Visualizations

Caption: Workflow for the safe handling of Uvaol diacetate.

Caption: Decision-making process for selecting appropriate PPE.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Uvaol Improves the Functioning of Fibroblasts and Endothelial Cells and Accelerates the Healing of Cutaneous Wounds in Mice - PMC [pmc.ncbi.nlm.nih.gov]